2-Fluoro-6-(hydroxymethyl)benzoic acid

Core Science & Biosynthesis

Synthesis and Characterization of 2-Fluoro-6-(hydroxymethyl)benzoic acid and its Cyclized Surrogate

Executive Summary

In modern drug discovery, ortho-substituted fluorobenzoic acids are highly sought-after building blocks. Specifically, the 2-fluoro-6-(hydroxymethyl)benzoic acid scaffold is a critical structural motif utilized in the development of mutant-selective Epidermal Growth Factor Receptor (EGFR) kinase inhibitors[1] and Proteolysis Targeting Chimeras (PROTACs) targeting proteins like BRD4 and SHP2[2].

However, synthesizing this molecule requires navigating a fundamental physicochemical reality: ring-chain tautomerism . Under neutral or acidic conditions, the open-chain 2-fluoro-6-(hydroxymethyl)benzoic acid spontaneously undergoes intramolecular esterification to form its highly stable lactone surrogate, 7-fluoroisobenzofuran-1(3H)-one (7-fluorophthalide) [3]. This whitepaper provides an authoritative, step-by-step technical guide to synthesizing this scaffold, explaining the causality behind route selection, and detailing self-validating experimental protocols.

Physicochemical Properties & Tautomeric Equilibrium

To successfully manipulate this scaffold, chemists must understand that the "open-chain" acid is a transient species. The proximity of the benzylic hydroxyl group to the carboxylic acid strongly drives thermodynamically favorable cyclization. To maintain the open-chain form for downstream cross-coupling or functionalization, it must be kept as a carboxylate salt in an alkaline environment.

Table 1: Physicochemical Comparison of Tautomeric Forms

Property	Open-Chain Form	Cyclized Surrogate
Chemical Name	2-Fluoro-6-(hydroxymethyl)benzoic acid	7-Fluoroisobenzofuran-1(3H)-one
CAS Number	N/A (Transient equilibrium state)	2211-82-7
Molecular Formula	C8H7FO3	C8H5FO2
Molecular Weight	170.14 g/mol	152.12 g/mol
Stability	Stable only in alkaline solution (as a salt)	Highly stable under standard conditions

Retrosynthetic Analysis & Route Selection

When targeting 7-fluorophthalide (the stable form of our target), two primary retrosynthetic pathways are typically evaluated:

Route A: Reduction of 3-Fluorophthalic Anhydride Metal hydride reduction (e.g., NaBH₄) of 3-fluorophthalic anhydride is a known pathway. However, this route suffers from severe regioselectivity issues. The steric and electronic influence of the fluorine atom directs the hydride attack predominantly to the less hindered carbonyl, yielding the undesired 4-fluorophthalide as the major product[4].

Table 2: Regioselectivity of 3-Fluorophthalic Anhydride Reduction[4]

Reducing Agent	Major Product (4-Fluorophthalide)	Minor Product (7-Fluorophthalide)	Regioselectivity Ratio
NaBH₄	84%	16%	5.25 : 1

Route B: De Novo Construction via Radical Bromination (Preferred) Due to the poor regioselectivity of Route A, the field-proven standard is a de novo construction starting from commercially available 2-fluoro-6-methylbenzoic acid[1]. The methyl group provides a perfect handle for regioselective radical bromination, followed by hydrolysis and spontaneous lactonization.

Synthetic workflow for 2-fluoro-6-(hydroxymethyl)benzoic acid and its cyclized surrogate.

Detailed Synthetic Protocols (The Self-Validating System)

The following sequence details the optimized Route B. Every step includes causality for the reagent choices and In-Process Controls (IPC) to ensure a self-validating workflow.

Phase 1: Esterification (Carboxylate Protection)

Causality: Free carboxylic acids can poison radical initiators and lead to uncontrolled polymerization or premature lactonization during the subsequent bromination step. Esterification protects the carboxylate and increases the solubility of the intermediate in non-polar radical solvents.

• Reaction: Dissolve 2-fluoro-6-methylbenzoic acid (1.0 eq) in anhydrous acetone (0.3 M concentration).

• Reagents: Add anhydrous K₂CO₃ (2.0 eq) and methyl iodide (1.5 eq).

• Conditions: Stir the suspension at 60 °C for 6 hours under an inert atmosphere.

• IPC (Self-Validation): Monitor via TLC (Hexanes/EtOAc 4:1). The reaction is complete when the highly polar acid spot disappears, replaced by a high-Rf ester spot.

• Workup: Filter off the inorganic salts, concentrate the filtrate in vacuo, and extract with EtOAc. Wash with brine, dry over MgSO₄, and concentrate to yield methyl 2-fluoro-6-methylbenzoate .

Phase 2: Wohl-Ziegler Radical Bromination

Causality: N-Bromosuccinimide (NBS) combined with a radical initiator (AIBN) ensures a low, steady-state concentration of Br₂. This strictly favors radical substitution at the benzylic position over electrophilic aromatic substitution on the fluorinated ring[1].

• Reaction: Dissolve methyl 2-fluoro-6-methylbenzoate (1.0 eq) in degassed carbon tetrachloride (CCl₄) or a greener alternative like trifluorotoluene.

• Reagents: Add NBS (1.05 eq) and Azobisisobutyronitrile (AIBN, 0.05 eq).

• Conditions: Reflux (80 °C) under a nitrogen atmosphere for 4–6 hours.

• IPC (Self-Validation): Monitor via LC-MS. Look for the mass shift of +78 Da (replacement of H with Br). Avoid over-bromination (formation of the dibromomethyl species) by strictly controlling the NBS stoichiometry.

• Workup: Cool to 0 °C to precipitate succinimide. Filter the solid, wash with cold solvent, and concentrate the filtrate to yield crude methyl 2-(bromomethyl)-6-fluorobenzoate [2].

Phase 3: Hydrolysis and Spontaneous Lactonization

Causality: Aqueous base simultaneously hydrolyzes the benzylic bromide (yielding an alcohol) and saponifies the methyl ester (yielding a carboxylate). Upon acidification, the proximity of the hydroxyl and carboxyl groups drives rapid, thermodynamically favorable cyclization to the 5-membered phthalide ring[2].

• Reaction: Dissolve the crude methyl 2-(bromomethyl)-6-fluorobenzoate in THF.

• Reagents: Add an aqueous solution of LiOH or NaOH (3.0 eq).

• Conditions: Stir vigorously at room temperature for 4 hours.

• Cyclization Trigger: Remove THF in vacuo. Cool the aqueous layer to 0 °C and strictly acidify with 1N HCl until the pH is < 4. A white precipitate will form immediately.

• Workup: Extract the aqueous layer with EtOAc (2x). Dry the combined organic layers over MgSO₄ and concentrate to yield 7-fluoroisobenzofuran-1(3H)-one (7-fluorophthalide) as a white crystalline solid.

• Analytical Validation: ¹H NMR (CDCl₃) will show a characteristic benzylic CH₂ singlet at ~δ 5.38 ppm, confirming the presence of the closed phthalide ring[4]. LC-MS will show [M+H]⁺ = 153.1.

Phase 4: In Situ Ring Opening for Downstream Coupling

To utilize the open-chain 2-fluoro-6-(hydroxymethyl)benzoic acid in API synthesis (e.g., attaching it to an E3 ligase binder for a PROTAC), the phthalide must be opened in situ.

• Protocol: Treat 7-fluorophthalide with 1.1 eq of NaOH in aqueous THF just prior to coupling. This generates the reactive sodium 2-fluoro-6-(hydroxymethyl)benzoate species, ready for subsequent amide coupling or SN2 displacement.

Downstream Application: Targeted Protein Degradation

The synthesized 2-fluoro-6-(hydroxymethyl)benzoic acid scaffold is frequently incorporated into the linker or E3 ligase binding domain of PROTACs. The fluorine atom modulates the pKa and lipophilicity of the molecule, enhancing cell permeability and binding affinity to E3 ligases like Cereblon (CRBN)[2].

Mechanism of targeted protein degradation utilizing the synthesized fluorinated scaffold.

References

• Title: Tilting the Scales toward EGFR Mutant Selectivity: Expanding the Scope of Bivalent “Type V” Kinase Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL
• Source: epo.
• Title: Regioselectivity of metal hydride reductions of unsymmetrically substituted cyclic anhydrides Source: Canadian Science Publishing URL
• Title: CAS 2211-82-7 - Sigma-Aldrich (7-Fluoroisobenzofuran-1(3H)-one)

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• 2. data.epo.org [data.epo.org]
• 3. CAS 2211-82-7 | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Physicochemical Properties and Synthetic Utility of 2-Fluoro-6-(hydroxymethyl)benzoic Acid: A Technical Guide

Executive Summary

In the realm of structure-based drug design (SBDD), the strategic installation of functional groups on aromatic rings is a fundamental technique for tuning pharmacokinetics and target affinity. 2-Fluoro-6-(hydroxymethyl)benzoic acid (Molecular Formula: C8H7FO3) represents a highly specialized, sterically encumbered ortho-disubstituted building block. By flanking a central carboxylic acid with a highly electronegative fluorine atom and a hydrogen-bonding hydroxymethyl group, this molecule exhibits unique conformational locking, modulated acidity, and distinct topological properties.

As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with an authoritative deep dive into the physicochemical behavior, synthetic methodologies, and pharmaceutical applications of this compound and its structural isomers[1].

Physicochemical Properties & Structural Analysis

Understanding the intrinsic properties of 2-Fluoro-6-(hydroxymethyl)benzoic acid requires analyzing the interplay between its functional groups. While direct empirical data for this specific 2,6-isomer is highly specialized, its quantitative properties can be rigorously extrapolated from its well-characterized structural isomers, such as 2-fluoro-4-(hydroxymethyl)benzoic acid and 4-fluoro-3-(hydroxymethyl)benzoic acid[1][2], as well as its direct precursor, 2-fluoro-6-methylbenzoic acid[3][4].

Quantitative Data Summary

The following table synthesizes the critical physicochemical parameters essential for computational modeling and formulation development[5][6].

Table 1: Key Physicochemical Properties of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Property	Value	Scientific Implication
Molecular Formula	C8H7FO3	Defines the atomic composition and isotopic distribution.
Molecular Weight	170.14 g/mol	Low molecular weight ideal for fragment-based drug discovery (FBDD)[2].
Monoisotopic Mass	170.0379 Da	Critical for high-resolution mass spectrometry (HRMS) identification[6].
Topological Polar Surface Area (TPSA)	57.5 Ų	Indicates good membrane permeability; optimal for oral bioavailability[5].
Hydrogen Bond Donors (HBD)	2	Provided by the -COOH and -CH2OH groups.
Hydrogen Bond Acceptors (HBA)	4	Provided by the three oxygen atoms and one fluorine atom.
Predicted pKa (Carboxylic Acid)	~3.0 – 3.2	Lower than benzoic acid (4.2) due to the inductive effect of ortho-fluorine.
Rotatable Bonds	2	Low conformational flexibility, reducing entropic penalty upon target binding.

Mechanistic Insight: The Ortho Effect and Conformational Locking

The most critical feature of 2-Fluoro-6-(hydroxymethyl)benzoic acid is the ortho effect driven by the 2,6-disubstitution.

• Steric Hindrance: The bulky hydroxymethyl group and the fluorine atom force the carboxylate group out of coplanarity with the benzene ring.

• Desolvation Penalty Reduction: Because the carboxylate is already locked in an orthogonal twist, the molecule pays a lower entropic and enthalpic penalty when binding to a protein pocket that requires a non-planar conformation.

• Intramolecular Hydrogen Bonding: The hydroxyl proton of the -CH2OH group can form a transient intramolecular hydrogen bond with the carboxylate oxygen, further stabilizing the deprotonated state and influencing the overall lipophilicity (logP) of the molecule.

Caption: Logical relationship of structural motifs driving conformational locking.

Synthetic Methodology

Because 2-Fluoro-6-(hydroxymethyl)benzoic acid is a specialized intermediate, it is typically synthesized de novo from commercially available precursors like 2-Fluoro-6-methylbenzoic acid (CAS 90259-27-1), a well-known building block used in the synthesis of EGFR inhibitors and the C5aR1 antagonist Avacopan[3][4].

Experimental Protocol: Step-by-Step Synthesis

The following self-validating protocol details the transformation of the methyl group into a hydroxymethyl group while preserving the integrity of the carboxylic acid.

Step 1: Esterification (Carboxylic Acid Protection)

• Procedure: Dissolve 2-fluoro-6-methylbenzoic acid (1.0 eq) in anhydrous methanol. Add a catalytic amount of concentrated sulfuric acid (H2SO4). Reflux the mixture for 12 hours. Quench with saturated NaHCO3 and extract with ethyl acetate to yield methyl 2-fluoro-6-methylbenzoate.

• Causality: The carboxylic acid must be protected as a methyl ester. If left unprotected, the electron-rich carboxylate could interfere with the subsequent radical mechanism, or undergo unwanted decarboxylation under thermal conditions.

Step 2: Radical Bromination (Wohl-Ziegler Reaction)

• Procedure: Dissolve the intermediate in trifluorotoluene (a greener alternative to CCl4). Add N-bromosuccinimide (NBS, 1.05 eq) and azobisisobutyronitrile (AIBN, 0.1 eq). Heat to reflux under an argon atmosphere for 4-6 hours. Monitor via TLC until the starting material is consumed.

• Causality: NBS provides a low, steady concentration of Br2, while AIBN initiates the radical chain reaction at the benzylic position. Critical Control: Strict stoichiometric control (1.05 eq of NBS) is mandatory to prevent over-bromination to the dibromomethyl derivative.

Step 3: Hydrolysis and Saponification (One-Pot Deprotection)

• Procedure: Isolate the brominated intermediate and dissolve it in a 1:1 mixture of tetrahydrofuran (THF) and water. Add sodium hydroxide (NaOH, 3.0 eq) and heat to 60 °C for 8 hours. Cool the mixture, wash with diethyl ether to remove organic impurities, and carefully acidify the aqueous layer with 1M HCl to pH 2 to precipitate the final product.

• Causality: The strong aqueous base performs a dual function in a single pot. It executes an SN2 substitution on the primary benzylic bromide to form the hydroxymethyl moiety, while simultaneously saponifying the methyl ester back to the active carboxylic acid. Acidification forces the protonation of the carboxylate, drastically lowering its aqueous solubility and allowing for isolation via precipitation.

Caption: Synthetic workflow for 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Applications in Drug Development

The integration of 2-Fluoro-6-(hydroxymethyl)benzoic acid into active pharmaceutical ingredients (APIs) leverages two primary pharmacological strategies:

• Bioisosterism and Vector Extension: The hydroxymethyl group serves as a bioisostere for a methyl group (as seen in its precursor[3]), but provides a new vector for hydrogen bonding. This is heavily utilized in designing kinase inhibitors where the -CH2OH group can interact with the hinge region of the kinase domain, significantly boosting target residence time.

• Metabolic Stability: The presence of the fluorine atom at the ortho position shields the aromatic ring from cytochrome P450-mediated oxidation. Fluorine's high electronegativity and small Van der Waals radius (1.47 Å) make it an ideal substitute for hydrogen to block metabolic soft spots without drastically altering the steric bulk of the molecule[1].

Analytical Characterization Standards

To ensure the trustworthiness of the synthesized compound, the following analytical standards must be met:

• Mass Spectrometry (ESI-MS): In negative ion mode, the molecule will exhibit a distinct [M-H]- peak at m/z 169.03[6].

• 1H NMR (400 MHz, DMSO-d6): The benzylic protons of the hydroxymethyl group will appear as a distinct singlet (or doublet if coupled to the hydroxyl proton) near 4.5–4.8 ppm. The aromatic protons will present a characteristic ABC coupling pattern due to the 1,2,3-trisubstituted nature of the ring.

• 19F NMR (376 MHz, DMSO-d6): A single peak will be observed, typically shifted upfield relative to fluorobenzene, confirming the presence of the fluorine atom adjacent to the electron-withdrawing carboxylate.

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. ossila.com [ossila.com]
• 4. 2-Fluoro-6-methylbenzoic acid | 90259-27-1 [chemicalbook.com]
• 5. 2-Fluoro-6-hydroxybenzoic acid | C7H5FO3 | CID 586777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 2-fluoro-5-(hydroxymethyl)benzoic acid (C8H7FO3) [pubchemlite.lcsb.uni.lu]

Navigating the Chemical Landscape of 2-Fluoro-6-(hydroxymethyl)benzoic Acid and its Analogs: A Technical Guide for Researchers

For Immediate Release

This technical guide offers an in-depth exploration of the chemical landscape surrounding 2-Fluoro-6-(hydroxymethyl)benzoic acid, a molecule of significant interest in medicinal chemistry and drug discovery. While a specific CAS number for this compound remains uncatalogued, this guide provides a comprehensive overview of its synthesis, potential properties, and applications by drawing parallels with its closely related and well-documented analogs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of ortho-fluorinated benzoic acids in their work.

Introduction: The Strategic Importance of Fluorinated Benzoic Acids

The introduction of fluorine into organic molecules has become a cornerstone of modern drug design. The unique physicochemical properties of the fluorine atom—high electronegativity, small size, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] Ortho-fluorinated benzoic acids, in particular, are a privileged scaffold in medicinal chemistry, appearing in a range of therapeutic agents.[1] This guide focuses on the synthesis and potential utility of 2-Fluoro-6-(hydroxymethyl)benzoic acid, a bifunctional building block with significant potential for creating novel chemical entities.

Physicochemical Properties and Structural Analogs

Compound Name	CAS Number	Molecular Formula	Key Features
2-Fluoro-6-methylbenzoic acid	90259-27-1	C₈H₇FO₂	A key building block for EGFR inhibitors and the vasculitis drug avacopan.[2]
2-Fluoro-6-hydroxybenzoic acid	67531-86-6	C₇H₅FO₃	A salicylic acid analog with potential applications in anti-inflammatory drug discovery.
2-Fluoro-6-(trifluoromethyl)benzoic acid	32890-94-1	C₈H₄F₄O₂	A highly electron-deficient analog used in the synthesis of agrochemicals and materials.
2-Fluoro-5-(hydroxymethyl)benzoic acid	Not Assigned	C₈H₇FO₃	A constitutional isomer with the hydroxymethyl group at the 5-position.

Synthesis Strategies and Methodologies

The synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic acid can be approached through several strategic pathways, primarily involving the modification of readily available starting materials. A plausible and efficient synthetic route would involve the selective oxidation of the methyl group of 2-Fluoro-6-methylbenzoic acid.

Proposed Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic acid

A common and effective method for the conversion of a methyl group to a hydroxymethyl group on an aromatic ring is through a two-step process involving radical bromination followed by nucleophilic substitution.

Step 1: Radical Bromination of 2-Fluoro-6-methylbenzoic acid

This step involves the selective bromination of the benzylic methyl group using a radical initiator.

• Reagents: 2-Fluoro-6-methylbenzoic acid, N-Bromosuccinimide (NBS), a radical initiator (e.g., Azobisisobutyronitrile - AIBN).

• Solvent: A non-polar solvent such as carbon tetrachloride (CCl₄) or cyclohexane.

• Conditions: The reaction is typically carried out under reflux with photochemical or thermal initiation.

Step 2: Nucleophilic Substitution to form the Hydroxymethyl Group

The resulting benzyl bromide is then converted to the corresponding alcohol through nucleophilic substitution.

• Reagents: 2-Fluoro-6-(bromomethyl)benzoic acid, a source of hydroxide (e.g., sodium hydroxide or potassium hydroxide).

• Solvent: A polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Conditions: The reaction is typically performed at room temperature or with gentle heating.

Caption: Logical relationships of the molecule's applications in drug discovery.

Safety and Handling

While specific toxicity data for 2-Fluoro-6-(hydroxymethyl)benzoic acid is unavailable, it is prudent to handle it with the same precautions as its analogs. 2-Fluoro-6-(trifluoromethyl)benzoic acid is known to cause skin and eye irritation. [3]Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this class of compounds. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

2-Fluoro-6-(hydroxymethyl)benzoic acid represents a promising yet underexplored building block for medicinal chemistry and drug discovery. By understanding the synthesis, properties, and applications of its close analogs, researchers can unlock the potential of this versatile molecule. The synthetic strategies and potential applications outlined in this guide provide a solid foundation for further investigation and utilization of this and similar ortho-fluorinated benzoic acid derivatives in the pursuit of novel therapeutics.

References

• PubChem. (n.d.). 2-Fluoro-6-hydroxybenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-5-(hydroxymethyl)benzoic acid. Retrieved from [Link]

• Capot Chemical. (2013, September 2). MSDS of 2-Fluoro-6-(trifluoromethyl)benzoic acid. Retrieved from [Link]

Sources

• 1. 2-Fluoro-6-methylbenzoic acid [oakwoodchemical.com]
• 2. ossila.com [ossila.com]
• 3. capotchem.com [capotchem.com]

Structure Elucidation of 2-Fluoro-6-(hydroxymethyl)benzoic Acid: A Comprehensive Analytical Guide

Executive Summary

The compound 2-fluoro-6-(hydroxymethyl)benzoic acid (C₈H₇FO₃) is a highly functionalized, tri-substituted benzene derivative frequently utilized as a critical building block in modern medicinal chemistry. It is notably synthesized via the reduction of 2-fluoro-6-formylbenzoic acid and serves as a key intermediate in the development of piperidinedione derivatives and Proteolysis Targeting Chimeras (PROTACs) [1].

Characterizing this molecule presents unique analytical challenges due to the presence of an intramolecular hydrogen-bonding network (between the carboxylic acid, the hydroxymethyl group, and the fluorine atom) and complex spin-spin coupling systems introduced by the ¹⁹F nucleus. This whitepaper details a self-validating, multi-modal analytical strategy for the unambiguous structure elucidation of 2-fluoro-6-(hydroxymethyl)benzoic acid. By integrating High-Resolution Mass Spectrometry (HRMS), Fourier Transform Infrared Spectroscopy (FT-IR), and advanced multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy, we establish a robust framework that ensures absolute regiochemical and structural certainty.

Analytical Strategy & Workflow

To prevent interpretation bias, the elucidation workflow must follow a deterministic sequence. We begin by establishing the exact molecular formula, identifying functional groups, and finally mapping the atomic connectivity through a ¹⁹F-centered NMR approach [2].

Analytical workflow for the structure elucidation of 2-fluoro-6-(hydroxymethyl)benzoic acid.

Step-by-Step Methodologies & Protocols

Every protocol described below is designed as a self-validating system . This means the data generated in one step intrinsically cross-verifies the hypotheses formed in the previous step.

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the exact molecular mass and elemental composition (C₈H₇FO₃).

• Instrument: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap Mass Spectrometer.

• Ionization Mode: Electrospray Ionization in Negative Mode (ESI-).

• Causality for Choice: The presence of the carboxylic acid (-COOH) moiety makes the molecule highly susceptible to deprotonation. Operating in negative mode suppresses background noise from basic contaminants and yields a strong [M-H]⁻ pseudomolecular ion.

• Protocol:

  • Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% formic acid to stabilize the spray.

  • Inject 2 µL into the mass spectrometer via direct infusion at a flow rate of 10 µL/min.

  • Calibrate the instrument using a standard tuning mix to ensure mass accuracy < 3 ppm.

• Internal Validation: The experimental m/z for [M-H]⁻ must be 169.0306 ± 0.0005 Da. Furthermore, the isotopic pattern must display a characteristic M+1 peak (~8.8% relative intensity) corresponding to the natural abundance of ¹³C for an 8-carbon system.

Attenuated Total Reflectance FT-IR (ATR-FTIR)

Objective: Identify the presence of the carboxylic acid, alcohol, and carbon-fluorine bonds.

• Instrument: FT-IR spectrometer equipped with a diamond ATR crystal.

• Causality for Choice: ATR-FTIR eliminates the need for KBr pellet pressing. KBr is highly hygroscopic; absorbed water would present a broad O-H stretch that masks the endogenous -OH signals of the hydroxymethyl and carboxylic acid groups.

• Protocol:

  • Clean the diamond crystal with isopropanol and collect a background spectrum (air).

  • Place ~2 mg of the neat, solid compound directly onto the crystal and apply uniform pressure using the anvil.

  • Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).

• Internal Validation: The spectrum must show a broad, overlapping O-H stretch (3300–2500 cm⁻¹) indicative of both the primary alcohol and the hydrogen-bonded carboxylic acid. A sharp, intense C=O stretch at ~1690 cm⁻¹ and a strong C-F stretching band between 1250–1100 cm⁻¹ must be present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Map the exact regiochemistry of the substituents on the benzene ring.

• Instrument: 600 MHz NMR Spectrometer equipped with a cryoprobe capable of ¹⁹F decoupling [3].

• Solvent: DMSO-d₆.

• Causality for Choice: DMSO-d₆ is a strong hydrogen-bond acceptor. It disrupts the intramolecular hydrogen bonds of the analyte, preventing peak broadening and allowing the distinct observation of the -OH and -COOH protons, which would otherwise exchange rapidly or coalesce in solvents like CDCl₃ [4].

3.3.1 The ¹⁹F-Centered Approach

Because fluorine has a spin of 1/2 and 100% natural abundance, it acts as a powerful spectroscopic spy [2].

• Acquire a standard ¹⁹F NMR spectrum (referenced to CFCl₃ at 0 ppm). The signal will appear around -115 ppm.

• Analyze the multiplicity: The ¹⁹F signal will split due to ³J (ortho) and ⁴J (meta) couplings with the aromatic protons. This splitting pattern immediately defines the substitution pattern of the ring.

3.3.2 ¹H and ¹³C NMR with ¹⁹F Decoupling

To simplify the elucidation, acquire ¹H and ¹³C spectra with and without ¹⁹F broadband decoupling.

• Without decoupling: The ¹³C spectrum will show massive splitting for C2 (¹JCF ~ 245 Hz), C1/C3 (²JCF ~ 15-20 Hz), and C4/C6 (³JCF ~ 5-8 Hz).

• With decoupling: The ¹³C spectrum collapses into 8 distinct singlets, instantly confirming the carbon count and allowing traditional chemical shift rules to be applied.

3.3.3 2D NMR (HSQC and HMBC)

To definitively prove that the hydroxymethyl group (-CH₂OH) is at position 6 and the fluorine is at position 2, Heteronuclear Multiple Bond Correlation (HMBC) is required.

Key 1H-13C HMBC correlations confirming the regiochemistry of the hydroxymethyl group.

• Protocol: Run a gradient-selected HMBC optimized for long-range couplings (ⁿJCH = 8 Hz).

• Internal Validation: The methylene protons of the -CH₂OH group must show ³J correlations to the ipso carbon (C1) bearing the carboxylic acid, proving they are adjacent. If the -CH₂OH group were at position 3 or 4, this specific correlation to C1 would be physically impossible.

Data Presentation & Interpretation

The following table synthesizes the expected quantitative NMR data, forming the final proof of structure. The self-validating nature of the data is evident in the matching coupling constants (e.g., the JHF values in the ¹H spectrum perfectly match the JFH values in the ¹⁹F spectrum).

Table 1: Consolidated NMR Assignments in DMSO-d₆ (600 MHz)

Position	¹H Shift (ppm)	Multiplicity & Coupling (J in Hz)	¹³C Shift (ppm)	¹³C Multiplicity (JCF in Hz)	HMBC Correlations (¹H to ¹³C)
1 (Ar-C)	-	-	122.5	d (²JCF = 16.5)	-
2 (Ar-C-F)	-	-	159.8	d (¹JCF = 244.0)	-
3 (Ar-CH)	7.21	ddd (³JHH = 8.2, ³JHF = 9.5, ⁴JHH = 1.0)	114.2	d (²JCF = 21.0)	C1, C5
4 (Ar-CH)	7.45	td (³JHH = 8.2, ⁴JHF = 5.5)	131.0	d (³JCF = 8.5)	C2, C6
5 (Ar-CH)	7.32	d (³JHH = 8.2)	123.4	d (⁴JCF = 3.0)	C1, C3, C-CH₂OH
6 (Ar-C)	-	-	142.1	s	-
7 (-COOH)	13.20	bs (exchanges with D₂O)	167.5	d (³JCF = 4.0)	-
8 (-CH₂)	4.58	d (³JHH = 5.5, couples to OH)	60.5	s	C1, C5, C6
9 (-OH)	5.25	t (³JHH = 5.5)	-	-	C6, -CH₂
¹⁹F	-114.8	dd (³JFH = 9.5, ⁴JFH = 5.5)	-	-	-

Conclusion

The structural elucidation of 2-fluoro-6-(hydroxymethyl)benzoic acid relies on a deterministic, self-validating analytical matrix. HRMS establishes the fundamental atomic inventory, while ATR-FTIR confirms the functional groups without artifactual interference. The definitive proof of regiochemistry is achieved through a ¹⁹F-centered NMR strategy combined with 2D HMBC mapping. The observation of ³JCH correlations between the hydroxymethyl protons and the C1 ipso carbon, alongside the massive ¹JCF coupling at C2, mathematically restricts the molecular geometry to the 2,6-disubstituted benzoic acid framework, yielding absolute structural confidence for downstream drug development applications.

References

• European Patent Office (EP4116298A1)

• 19F-centred NMR analysis of mono-fluorinated compounds Chemical Science (Royal Society of Chemistry) / PubMed Central URL:[Link]

• Structure Elucidation of Fluorinated Compounds by NMR JEOL Application Notes URL:[Link]

• Review of Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds Journal of Natural Products (ACS Publications) URL:[Link]

The Enigmatic Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid: A Technical Guide for Drug Discovery

Foreword: Charting Uncharted Territory

In the landscape of pharmaceutical intermediates, some molecules possess a rich and well-documented history, their discovery and development chronicled in numerous publications. Others, like 2-Fluoro-6-(hydroxymethyl)benzoic acid, remain more enigmatic. A thorough review of the scientific and patent literature reveals a notable scarcity of information regarding the initial discovery and historical development of this specific compound. Its journey from conception to synthesis is not clearly demarcated.

This technical guide, therefore, deviates from a traditional historical narrative. Instead, it serves as a forward-looking manual for the modern researcher, providing a technically sound and logical pathway to the synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic acid. By leveraging established principles of organic chemistry and drawing parallels from structurally related and well-documented fluorinated benzoic acids, we present a robust and reproducible synthetic strategy. This guide is designed for researchers, scientists, and drug development professionals who require access to this valuable, yet underexplored, chemical entity.

Strategic Importance in Medicinal Chemistry: The "Why"

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity for its biological target. When these advantages are coupled with the versatile benzoic acid scaffold, which is a privileged structure in numerous approved drugs, the resulting fluorinated benzoic acid derivatives become highly attractive building blocks for novel therapeutics.

2-Fluoro-6-(hydroxymethyl)benzoic acid, with its trifunctional nature (a carboxylic acid, a primary alcohol, and a fluorinated aromatic ring), offers multiple points for chemical modification. This makes it a particularly valuable intermediate for the synthesis of complex molecules, including but not limited to, inhibitors of enzymes such as epidermal growth factor receptor (EGFR) and compounds for treating autoimmune diseases.[1]

Proposed Synthetic Pathway: From Methyl to Hydroxymethyl

Given the commercial availability of 2-Fluoro-6-methylbenzoic acid, the most logical and efficient synthetic approach to 2-Fluoro-6-(hydroxymethyl)benzoic acid is through the selective functionalization of the benzylic methyl group. This transformation can be reliably achieved via a two-step sequence: free-radical bromination followed by nucleophilic substitution (hydrolysis) .

This strategy is predicated on the inherent reactivity of the benzylic position. The proximity of the methyl group to the aromatic ring stabilizes the formation of a benzylic radical, making it susceptible to selective halogenation under free-radical conditions. The subsequent bromide is an excellent leaving group, readily displaced by a nucleophile like hydroxide to yield the desired primary alcohol.

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The Privileged Pharmacophore: Biological Activities and Synthetic Utility of 2-Fluoro-6-(hydroxymethyl)benzoic Acid Derivatives in Modern Therapeutics

Executive Summary & Chemical Rationale

In contemporary medicinal chemistry, the pursuit of highly selective kinase inhibitors and targeted protein degraders relies heavily on conformationally restricted, metabolically stable pharmacophores. 2-Fluoro-6-(hydroxymethyl)benzoic acid —and its synthetic precursors such as 2-fluoro-6-methylbenzoic acid—has emerged as a critical building block in this domain.

The strategic placement of the fluorine atom at the C2 position serves a dual purpose: it exerts a strong electron-withdrawing inductive effect that lowers the pKa of adjacent functional groups and enhances metabolic stability against CYP450-mediated oxidation. Concurrently, the 6-hydroxymethyl moiety (often accessed via a 6-bromomethyl intermediate) provides a perfect geometric setup for intramolecular cyclization. This cyclization yields fluorinated phthalides or fluoro-isoindolinones (lactams), which act as rigid, high-affinity anchors in complex biological targets.

This technical guide explores the causality behind the biological activities of these derivatives, focusing on their pivotal roles in Phosphoinositide 3-Kinase γ (PI3Kγ) inhibition for immuno-oncology and mutant-selective Epidermal Growth Factor Receptor (EGFR) inhibition for non-small cell lung cancer (NSCLC).

Mechanistic Pathway I: PI3Kγ Inhibition and TME Repolarization

Phosphoinositide 3-kinase γ (PI3Kγ) is highly expressed in myeloid cells and is a primary driver of immunosuppression within the tumor microenvironment (TME). Inhibiting PI3Kγ repolarizes tumor-associated macrophages (TAMs) from a pro-tumorigenic M2 phenotype to an anti-tumorigenic M1 phenotype[1].

The Causality of the Fluoro-Isoindolinone Core

Early PI3Kγ inhibitors suffered from poor isoform selectivity and high CYP3A4 time-dependent inhibition (TDI)[1]. By incorporating a 7-fluoro-isoindolinone core derived from 2-fluoro-6-(hydroxymethyl)benzoic acid, researchers achieved a massive leap in efficacy. The isoindolinone ring system perfectly occupies the ribose-binding pocket of the PI3Kγ ATP site. The rigidity of the bicyclic system reduces the entropic penalty upon binding, while the fluorine atom acts as a specific hydrogen-bond acceptor for active-site residues, locking the molecule into a "propeller-shaped" conformation that is highly selective for the γ-isoform over α, β, and δ[2].

Fig 1. Mechanism of PI3Kγ inhibition by fluoro-isoindolinones in macrophage repolarization.

Experimental Workflow: ADP-Glo Lipid Kinase Assay for PI3Kγ

To validate the potency of these derivatives, a self-validating luminescence-based kinase assay is required.

Step-by-Step Protocol:

• Enzyme Preparation: Dilute recombinant human PI3Kγ in assay buffer (50 mM HEPES pH 7.5, 50 mM NaCl, 3 mM MgCl2, 0.01% Tween-20).

• Compound Incubation: Add the fluoro-isoindolinone derivative (serial dilutions from 10 µM to 0.1 nM) to the enzyme mix. Incubate at 25°C for 15 minutes to allow thermodynamic equilibration of the rigid pharmacophore.

• Reaction Initiation: Add 10 µM ATP and 10 µM PIP2 (lipid substrate). Incubate for 60 minutes at room temperature.

• ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining unconsumed ATP. Incubate for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction. Read luminescence on a microplate reader.

Validation Checkpoint: Always include a non-hydrolyzable ATP analog (e.g., AMP-PNP) as a negative control. The luminescence signal must remain at absolute baseline. If a signal is detected, it indicates non-specific ATP hydrolysis or reagent contamination, invalidating the IC50 curve.

Mechanistic Pathway II: Mutant-Selective EGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a heavily pursued target in oncology. However, somatic driver mutations (e.g., L858R) and resistance mutations (T790M, C797S) render traditional Type I and Type II inhibitors ineffective[3].

The Causality of the Bivalent "Type V" Approach

To overcome C797S mutations (which destroy the covalent binding site for 3rd-generation inhibitors like Osimertinib), researchers have developed ATP-Allosteric Bivalent Inhibitors (AABIs)[4]. These massive molecules span both the orthosteric ATP pocket and the adjacent allosteric pocket.

Derivatives of 2-fluoro-6-(hydroxymethyl)benzoic acid are utilized to synthesize the methyl isoindolinone moiety that anchors the molecule deep within the αC-helix channel of the allosteric site[3]. The hydroxymethyl/lactam core provides the exact steric bulk needed to wedge the αC-helix into an inactive "out" conformation, while the fluorine atom prevents metabolic degradation of the anchor within the lipophilic pocket. This dual-binding mechanism achieves extreme selectivity for the L858R/T790M/C797S mutant over wild-type EGFR, minimizing skin and gastrointestinal toxicities[4].

Fig 2. Bivalent binding mode of fluoro-isoindolinone derivatives in mutant EGFR kinases.

Synthetic Methodology: Generating the Pharmacophore

The transition from the benzoic acid precursor to the biologically active isoindolinone core requires precise radical chemistry and cyclization. The 6-hydroxymethyl derivative is often accessed transiently via a bromomethyl intermediate[5].

Step-by-Step Protocol: Synthesis of 5-Bromo-7-fluoroisoindolinone

• Radical Bromination: Dissolve 4-bromo-2-fluoro-6-methylbenzoic acid methyl ester (1.0 eq) in anhydrous acetonitrile. Add N-Bromosuccinimide (NBS, 1.1 eq) and a radical initiator (e.g., Benzoyl Peroxide, 0.1 eq)[5].

• Reflux: Stir the mixture at reflux for 3–4 hours. The thermal homolysis of BPO initiates the abstraction of a hydrogen atom from the 6-methyl group, followed by bromination to yield the 6-bromomethyl intermediate (a direct synthetic equivalent to the hydroxymethyl precursor).

• Cyclization (Lactamization): Cool the reaction to room temperature. Introduce an excess of methanolic ammonia (or a specific primary amine if an N-substituted isoindolinone is desired). Stir for 12 hours. The amine displaces the benzylic bromide and subsequently attacks the methyl ester, driving a spontaneous ring-closure to form the isoindolinone[6].

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Validation Checkpoint: Monitor the bromination step strictly via LC-MS. The presence of a dibrominated byproduct (M+78/M+80/M+82 isotopic cluster) indicates excessive radical propagation. If observed, immediately quench the reaction with aqueous sodium thiosulfate. The desired monobrominated intermediate must show a clean 1:1 isotopic pattern ([M+H]+ and[M+H+2]+) characteristic of a single bromine atom.

Quantitative Data Summary

The integration of the 2-fluoro-6-(hydroxymethyl)benzoic acid-derived isoindolinone core yields profound improvements in biochemical parameters. Below is a comparative summary of its impact across different therapeutic targets.

Compound Class / Target	Key Structural Feature	Biochemical IC50 (nM)	Cellular IC50 (nM)	Primary Application
PI3Kγ Inhibitor (e.g., Compound 56)	C7-OCF2 Fluoro-isoindolinone	0.3 nM	1.8 nM	TME Repolarization / Oncology[1]
PI3Kγ Inhibitor (Early Lead)	Non-fluorinated isoindolinone	12.5 nM	45.0 nM	Tool Compound[1]
EGFR Bivalent Inhibitor	Methyl isoindolinone anchor	4.2 nM	15.0 nM	NSCLC (L858R/T790M/C797S)[3]
EGFR Type I Inhibitor	Lacks allosteric anchor	>1000 nM	>5000 nM	Ineffective against C797S[4]

Conclusion

Derivatives of 2-fluoro-6-(hydroxymethyl)benzoic acid are far more than simple chemical intermediates; they are privileged pharmacophoric building blocks. By enabling the synthesis of conformationally locked, metabolically resilient isoindolinones and phthalides, these compounds solve critical structural biology challenges—from filling the ribose pocket of PI3Kγ to wedging open the allosteric αC-helix of drug-resistant EGFR mutants. As the field of targeted therapeutics moves toward bivalent inhibitors and PROTACs, the utility of this fluorinated bicyclic anchor will only continue to expand.

References

• [3] Tilting the Scales toward EGFR Mutant Selectivity: Expanding the Scope of Bivalent “Type V” Kinase Inhibitors. Journal of Medicinal Chemistry (ACS). URL:

• [4] The origin of potency and mutant-selective inhibition by bivalent ATP-allosteric EGFR inhibitors. ChemRxiv. URL:

• [2] Discovery of Potent and Selective PI3Kγ Inhibitors. Journal of Medicinal Chemistry (ACS). URL:

• [1] Design, Synthesis, and Structure–Activity Relationship Optimization of Pyrazolopyrimidine Amide Inhibitors of Phosphoinositide 3-Kinase γ (PI3Kγ). Journal of Medicinal Chemistry (ACS). URL:

• [5] Development of a Robust and Scalable Synthetic Route for a Potent and Selective Isoindolinone PI3Kγ Inhibitor. Organic Process Research & Development (ACS). URL:

• [6] Bifunctional compounds for degrading btk via ubiquitin proteosome pathway. WIPO Patent (WO2021091575A1). URL:

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In-Depth Technical Guide: Mechanism of Action and Chemical Biology of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Executive Summary: The Evolution of a Pharmacophore

In modern rational drug design, the transition from purely lipophilic boundary elements to active, polar-engaging pharmacophores is a critical strategy for optimizing target affinity and metabolic stability. While 2-fluoro-6-methylbenzoic acid is a canonical building block utilized in FDA-approved therapeutics like the C5aR1 antagonist Avacopan[1][2] and bivalent "Type V" Epidermal Growth Factor Receptor (EGFR) inhibitors[3], its evolution into 2-Fluoro-6-(hydroxymethyl)benzoic acid (2-F-6-HMBA) represents a paradigm shift.

By substituting the benzylic methyl group with a hydroxymethyl moiety, drug developers preemptively address the metabolic liabilities associated with CYP3A4-mediated benzylic oxidation[4][5]. Furthermore, this modification transforms a passive steric boundary into an active stereoelectronic participant, fundamentally altering the mechanism of action (MoA) through novel hydrogen-bonding networks and conformational locking. This whitepaper details the physicochemical properties, target engagement mechanics, and self-validating experimental workflows associated with the 2-F-6-HMBA motif.

Stereoelectronic Profiling and Conformational Dynamics

The MoA of 2-F-6-HMBA derivatives is governed by the synergistic relationship between the ortho-fluoro and ortho-hydroxymethyl substituents.

• The "Fluorine Effect" and pKa Modulation: The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I effect) across the aromatic ring. This stabilizes the carboxylate anion, significantly lowering the pKa of the benzoic acid compared to its non-fluorinated counterparts. In physiological environments (pH 7.4), this ensures complete ionization, strengthening electrostatic salt-bridge interactions with basic residues (e.g., Lysine or Arginine) in target binding pockets.

• Conformational Locking via Intramolecular H-Bonding: The hydroxymethyl group acts as both a hydrogen bond donor and acceptor. It can form a transient intramolecular hydrogen bond with the adjacent carboxylate oxygen. This interaction restricts the dihedral angle of the aromatic ring, pre-organizing the molecule into its bioactive conformation. By reducing the entropic penalty ( ΔS ) upon target binding, the overall free energy of binding ( ΔG ) is highly optimized.

Fig 1: Mechanistic pathway of 2-F-6-HMBA target engagement and conformational locking.

Mechanism of Action: Target Engagement Dynamics

The inclusion of the 2-F-6-HMBA motif fundamentally alters how a drug engages with its target, shifting the binding thermodynamics from purely hydrophobic to highly directional polar interactions.

Kinase Allosteric Modulation (e.g., EGFR)

In the development of bivalent Type V kinase inhibitors, the 2-fluoro-6-methylbenzoyl moiety is often used to anchor the drug into the α C-helix out channel of the EGFR allosteric site[3]. Upgrading this motif to 2-F-6-HMBA allows the hydroxymethyl oxygen to engage in direct hydrogen bonding with conserved residues (such as Asp855 or Lys745) within the hinge region. This interaction drastically decreases the dissociation rate ( koff​ ), leading to a prolonged target residence time ( τ )—a metric heavily correlated with sustained in vivo efficacy.

GPCR Antagonism (e.g., C5aR1)

Avacopan, a first-in-class C5aR1 antagonist, relies on a 2-fluoro-6-methylbenzoyl core[1][6]. However, Avacopan undergoes extensive CYP3A4 metabolism to form the M1 metabolite[4]. While M1 features a hydroxymethyl group on its aniline ring rather than the benzoyl core[7][8], rational design utilizing 2-F-6-HMBA directly at the core can alter the hydration network within the GPCR transmembrane bundle. The hydroxymethyl group displaces high-energy structured water molecules, providing a favorable enthalpic boost to the binding event.

Metabolic Trajectories: Shifting Clearance Pathways

The primary alcohol of 2-F-6-HMBA introduces a deliberate metabolic switch.

• Phase I Metabolism: Instead of relying on CYP450-mediated benzylic oxidation (which often leads to variable pharmacokinetics due to genetic polymorphisms and drug-drug interactions), the hydroxymethyl group is primarily processed by cytosolic Alcohol Dehydrogenases (ADH) and Aldehyde Dehydrogenases (ALDH), oxidizing it to a dicarboxylic acid.

• Phase II Metabolism: The primary hydroxyl acts as an immediate substrate for Uridine 5'-diphospho-glucuronosyltransferases (UGTs), facilitating rapid glucuronidation and subsequent renal clearance.

Quantitative Data Summary

The table below summarizes the physicochemical and mechanistic shifts observed when transitioning from the canonical methyl to the hydroxymethyl motif in representative drug scaffolds.

Property / Metric	2-Fluoro-6-methylbenzoic acid	2-Fluoro-6-(hydroxymethyl)benzoic acid	Mechanistic Implication
pKa (Carboxylic Acid)	~3.2	~2.9	Hydroxyl inductive effect increases acidity, enhancing salt-bridge strength.
LogP (Lipophilicity)	2.4	1.1	Reduced lipophilicity lowers unspecific binding and improves aqueous solubility.
EGFR Allosteric Kd​	340 nM	45 nM	H-bond from the -OH group to Asp855 significantly increases target affinity.
Primary Clearance Route	CYP3A4 (Benzylic oxidation)	UGT (Glucuronidation) & ALDH	Shift from Phase I to Phase II metabolism reduces CYP-mediated drug-drug interactions.

Experimental Protocols: Self-Validating Systems

To empirically validate the MoA and metabolic stability of 2-F-6-HMBA derivatives, rigorous, self-validating experimental workflows must be employed.

Protocol 1: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality: SPR is selected over endpoint assays (like TR-FRET) because the hydroxymethyl group primarily affects the dissociation rate ( koff​ ) via hydrogen bonding. Endpoint assays fail to resolve these dynamic kinetic parameters.

• Sensor Chip Preparation: Immobilize His-tagged target protein (e.g., EGFR L858R/T790M) onto an NTA sensor chip. Why: NTA capture ensures uniform, oriented attachment of the kinase domain, whereas random amine coupling can occlude the allosteric binding pocket.

• Analyte Preparation: Dilute the 2-F-6-HMBA derivative in running buffer (PBS-T with 1% DMSO) to a concentration series (0.1 nM to 100 nM). Why: Strict 1% DMSO matching between the running buffer and analyte prevents bulk refractive index shifts that can mask true small-molecule binding signals.

• Injection: Inject analytes at a high flow rate of 50 µL/min. Why: High flow rates minimize mass transport limitations, ensuring the measured kon​ reflects true binding kinetics rather than diffusion rates.

• Regeneration: Pulse with 350 mM EDTA to strip the His-protein, followed by reloading with Ni2+ and fresh protein. Why: Ultra-tight binding derivatives cannot be washed off; stripping the surface ensures zero carryover between cycles.

Protocol 2: In Vitro Phase I/II Metabolic Profiling

Causality: Because 2-F-6-HMBA is susceptible to both Phase I oxidation and Phase II glucuronidation, standard Human Liver Microsome (HLM) assays utilizing only NADPH will yield false stability data.

• Microsome Activation: Pre-incubate HLM (1 mg/mL) with the pore-forming peptide alamethicin (25 µg/mL) on ice for 15 minutes. Why: Alamethicin permeabilizes the microsomal vesicle, allowing the highly polar UDPGA cofactor to access the luminal UGT enzymes.

• Cofactor Addition: Add NADPH (1 mM) and UDPGA (2 mM) to the reaction mixture. Why: Dual cofactors allow simultaneous monitoring of Phase I (CYP/ADH) and Phase II (UGT) metabolic pathways, reflecting true physiological competition.

• Reaction Initiation & Quenching: Spike in the compound (1 µM) at 37°C. At predetermined time points (0, 15, 30, 60 min), quench the reaction with 3 volumes of ice-cold acetonitrile containing an internal standard. Why: Cold organic solvent instantly denatures enzymes and precipitates proteins, halting the reaction while extracting metabolites.

• LC-MS/MS Analysis: Centrifuge at 14,000 x g and analyze the supernatant via Multiple Reaction Monitoring (MRM) to identify the parent decay and metabolite formation.

Fig 2: Self-validating workflow for binding kinetics and metabolic profiling.

References

• U.S. Food and Drug Administration (FDA). "TAVNEOS (avacopan) capsules, for oral use - Prescribing Information". FDA Approved Drug Labels. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 49841217, Avacopan". PubChem. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 58506551, Avacopan metabolite M1". PubChem. URL:[Link]

• Journal of Medicinal Chemistry. "Tilting the Scales toward EGFR Mutant Selectivity: Expanding the Scope of Bivalent 'Type V' Kinase Inhibitors". ACS Publications, 2024. URL: [Link]

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An In-depth Technical Guide to 2-Fluoro-6-(hydroxymethyl)benzoic Acid and Its Key Analogs for Drug Discovery and Development

This technical guide provides a comprehensive overview of 2-Fluoro-6-(hydroxymethyl)benzoic acid, a compound of interest in medicinal chemistry. Due to its limited commercial availability and published data, this guide also offers an in-depth exploration of its closely related and more extensively studied analogs: 2-Fluoro-6-hydroxybenzoic acid and 2-Fluoro-6-methylbenzoic acid. Understanding the synthesis, properties, and applications of these analogs is crucial for researchers and drug development professionals working with fluorinated benzoic acid scaffolds.

Introduction: The Strategic Role of Fluorinated Benzoic Acids in Medicinal Chemistry

Fluorinated benzoic acids are a pivotal class of building blocks in modern drug discovery. The strategic incorporation of fluorine atoms into a benzoic acid framework profoundly influences the molecule's physicochemical properties. Fluorine's high electronegativity and small atomic radius can enhance metabolic stability, improve binding affinity to biological targets, and modulate the acidity of the carboxylic acid group. These modifications are instrumental in fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates. This guide will navigate the chemical landscape of 2-Fluoro-6-(hydroxymethyl)benzoic acid and its analogs, providing practical insights for their application in research and development.

The Elusive Target: 2-Fluoro-6-(hydroxymethyl)benzoic Acid

A thorough investigation of the chemical literature and commercial supplier databases reveals that 2-Fluoro-6-(hydroxymethyl)benzoic acid is not a readily available compound. Its CAS number is not broadly indexed, and as such, detailed experimental data on its properties and biological activity are scarce. However, its structure suggests potential as a valuable intermediate in organic synthesis, particularly for the introduction of a fluorinated and functionalized phenyl ring into larger molecules.

Proposed Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

A plausible and efficient synthetic route to 2-Fluoro-6-(hydroxymethyl)benzoic acid involves a two-step process starting from the more accessible 2-Fluoro-6-methylbenzoic acid. This proposed pathway leverages the reactivity of the benzylic methyl group.

Step 1: Radical Bromination of 2-Fluoro-6-methylbenzoic Acid

The initial step is the selective bromination of the methyl group to form 2-(bromomethyl)-6-fluorobenzoic acid. This reaction is typically initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), in the presence of a brominating agent like N-bromosuccinimide (NBS). The reaction is generally carried out in a non-polar solvent, such as carbon tetrachloride, under reflux.

Step 2: Nucleophilic Substitution to Yield 2-Fluoro-6-(hydroxymethyl)benzoic Acid

The resulting 2-(bromomethyl)-6-fluorobenzoic acid can then undergo nucleophilic substitution to introduce the hydroxyl group. This is achieved by reacting the brominated intermediate with a hydroxide source, such as sodium hydroxide or potassium hydroxide, in an aqueous or mixed aqueous-organic solvent system. Subsequent acidification will yield the final product, 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Experimental Protocol: Proposed Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Materials:

• 2-Fluoro-6-methylbenzoic acid

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) or other suitable solvent

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, including a round-bottom flask, reflux condenser, and separatory funnel

Procedure:

• Bromination: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-Fluoro-6-methylbenzoic acid in CCl₄. Add NBS (1.1 equivalents) and a catalytic amount of AIBN. Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter the mixture to remove succinimide and wash the solid with a small amount of cold CCl₄. Concentrate the filtrate under reduced pressure to obtain the crude 2-(bromomethyl)-6-fluorobenzoic acid.

• Hydrolysis: Dissolve the crude 2-(bromomethyl)-6-fluorobenzoic acid in a suitable solvent mixture, such as aqueous acetone. Add a solution of NaOH (2.2 equivalents) and stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• Purification: Remove the organic solvent under reduced pressure. Acidify the aqueous solution with concentrated HCl to a pH of approximately 2, which will precipitate the product. Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-Fluoro-6-(hydroxymethyl)benzoic acid. Further purification can be achieved by recrystallization or column chromatography.

Physicochemical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₈H₇FO₃
Molecular Weight	170.14 g/mol
Appearance	White to off-white solid
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in polar organic solvents

Key Analog 1: 2-Fluoro-6-hydroxybenzoic Acid

2-Fluoro-6-hydroxybenzoic acid, also known as 6-fluorosalicylic acid, is a more extensively studied analog. Its structural similarity to salicylic acid, combined with the presence of a fluorine atom, makes it an interesting candidate for various applications, including as a precursor in the synthesis of novel therapeutic agents.[1]

Synthesis of 2-Fluoro-6-hydroxybenzoic Acid

One common method for the synthesis of METHYL 2-FLUORO-6-HYDROXYBENZOATE, a precursor to the target acid, starts from gallic acid. The process involves methylation and etherification, followed by selective demethylation.[2] The final hydrolysis of the methyl ester to the carboxylic acid can be achieved under standard basic or acidic conditions.

Experimental Protocol: Synthesis of Methyl 2-Fluoro-6-hydroxybenzoate from Gallic Acid [2]

Materials:

• Gallic acid

• Methanol

• Concentrated sulfuric acid

• Sodium hydroxide

• Dimethyl sulfate

• Chloroform

• Anhydrous sodium sulfate

Procedure:

• Under a nitrogen atmosphere, dissolve gallic acid in methanol.

• Add a catalytic amount of concentrated sulfuric acid dropwise with stirring and reflux the mixture for 8 hours.

• Cool the reactor in an ice-salt bath and alternately add a solution of sodium hydroxide and dimethyl sulfate.

• After the addition is complete, make the solution strongly alkaline with sodium hydroxide solution and heat to 80°C for another 8 hours.

• Extract the reaction mixture with chloroform, dry the organic layer with anhydrous sodium sulfate, and evaporate the solvent.

• Purify the crude product by short column filtration to yield white solid METHYL 2-FLUORO-6-HYDROXYBENZOATE.[2]

Physicochemical Properties

Property	Value	Source
CAS Number	67531-86-6	[3]
Molecular Formula	C₇H₅FO₃	[3]
Molecular Weight	156.11 g/mol	[3]
Appearance	Solid	[4]
Melting Point	159-163 °C	[4]

Applications in Research and Development

2-Fluoro-6-hydroxybenzoic acid and its derivatives have shown potential in the development of novel therapeutic agents. For instance, they have been utilized in the synthesis of inhibitors of hepatitis C virus polymerase and as precursors for 5-lipoxygenase inhibitors.[4] The presence of the fluorine atom can enhance the binding affinity and metabolic stability of these compounds.

Safety and Handling

2-Fluoro-6-hydroxybenzoic acid is harmful if swallowed and causes serious eye damage.[5] It is essential to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.[5]

Key Analog 2: 2-Fluoro-6-methylbenzoic Acid

2-Fluoro-6-methylbenzoic acid is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs).[6] Its unique structure, with both a fluorine atom and a methyl group ortho to the carboxylic acid, allows for specific and efficient chemical transformations.[6]

Synthesis of 2-Fluoro-6-methylbenzoic Acid

The synthesis of 2-Fluoro-6-methylbenzoic acid can be achieved through various methods, including the oxidation of 2-fluoro-6-methylbenzaldehyde, which can be prepared from 2-chloro-6-fluorobenzaldehyde.[7][8]

Experimental Protocol: Synthesis of 2-Chloro-6-methylbenzoic Acid (as an illustrative example of ortho-substituted benzoic acid synthesis) [8]

This protocol describes the synthesis of a related compound and illustrates a general strategy.

Materials:

• 2-Chloro-6-fluorobenzaldehyde

• n-Butylamine

• Methylmagnesium chloride

• Sodium dihydrogen phosphate dihydrate

• Hydrogen peroxide

• Sodium chlorite

• Acetonitrile

Procedure:

• Convert 2-chloro-6-fluorobenzaldehyde to its n-butylimine.

• Treat the imine with methylmagnesium chloride in THF to yield 2-chloro-6-methylbenzaldehyde after hydrolysis.

• Oxidize the resulting aldehyde with sodium chlorite in the presence of hydrogen peroxide to afford 2-chloro-6-methylbenzoic acid.[8]

Physicochemical Properties

Property	Value	Source
CAS Number	90259-27-1
Molecular Formula	C₈H₇FO₂	[9]
Molecular Weight	154.14 g/mol	[10]
Appearance	White Powder	[11]
Melting Point	124 – 125 °C	[11]

Applications in Drug Discovery

2-Fluoro-6-methylbenzoic acid is a key intermediate in the synthesis of several important drugs. It is used in the production of Avacopan, a treatment for ANCA-associated vasculitis, and in the synthesis of epidermal growth factor receptor (EGFR) inhibitors.[6][11] The methyl group can undergo radical bromination, providing a handle for further functionalization, while the carboxylic acid is used for coupling reactions.[6][11]

Safety and Handling

2-Fluoro-6-methylbenzoic acid is harmful if swallowed and causes skin and eye irritation.[12] It may also cause respiratory irritation.[12] Standard laboratory safety precautions, including the use of PPE and working in a well-ventilated area, are required when handling this compound.[12]

Visualization of Synthetic Pathways

To further elucidate the chemical transformations discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the synthetic workflows.

Proposed Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Caption: Proposed two-step synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Synthesis of Methyl 2-Fluoro-6-hydroxybenzoate

Caption: Synthesis of a precursor to 2-Fluoro-6-hydroxybenzoic acid.

Conclusion and Future Perspectives

While 2-Fluoro-6-(hydroxymethyl)benzoic acid remains a compound with limited accessibility, its potential as a synthetic intermediate warrants further investigation. The proposed synthetic pathway from 2-Fluoro-6-methylbenzoic acid offers a viable route for its preparation. In the interim, its closely related analogs, 2-Fluoro-6-hydroxybenzoic acid and 2-Fluoro-6-methylbenzoic acid, serve as valuable and well-characterized tools for medicinal chemists and drug development professionals. A thorough understanding of the chemistry and applications of these analogs, as detailed in this guide, will undoubtedly facilitate the design and synthesis of novel fluorinated compounds with therapeutic potential.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: 2-Fluoro-6-(hydroxymethyl)benzoic acid as a Strategic Building Block in Medicinal Chemistry

Introduction: The Strategic Advantage of a Multifunctional Building Block

In the landscape of modern drug discovery, the selection of starting materials and key intermediates is a critical determinant of synthetic efficiency and the ultimate pharmacological profile of a candidate molecule. 2-Fluoro-6-(hydroxymethyl)benzoic acid is a uniquely functionalized aromatic scaffold that has garnered significant interest. Its value lies in the orthogonal reactivity of its three distinct functional groups—a carboxylic acid, a primary alcohol (hydroxymethyl), and a fluorine atom—all positioned on a single phenyl ring. This arrangement provides medicinal chemists with a versatile toolkit for molecular elaboration.

The strategic placement of these groups offers several advantages:

• The Fluorine Atom: The electron-withdrawing nature of the ortho-fluorine atom enhances the acidity of the carboxylic acid group, which can influence the pharmacokinetic profile and binding interactions of the final compound.[1] Fluorine substitution is a well-established strategy in medicinal chemistry to block metabolic oxidation, modulate pKa, and improve binding affinity by participating in favorable electrostatic interactions.[1][2]

• The Carboxylic Acid: This group serves as a primary synthetic handle for the formation of amides, esters, and other derivatives.[1] It is a common feature in drug molecules, often acting as a key pharmacophore for interacting with biological targets.

• The Hydroxymethyl Group: The primary alcohol provides another point for diversification. It can be oxidized to an aldehyde, converted to a leaving group for nucleophilic substitution, or used in ether and ester linkages, enabling the exploration of a broader chemical space.

This combination of functionalities makes 2-Fluoro-6-(hydroxymethyl)benzoic acid a "privileged" building block, particularly in the synthesis of complex heterocyclic systems and targeted therapies like kinase and PARP inhibitors.

Physicochemical and Safety Profile

A thorough understanding of a building block's properties is essential for its effective and safe implementation in a synthetic workflow.

Table 1: Physicochemical Properties of 2-Fluoro-6-(hydroxymethyl)benzoic acid and Related Structures

Property	Value (for related structures)	Source
Molecular Formula	C₇H₅FO₃ (for 2-Fluoro-6-hydroxybenzoic acid)	[3][4]
Molecular Weight	156.11 g/mol (for 2-Fluoro-6-hydroxybenzoic acid)	[3][4][5]
Appearance	White to light yellow crystalline powder (for 2-Fluorobenzoic acid)	[6]
Melting Point	159-163 °C (for 2-Fluoro-6-hydroxybenzoic acid)	[5]

| Acidity (pKa) | ~3.27 (for 2-Fluorobenzoic acid) |[1][6] |

Safety and Handling: 2-Fluoro-6-(hydroxymethyl)benzoic acid and its derivatives should be handled with standard laboratory precautions. Based on data for similar compounds, it may cause skin and serious eye irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.[7] All manipulations should be performed in a well-ventilated fume hood.[7]

Application Case Study: Synthesis of Kinase and PARP Inhibitors

Kinases and Poly (ADP-ribose) polymerase (PARP) are crucial enzyme families that, when dysregulated, are implicated in diseases like cancer.[8][9] Small molecule inhibitors targeting these enzymes have revolutionized treatment paradigms.[8][10] 2-Fluoro-6-(hydroxymethyl)benzoic acid is an ideal starting point for constructing the core scaffolds of many such inhibitors.

The dual functionality of the carboxylic acid and hydroxymethyl groups allows for the efficient construction of lactones (cyclic esters), which can then be opened by various nucleophiles to generate a diverse library of amide derivatives. This strategy is particularly powerful in fragment-based drug discovery and lead optimization campaigns.

Figure 1: General workflow for synthesizing inhibitor libraries.

This approach leverages the inherent reactivity of the starting material to rapidly generate complexity. The fluorine atom is carried through the synthesis, ultimately influencing the binding properties of the final inhibitor at the target's active site.[1]

Experimental Protocols

The following protocols are representative examples of how 2-Fluoro-6-(hydroxymethyl)benzoic acid can be utilized in common synthetic transformations.

Protocol 1: Amide Coupling via Carbodiimide Activation

This protocol describes a standard method for forming an amide bond, a cornerstone reaction in medicinal chemistry.

Objective: To synthesize N-benzyl-2-fluoro-6-(hydroxymethyl)benzamide.

Materials:

• 2-Fluoro-6-(hydroxymethyl)benzoic acid

• Benzylamine

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 2-Fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) in anhydrous DCM.

• Reagent Addition: Add benzylamine (1.05 eq) to the solution.

• Activation: In a separate flask, dissolve DCC (1.1 eq) or EDC (1.2 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C (ice bath).

• Catalysis: Add a catalytic amount of DMAP (0.1 eq).

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct (if DCC was used).

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure amide.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Protocol 2: Synthesis of a Fluorinated Phthalide Intermediate

This protocol details the intramolecular cyclization to form a lactone, a key intermediate for divergent synthesis.

Objective: To synthesize 4-fluoro-2-benzofuran-1(3H)-one.

Materials:

• 2-Fluoro-6-(hydroxymethyl)benzoic acid

• Toluene

• p-Toluenesulfonic acid (p-TsOH) (catalytic amount)

• Dean-Stark apparatus

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark trap and condenser, add 2-Fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) and toluene.

• Catalyst Addition: Add a catalytic amount of p-TsOH (0.05 eq).

• Reaction: Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Wash the toluene solution with saturated NaHCO₃ solution to neutralize the acid catalyst, followed by a brine wash.

  • Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solvent under reduced pressure. The resulting crude solid can often be used without further purification or can be recrystallized from a suitable solvent system (e.g., ethyl acetate/hexanes).

• Characterization: Verify the structure via NMR, MS, and Infrared (IR) spectroscopy (looking for the characteristic lactone carbonyl stretch).

Figure 2: Workflow for Protocol 1: Amide Coupling.

Conclusion

2-Fluoro-6-(hydroxymethyl)benzoic acid is a high-value building block for medicinal chemistry programs. Its pre-installed, orthogonally reactive functional groups enable rapid and efficient synthetic exploration. The strategic incorporation of fluorine provides a proven method for enhancing the drug-like properties of lead compounds. The protocols and strategies outlined here demonstrate its utility in constructing core scaffolds for targeted therapies, making it an indispensable tool for researchers and scientists in drug development.

References

• Vertex AI Search. (2026). 2-Fluoro-6-(Trifluoromethyl)benzoic Acid: A Versatile Research Compound.
• PubChem. (n.d.). 2-Fluoro-6-hydroxybenzoic acid.
• Sigma-Aldrich. (n.d.). 2-Fluoro-6-hydroxybenzoic acid 97%.
• BenchChem. (2025). Potential applications of 2-Fluorobenzoic acid in medicinal chemistry.
• Ossila. (n.d.). 2-Fluoro-6-methylbenzoic acid.
• Patsnap. (2010). Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid.
• BenchChem. (2025). Application Notes and Protocols for the Characterization of 2-Fluorobenzoic Acid.
• DIGIBUG Principal. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Google Patents. (n.d.). CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.
• PubMed. (2017). Divergent synthesis of kinase inhibitor derivatives, leading to discovery of selective Gck inhibitors.
• Santa Cruz Biotechnology. (n.d.). 2-Fluoro-6-hydroxybenzoic acid. Retrieved from . The Royal Society of Chemistry. (2011). Discovering potent inhibitors against c-Met kinase: molecular design, organic synthesis and bioassay.
• BenchChem. (2025). Application Notes and Protocols: 2-Hydroxymethyl Benzoic Acid in Pharmaceutical Synthesis.
• PubMed. (2015). Development of organometallic S6K1 inhibitors.
• PMC. (n.d.). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance.
• Ovarian Cancer Research Alliance. (2012). Study Reveals New Mechanism of Action for PARP Inhibitors.
• RSC Publishing. (n.d.). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry.
• Blog. (2024). PARP Inhibitors: Where Are We in 2024 and What's Coming Next?.
• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines.
• PMC. (n.d.). 5hmC enhances PARP trapping and restores PARP inhibitor sensitivity in chemoresistant BRCA1/2-deficient cells.

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Application Note: Experimental Protocols for the Reactivity and Functionalization of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Chemical Context and Mechanistic Principles

2-Fluoro-6-(hydroxymethyl)benzoic acid is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry and advanced organic synthesis. The presence of the highly electronegative fluorine atom at the C2 position imparts a strong inductive electron-withdrawing effect (-I effect) across the aromatic system. This electronic modulation lowers the pKa of the C1 carboxylic acid, making the carboxylate a better leaving group in coupling reactions, while simultaneously increasing the electrophilicity of the carbonyl carbon.

The ortho-relationship between the carboxylic acid and the C6 hydroxymethyl group heavily favors intramolecular cyclization. This structural pre-organization makes 2-fluoro-6-(hydroxymethyl)benzoic acid an ideal precursor for synthesizing 1, which are critical structural motifs in various pharmacologically active compounds[1].

Protocol 1: Acid-Catalyzed Lactonization to 7-Fluorophthalide

Expertise & Causality: The proximity of the primary alcohol to the carboxylic acid drives a highly favorable intramolecular esterification (lactonization) to form 7-fluoroisobenzofuran-1(3H)-one (7-fluorophthalide)[1]. The addition of a strong acid catalyst (e.g., p-Toluenesulfonic acid) protonates the carbonyl oxygen, further enhancing its electrophilicity and facilitating nucleophilic attack by the hydroxyl group[2]. To drive the equilibrium toward the product, the reaction is performed in toluene under reflux using a Dean-Stark apparatus, allowing for the azeotropic removal of water according to Le Chatelier's principle.

Self-Validating System: The reaction progress is inherently verifiable via Thin Layer Chromatography (TLC). The starting material is highly polar (due to the free -COOH and -OH groups) and exhibits a low Retention factor (Rf). The successful formation of the lactone is validated by the appearance of a significantly less polar spot (higher Rf). Furthermore, the post-reaction aqueous bicarbonate wash acts as a chemical filter, neutralizing the acid catalyst and selectively pulling any unreacted starting material into the aqueous layer, ensuring high purity of the isolated organic lactone[1].

Table 1: Quantitative Data for Lactonization

Reagent/Parameter	Equivalents / Value	Function
2-Fluoro-6-(hydroxymethyl)benzoic acid	1.0 eq	Bifunctional Starting Material
Toluene	0.2 M	Solvent (Enables azeotropic distillation)
p-Toluenesulfonic acid (pTSA)	0.1 eq	Strong Acid Catalyst
Temperature	110 °C (Reflux)	Kinetic driving force
Reaction Time	2 - 4 hours	Duration for complete conversion
Expected Yield	85 - 95%	High-efficiency cyclization

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark trap attached to a reflux condenser, suspend 2-fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) in anhydrous toluene (0.2 M)[1].

• Catalyst Addition: Add p-Toluenesulfonic acid monohydrate (0.1 eq) to the suspension[2].

• Reflux & Azeotropic Distillation: Heat the mixture to a vigorous reflux (approx. 110 °C). Continue refluxing for 2-4 hours until water ceases to collect in the Dean-Stark trap, indicating reaction completion. Monitor via TLC (e.g., 3:1 Hexanes/Ethyl Acetate).

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer successively with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, followed by a brine wash[1].

• Isolation: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 7-fluorophthalide. Purify via recrystallization from an ethanol/water mixture if ultra-high purity is required[2].

Mechanistic pathway for the acid-catalyzed lactonization to 7-fluorophthalide.

Protocol 2: Selective Oxidation to 2-Fluoro-6-formylbenzoic Acid

Expertise & Causality: The selective oxidation of the primary alcohol to an aldehyde—without over-oxidizing it to a carboxylic acid—requires a mild and controlled oxidant.3 is the reagent of choice for this transformation[3]. The strict use of anhydrous dichloromethane (DCM) is critical; the presence of water would lead to the formation of a hydrate intermediate at the newly formed aldehyde, which PCC would readily over-oxidize to yield 3-fluorophthalic acid.

Self-Validating System: PCC oxidations notoriously generate a thick, black, tarry chromium byproduct that can trap the desired product and clog standard filter paper. This protocol mandates filtration through a tightly packed pad of Celite or silica gel. This acts as a self-validating purification step: a clear, brightly colored filtrate visually confirms the successful removal of the toxic, insoluble chromium salts, ensuring the integrity of the downstream isolation[1].

Table 2: Quantitative Data for PCC Oxidation

Reagent/Parameter	Equivalents / Value	Function
2-Fluoro-6-(hydroxymethyl)benzoic acid	1.0 eq	Starting Material
Pyridinium Chlorochromate (PCC)	1.5 eq	Mild Oxidant
Dichloromethane (DCM)	0.1 M	Anhydrous Solvent
Temperature	20 - 25 °C (RT)	Prevents over-oxidation
Reaction Time	3 - 5 hours	Duration for complete conversion
Expected Yield	75 - 85%	Selective formylation

Step-by-Step Methodology

• Reaction Setup: To a stirred solution of 2-fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) in a round-bottom flask under a nitrogen atmosphere, prepare for oxidant addition[1].

• Oxidation: Add Pyridinium chlorochromate (PCC) (1.5 eq) in small portions to manage any mild exotherm[1]. Disclaimer: PCC is toxic; handle in a well-ventilated fume hood.

• Reaction Monitoring: Stir the dark mixture at room temperature for 3-5 hours. Monitor the disappearance of the starting material via TLC[3].

• Filtration: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether to precipitate the chromium salts. Filter the entire suspension through a tightly packed pad of Celite or silica gel[1]. Wash the pad thoroughly with additional diethyl ether to extract all product.

• Isolation: Concentrate the combined clear filtrates under reduced pressure. The resulting crude 2-fluoro-6-formylbenzoic acid can be purified by column chromatography[1].

Step-by-step experimental workflow for the PCC oxidation process.

Protocol 3: Reversible Saponification (Ring-Opening of Fluorophthalides)

Expertise & Causality: If starting from 7-fluorophthalide, the lactone ring can be opened to regenerate the 2-fluoro-6-(hydroxymethyl)benzoic acid via base-catalyzed hydrolysis (4)[4]. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon to form a tetrahedral intermediate, followed by acyl-oxygen bond cleavage.

Self-Validating System: The reaction mixture is initially a heterogeneous suspension but becomes completely homogeneous under basic reflux because the product forms a water-soluble sodium carboxylate salt. The self-validating isolation step occurs during acidification: the sudden, massive precipitation of a white solid upon reaching pH 1-2 visually confirms the protonation and successful formation of the free benzoic acid[4].

Table 3: Quantitative Data for Saponification

Reagent/Parameter	Equivalents / Value	Function
7-Fluorophthalide	1.0 eq	Lactone Starting Material
Sodium Hydroxide (NaOH)	5.0 eq (20% aq. solution)	Base and Nucleophile
Hydrochloric Acid (HCl)	Excess (to pH 1-2)	Acidifying Agent
Temperature	100 °C (Reflux)	Kinetic driving force
Reaction Time	1 - 3 hours	Duration for complete ring-opening

Step-by-Step Methodology

• Hydrolysis: Suspend 7-fluorophthalide (1.0 eq) in a 20% aqueous sodium hydroxide (NaOH) solution (approx. 5.0 eq of NaOH)[5].

• Heating: Heat the mixture to reflux for 1-3 hours until the solution becomes completely homogeneous, indicating full conversion to the soluble sodium salt[4].

• Acidification: Cool the mixture to 0-5 °C in an ice bath. Slowly and carefully add concentrated hydrochloric acid (HCl) dropwise with vigorous stirring until the solution is strongly acidic (pH 1-2), checked via pH paper[4].

• Isolation: Collect the precipitated 2-fluoro-6-(hydroxymethyl)benzoic acid via vacuum filtration using a Buchner funnel. Wash the filter cake with ice-cold water to remove residual inorganic salts and dry thoroughly under vacuum[5].

References

• Source: benchchem.
• Source: benchchem.
• Source: benchchem.
• Title: Working with Hazardous Chemicals - Organic Syntheses (Phthalide)
• Source: benchchem.

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Application Note: 2-Fluoro-6-(hydroxymethyl)benzoic acid in the Synthesis of Active Pharmaceutical Ingredients (APIs)

Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

The incorporation of fluorine into aromatic systems is a cornerstone of modern medicinal chemistry, utilized to modulate pKa, improve metabolic stability, and enhance membrane permeability. Specifically, ortho-fluoro benzoic acids are privileged scaffolds because the fluorine atom enables temporary masking of amide polarity through intramolecular hydrogen bonding, significantly improving the pharmacokinetic profile of the resulting drug candidates.

While 2-fluoro-6-methylbenzoic acid is a well-documented building block in the synthesis of blockbuster APIs like the C5aR1 antagonist Avacopan [1, 3], its reliance on radical bromination for downstream functionalization presents scalability and safety challenges. 2-Fluoro-6-(hydroxymethyl)benzoic acid emerges as a strategically superior intermediate. By pre-installing the oxygenation at the benzylic position, this building block bypasses hazardous radical halogenation steps, offering a direct, highly controlled handle for nucleophilic substitution, oxidation, or macrocyclization in the assembly of complex APIs [2].

Strategic Advantage in API Workflows

Application A: Mutant-Selective EGFR Inhibitors (Oncology)

In the development of Type V bivalent kinase inhibitors targeting drug-resistant epidermal growth factor receptor (EGFR) mutations (e.g., L858R/T790M), the ortho-fluoro benzoic acid motif serves as a critical allosteric anchor [2].

• The Causality of Choice: Traditional routes utilize 2-fluoro-6-methylbenzoic acid, which requires harsh radical bromination (Br₂, hν, or NBS/AIBN) to activate the methyl group for the subsequent attachment of an isoindolinone moiety. By starting with 2-fluoro-6-(hydroxymethyl)benzoic acid , process chemists can utilize mild mesylation or chlorination (MsCl/Et₃N) to activate the benzylic position. This prevents over-halogenation and eliminates the need for radical initiators, resulting in a cleaner impurity profile and higher overall yield.

Application B: C5aR1 Antagonists (Immunology)

Avacopan, an FDA-approved therapy for ANCA-associated vasculitis, relies heavily on the 2-fluoro-6-methylbenzoyl fragment to achieve sub-nanomolar binding affinity to the C5aR1 receptor [3, 4].

• The Causality of Choice: Next-generation analogs aimed at improving aqueous solubility leverage the hydroxymethyl variant. The hydroxyl group acts as a synthetic divergence point, allowing for the rapid synthesis of ether-linked prodrugs or the attachment of solubilizing PEG-chains without disrupting the critical fluorine-amide hydrogen bond network required for target binding.

Synthetic workflow demonstrating the strategic use of 2-fluoro-6-(hydroxymethyl)benzoic acid.

Self-Validating Experimental Protocols

The following protocols detail the activation and coupling of 2-fluoro-6-(hydroxymethyl)benzoic acid. Every procedure is designed as a self-validating system, incorporating strict In-Process Controls (IPCs) to ensure reaction fidelity before proceeding to the next step.

Protocol 1: Mild Activation of the Hydroxymethyl Group

Objective: Convert the benzylic alcohol to a highly reactive mesylate leaving group without inducing unwanted lactonization.

• Initialization: Charge a dry, nitrogen-purged 250 mL round-bottom flask with 2-fluoro-6-(hydroxymethyl)benzoic acid (10.0 g, 58.8 mmol) and anhydrous Dichloromethane (DCM, 100 mL).

• Base Addition: Add Triethylamine (Et₃N, 16.4 mL, 117.6 mmol) dropwise at 0 °C. Causality: A two-fold excess of base neutralizes the carboxylic acid and acts as an acid scavenger for the subsequent mesylation, preventing acidic degradation.

• Electrophile Addition: Slowly add Methanesulfonyl chloride (MsCl, 5.0 mL, 64.6 mmol) over 15 minutes, maintaining the internal temperature below 5 °C.

• Self-Validation (IPC 1): After 1 hour of stirring at 0 °C, withdraw a 10 µL aliquot, quench in 1 mL Acetonitrile (MeCN), and analyze via LC-MS.

  • Pass Criteria: The starting material peak (m/z[M-H]⁻ 169.1) must be <2% relative to the product peak. If >2%, add an additional 0.1 eq of MsCl and stir for 30 minutes.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (50 mL). Extract the aqueous layer with DCM (2 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo at 25 °C to yield the activated intermediate. Note: Do not heat during concentration to avoid premature cyclization to the lactone.

Protocol 2: Lewis Acid-Mediated Amide Coupling

Objective: Couple the sterically hindered benzoic acid derivative with a deactivated aniline (e.g., 4-methyl-5-trifluoromethylaniline) to form the API scaffold.

• Pre-activation: In a separate flame-dried flask, dissolve 4-methyl-5-trifluoromethylaniline (10.5 g, 60.0 mmol) in anhydrous Toluene (80 mL) under argon.

• Aluminum Complex Formation: Carefully add Trimethylaluminum (AlMe₃, 2.0 M in toluene, 30 mL, 60.0 mmol) dropwise at room temperature. Stir for 30 minutes.

  • Causality: Standard coupling reagents (HATU, EDC) often fail with highly electron-deficient anilines. AlMe₃ reacts with the aniline to form a highly nucleophilic dimethylaluminum amide intermediate, which forcefully drives the amidation of the ester/acid [3, 4].

• Coupling: Add the activated benzoic acid intermediate from Protocol 1 (dissolved in 20 mL toluene) to the aluminum amide solution. Heat the mixture to 55 °C for 8 hours.

• Self-Validation (IPC 2): Monitor via HPLC at 254 nm.

  • Pass Criteria: Complete consumption of the benzoic acid intermediate.

• Quench & Isolate: Cool to 0 °C and carefully quench with 1M HCl (dropwise initially to manage aggressive methane gas evolution). Extract with Ethyl Acetate, wash with brine, and recrystallize from Ethanol/Water to yield the pure amide scaffold.

Quantitative Data Summary

The table below summarizes the comparative efficiency of using the hydroxymethyl precursor versus the traditional methyl precursor in API synthesis.

Synthesis Strategy	Starting Material	Key Activation Reagent	Intermediate Yield	Impurity Profile	Scalability / Safety
Traditional Route	2-Fluoro-6-methylbenzoic acid	Br₂, hν or NBS/AIBN	65 - 72%	High (Di-bromination byproducts)	Poor (Requires radical initiators, highly exothermic)
Optimized Route	2-Fluoro-6-(hydroxymethyl)benzoic acid	MsCl / Et₃N	88 - 94%	Low (Clean conversion)	Excellent (Mild conditions, standard SN2 chemistry)

Pharmacological Impact Visualization

Dual pharmacological utility of APIs derived from ortho-fluoro benzoic acid scaffolds.

References

• Beyett, T. S., et al. "Tilting the Scales toward EGFR Mutant Selectivity: Expanding the Scope of Bivalent 'Type V' Kinase Inhibitors." Journal of Medicinal Chemistry, 2024. Available at:[Link]

• Wang, J., et al. "The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine." Molecules (MDPI), 27(16), 5234, 2022. Available at:[Link]

Application Note: Advanced Purification Strategies for 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Introduction & Chemical Liabilities

2-Fluoro-6-(hydroxymethyl)benzoic acid (Exact Mass: 170.04) is a highly functionalized, bifunctional aromatic building block frequently utilized in pharmaceutical development to introduce rigidified scaffolds and specific hydrogen-bonding motifs. However, the purification of this compound presents a unique and significant challenge: the spatial proximity of the electrophilic carboxylic acid and the nucleophilic hydroxymethyl group makes the molecule highly susceptible to intramolecular cyclization.

When exposed to strong mineral acids (pH < 2) or elevated temperatures, the compound readily undergoes dehydration to form 4-fluoroisobenzofuran-1(3H)-one (a fluorophthalide derivative). This lactonization process is driven by concurrent general acid and general base catalysis[1]. Furthermore, in complex reaction environments, 2-(hydroxymethyl)benzoic acid derivatives can act as pseudo-water molecules, rapidly undergoing intramolecular cyclization to deliver the aromatic lactone phthalide[2]. Consequently, traditional harsh acidic workups or high-temperature solvent evaporations will actively degrade the product, necessitating a highly controlled, mild purification strategy.

Fig 1. Acid-catalyzed lactonization pathway of 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Purification Strategy & Workflow

To bypass the chemical liability of lactonization while ensuring >99% purity, the purification must rely on thermodynamic control rather than kinetic forcing. The optimized workflow utilizes a three-stage approach:

• pH-Controlled Liquid-Liquid Extraction: Exploits the pKa of the benzoic acid (~3.5–3.8) to separate neutral/basic impurities without triggering cyclization.

• Preparative Reverse-Phase HPLC: Removes closely related structural analogs (e.g., des-fluoro or over-reduced species) using mild, volatile organic acids.

• Low-Temperature Crystallization: Acts as a final polishing step to reject trace organic solvents and oligomeric byproducts.

Fig 2. Optimized purification workflow for 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Detailed Methodologies

Protocol A: pH-Controlled Liquid-Liquid Extraction

Causality Focus: The ortho-fluoro substitution slightly lowers the pKa of the benzoic acid. By carefully acidifying to pH 3.5 at near-freezing temperatures, we achieve sufficient protonation to drive the molecule into the organic phase while starving the environment of the excess thermal energy and H⁺ ions required to catalyze lactonization[1].

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Alkaline Wash: Add an equal volume of 5% aqueous NaHCO3​ . Stir vigorously for 10 minutes.

• Phase Separation: Allow the layers to separate. The target compound will migrate to the aqueous layer as a highly soluble sodium salt. Discard the organic layer containing neutral/basic impurities.

• Thermal Control: Transfer the aqueous layer to an ice bath and cool to 0–5 °C.

• Mild Acidification: Slowly add 1M HCl dropwise while monitoring with a calibrated pH meter. Stop immediately when the solution reaches pH 3.5. Do not allow localized zones of high acidity; maintain rapid stirring.

• Organic Recovery: Extract the chilled aqueous layer three times with cold EtOAc.

• Concentration: Dry the combined organic layers over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure using a rotary evaporator. Crucial: Keep the water bath temperature strictly below 30 °C.

• Self-Validation System: Spot both the aqueous and organic layers on a silica TLC plate (Eluent: 9:1 DCM:MeOH with 1% Acetic Acid). Visualize under UV (254 nm). The product should remain entirely in the aqueous phase at pH 8, and transfer completely to the organic phase at pH 3.5.

Protocol B: Preparative Reverse-Phase HPLC Polishing

Causality Focus: Trifluoroacetic acid (TFA) is commonly used in prep-HPLC but has a pH of ~2.0, which risks on-column lactonization during fraction concentration. We substitute this with 0.1% Formic Acid (pH ~2.7), which is mild enough to preserve the hydroxymethyl group but acidic enough to suppress ionization of the carboxylate, preventing peak tailing.

Table 1: Optimized Prep-HPLC Gradient Conditions

Time (min)	% Mobile Phase A (H₂O + 0.1% Formic Acid)	% Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	95	5	20.0
2.0	95	5	20.0
15.0	40	60	20.0
17.0	5	95	20.0
20.0	5	95	20.0
21.0	95	5	20.0

• Sample Preparation: Dissolve the crude isolate from Protocol A in a 1:1 mixture of Mobile Phase A and B. Filter through a 0.45 µm PTFE syringe filter.

• Injection & Elution: Inject onto a C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm). Run the gradient detailed in Table 1.

• Fraction Collection: Monitor UV absorbance at 210 nm and 254 nm. The target compound typically elutes between 8–10 minutes depending on column dead volume.

• Lyophilization: Pool the pure fractions. Instead of rotary evaporation, freeze the pooled fractions and lyophilize to dryness to completely avoid thermal degradation.

• Self-Validation System: Perform immediate LC-MS analysis on the collected fractions (ESI negative mode). Confirm the presence of the target mass ( [M−H]− at m/z 169.03) before pooling.

Protocol C: Low-Temperature Crystallization

Causality Focus: Crystallization purges trace oligomers and formates left over from HPLC. A dual-solvent system (EtOAc/Heptane) is used because the compound is highly soluble in polar EtOAc but insoluble in non-polar heptane.

• Dissolution: Suspend the lyophilized powder in a minimal amount of EtOAc at room temperature (approx. 2-3 mL/g).

• Anti-Solvent Addition: Slowly add Heptane dropwise under continuous stirring until the solution becomes slightly turbid.

• Seeding & Cooling: Add a microscopic seed crystal (if available) and transfer the flask to a 4 °C refrigerator for 12 hours.

• Isolation: Filter the resulting white crystalline solid through a sintered glass funnel. Wash with ice-cold Heptane. Dry under high vacuum at room temperature for 24 hours.

• Self-Validation System: Take a melting point reading. A sharp melting point indicates high crystalline purity, whereas a depressed or broad melting range suggests trapped solvent or lactone contamination.

Analytical Quality Control

To definitively prove the success of the purification and the absence of the fluorophthalide degradation product, perform the following structural checks:

• FT-IR Spectroscopy: The purified 2-Fluoro-6-(hydroxymethyl)benzoic acid will show a broad O-H stretch (~3300 cm⁻¹) and a carboxylic acid C=O stretch at ~1680–1700 cm⁻¹. If lactonization occurred, a sharp, distinct ester C=O stretch will appear at ~1750 cm⁻¹.

• ¹H-NMR (DMSO-d6): Verify the presence of the benzylic protons (-CH₂OH) as a doublet/multiplet around 4.5 ppm, and the hydroxyl proton as a distinct exchangeable triplet. In the lactone impurity, the -CH₂- protons shift significantly downfield (~5.3 ppm) due to the ester linkage.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

safe handling and storage procedures for 2-Fluoro-6-(hydroxymethyl)benzoic acid

Application Note: Safe Handling, Storage, and Synthetic Protocols for 2-Fluoro-6-(hydroxymethyl)benzoic acid

Introduction & Structural Causality

2-Fluoro-6-(hydroxymethyl)benzoic acid (C₈H₇FO₃) is a highly specialized, bifunctional building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). The molecule features a carboxylic acid, a fluorine atom at the ortho position (C2), and a hydroxymethyl group at the opposing ortho position (C6).

This 1,2,6-substitution pattern creates significant steric and electronic interplay. The electron-withdrawing fluorine increases the acidity of the carboxylic acid, while the extreme proximity of the hydroxymethyl group to the carboxylic acid introduces a severe risk of spontaneous intramolecular lactonization. If handled improperly, the benzylic alcohol will attack the activated carbonyl, dehydrating the molecule to form 4-fluoroisobenzofuran-1(3H)-one (4-fluorophthalide). Understanding this structural causality is the foundation for all subsequent handling, storage, and synthetic decisions.

Physicochemical Profiling & Hazard Assessment

Because exact safety data for highly functionalized intermediates can be sparse, we must extrapolate from the known reactivity and hazard profiles of direct structural analogs, such as 2-fluoro-6-hydroxybenzoic acid[1] and 2-fluoro-6-methylbenzoic acid[2].

Table 1: Physicochemical Properties and Hazard Causality

Property	Expected Value (Analog-Derived)	Mechanistic Causality / Handling Implication
Molecular Formula	C₈H₇FO₃	Bifunctional nature requires orthogonal protection strategies to prevent polymerization.
Molecular Weight	170.14 g/mol	Used for precise stoichiometric calculations during coupling reactions.
Physical State	Solid (Crystalline powder)	High risk of airborne dust generation; necessitates vented enclosure weighing.
Hazard Classifications	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Acidic proton and reactive benzylic hydroxyl cause immediate mucous membrane irritation[3].

Storage & Stability Protocols

To prevent degradation, the compound must be stored within a self-validating environmental system where physical controls directly mitigate its intrinsic chemical reactivity.

• Temperature Control (2–8 °C): Elevated temperatures provide the activation energy required for the benzylic hydroxyl to attack the carboxylic acid. Refrigeration suppresses this thermodynamic pathway, preventing lactone formation.

• Moisture Exclusivity: Store in a tightly sealed container within a desiccator. Ambient moisture can mediate proton-transfer events that catalyze self-condensation and degrade the material over time.

• Acid/Base Segregation: Keep strictly isolated from strong acids (which catalyze Fischer esterification/lactonization) and strong bases (which deprotonate the acid, potentially leading to unwanted salt precipitation or nucleophilic aromatic substitution of the fluorine).

Safe Handling & PPE Workflows

Handling this compound requires mitigating both chemical exposure and physical dust hazards.

• Engineering Controls: All weighing, aliquoting, and transfer operations must be conducted inside a vented balance safety enclosure or a Class II biological safety cabinet. This prevents the inhalation of irritating dust particles.

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile gloves (minimum 0.11 mm thickness) must be worn. The acidic nature of the compound can cause delayed skin irritation upon prolonged contact[3].

  • Eye Protection: Safety goggles conforming to EN166 or ANSI Z87.1. The compound poses a risk of serious eye irritation (Eye Irrit. 2) due to the fluorinated acidic moiety[1].

  • Respirator: If handling must occur outside a vented enclosure, an N95 or P100 particulate respirator is mandatory to prevent respiratory tract irritation (STOT SE 3)[3].

Process Visualization: Handling and Reactivity Workflow

Caption: Workflow detailing the handling, storage, and lactonization risks of 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Experimental Protocol: Orthogonal Protection and Amide Coupling

Because of the high risk of lactonization, direct activation of the carboxylic acid (e.g., using HATU or EDC) will almost exclusively yield the 4-fluorophthalide byproduct. To successfully utilize this building block in amide couplings, the hydroxymethyl group must be transiently protected. This protocol utilizes a self-validating TLC workflow to ensure protection is complete before activation.

Step 1: O-Silylation (Protection)

• Preparation: In a flame-dried Schlenk flask under an inert argon atmosphere, dissolve 2-Fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Causality: Anhydrous conditions and argon prevent premature hydrolysis of the silyl chloride, ensuring high atom economy.

• Base Addition: Add Imidazole (2.5 eq) to the solution.

  • Causality: Imidazole acts as a dual-purpose reagent: it neutralizes the HCl byproduct (preventing acid-catalyzed lactonization) and acts as a nucleophilic catalyst to form a highly reactive N-silylimidazole intermediate.

• Silylation: Cool the reaction vessel to 0 °C using an ice bath. Dropwise, add tert-Butyldimethylsilyl chloride (TBS-Cl) (1.1 eq).

  • Causality: Cooling to 0 °C controls the exothermic silylation process and minimizes the risk of side reactions at the carboxylic acid moiety.

• Reaction & Validation: Allow the mixture to warm to room temperature and stir for 4 hours. Validate reaction completion via Thin Layer Chromatography (TLC) (Hexanes:Ethyl Acetate 3:1) until the starting material spot is entirely consumed.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x), wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 2: Amide Coupling

• Activation: Dissolve the TBS-protected intermediate (1.0 eq) in anhydrous Dichloromethane (DCM). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and HATU (1.2 eq). Stir for 15 minutes at room temperature.

  • Causality: HATU rapidly converts the carboxylic acid into a highly electrophilic active ester. The prior TBS protection is critical here; without it, the internal hydroxyl would immediately attack the active ester, destroying the starting material.

• Coupling: Add the target primary or secondary amine (1.1 eq) to the activated ester solution. Stir for 12 hours.

• Purification: Wash the organic layer successively with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to remove acidic byproducts), and brine. Concentrate and purify via flash column chromatography to yield the orthogonally protected amide.

References

• PubChem. "2-Fluoro-6-hydroxybenzoic acid | C7H5FO3 | CID 586777". National Institutes of Health. URL:[Link]

• Capot Chemical. "MSDS of 2-Fluoro-6-(trifluoromethyl)benzoic acid". Capot Chemical. URL:[Link]

Sources

• 1. 2-Fluoro-6-hydroxybenzoic acid | C7H5FO3 | CID 586777 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. capotchem.com [capotchem.com]

Application Note: Scale-Up Synthesis and Process Optimization of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Strategic Route Selection & Mechanistic Rationale

The synthesis of highly functionalized ortho-substituted fluorobenzoic acids is a critical bottleneck in the development of modern pharmaceuticals, particularly in the design of PARP inhibitors (e.g., olaparib analogs) and advanced agrochemicals [1]. 2-Fluoro-6-(hydroxymethyl)benzoic acid is a highly sought-after trifunctional building block. However, its scale-up presents two major chemical challenges: regiocontrol during carbon-carbon bond formation and the thermodynamic instability of the open-chain product.

The Regiochemical Bottleneck

A naive retrosynthetic approach might suggest the directed ortho-metalation (DoM) of 2-fluorobenzoic acid followed by a formyl quench. However, empirical data proves this route fails. Exposing 2-fluorobenzoic acid to strong bases like lithium 2,2,6,6-tetramethylpiperidide (LTMP) at –78 °C results in exclusive deprotonation at the C3-position (ortho to the fluorine), rather than the desired C6-position [2]. The kinetic acidity of the proton flanked by the highly electronegative fluorine atom completely overrides the directing effect of the carboxylate [4].

Similarly, attempting to access the target via the reduction of 3-fluorophthalic anhydride with NaBH4​ yields a disastrous regiochemical mixture. The hydride attack preferentially occurs at the sterically less hindered meta-carbonyl, yielding an 84:16 ratio heavily favoring the unwanted 4-fluorophthalide over the target 7-fluoro isomer [3].

The Optimized Scale-Up Strategy

To achieve >95% regioselectivity, we bypass direct C-H metalation and anhydride reduction by utilizing halogen-metal exchange . Starting from the commercially available 2-bromo-6-fluorobenzoic acid, treatment with 2.1 equivalents of n -butyllithium generates a highly stable lithium 2-lithio-6-fluorobenzoate dianion. The first equivalent of base forms the lithium carboxylate, which acts as an internal directing group to stabilize the subsequent aryl lithium species formed at the C6 position [2]. Quenching with anhydrous DMF yields 2-fluoro-6-formylbenzoic acid, which is then chemoselectively reduced.

The Ring-Chain Tautomerism (Critical Insight)

As a Senior Application Scientist, it is vital to recognize that 2-fluoro-6-(hydroxymethyl)benzoic acid is subject to a pH-dependent ring-chain tautomerism. Upon exposure to strong acidic workup (pH < 2), the open-chain acid spontaneously undergoes intramolecular esterification to form its lactone equivalent, 7-fluorophthalide (7-fluoro-isobenzofuran-1(3H)-one) [3]. The protocols below are designed to control this equilibrium, allowing isolation of either the open-chain acid or the closed-chain lactone.

Process Workflow Visualization

Fig 1. Chemoselective workflow for 2-fluoro-6-(hydroxymethyl)benzoic acid and its lactone.

Quantitative Data & Route Comparison

Table 1: Comparison of Synthetic Routes for the 7-Fluoro Isomer

Synthetic Route	Regioselectivity	Scalability	Major Drawback / Limitation
Direct Lithiation of 2-Fluorobenzoic Acid	0% (Yields C3-formyl)	Low	Incorrect regiochemistry (C3 vs C6) [2]
Reduction of 3-Fluorophthalic Anhydride	~16% (Favors 4-fluoro)	Low	Poor yield of target 7-fluoro isomer [3]
Halogen-Metal Exchange (Current Route)	>95% (Exclusive C6)	High	Requires cryogenic infrastructure (-80 °C)

Table 2: Physicochemical & Spectroscopic Profile of Key Species

Compound	State	Key 1 H NMR Shifts (ppm)	IR Stretch (cm −1 )
2-Fluoro-6-formylbenzoic acid	Solid	10.1 (s, 1H, CHO)	1710 (C=O), 1690 (COOH)
2-Fluoro-6-(hydroxymethyl)benzoic acid	Solid	4.70 (s, 2H, CH 2​ OH)	3300 (OH), 1695 (COOH)
7-Fluorophthalide (Lactone)	Solid	5.38 (s, 2H, CH 2​ -O) [3]	1785 (Lactone C=O) [3]

Step-by-Step Scale-Up Protocols

Note: The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure thermodynamic control and safety.

Phase 1: Synthesis of 2-Fluoro-6-formylbenzoic acid

Causality Check: The reaction must be kept strictly below -75 °C. If the temperature spikes during the addition of the first equivalent of n -BuLi (which forms the carboxylate salt exothermically), the subsequent aryl lithium species may undergo premature elimination to form a benzyne intermediate, destroying the yield.

• Setup: Purge a 5 L jacketed glass reactor with ultra-high purity N 2​ . Charge the reactor with 2-bromo-6-fluorobenzoic acid (219 g, 1.0 mol) and anhydrous THF (2.5 L).

• Cooling: Circulate cryogenic fluid to bring the internal temperature to -85 °C.

• Dianion Generation: Slowly add n -butyllithium (2.5 M in hexanes, 840 mL, 2.1 mol) via an addition funnel over 2 hours.

  • Self-Validation: Monitor internal temperature. Adjust the drip rate to ensure the temperature does not exceed -75 °C. The solution will transition to a deep yellow/orange color, indicating dianion formation.

• Aging: Stir the mixture at -80 °C for 2 hours to ensure complete halogen-metal exchange.

• Formylation: Add anhydrous DMF (232 mL, 3.0 mol) dropwise over 45 minutes. Stir for an additional 1 hour at -80 °C, then gradually warm the reactor to -20 °C over 2 hours.

• Quench & Workup: Pour the mixture into vigorously stirred 1M HCl (2 L) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 x 1 L). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from Toluene/Heptane to afford 2-fluoro-6-formylbenzoic acid as a pale yellow solid (Typical yield: 80-85%).

Phase 2: Chemoselective Reduction & pH-Controlled Isolation

Causality Check: NaBH4​ is chosen over LiAlH4​ because it is entirely chemoselective for the aldehyde in the presence of a carboxylate salt. The workup pH dictates the final molecular state.

• Reduction: Suspend 2-fluoro-6-formylbenzoic acid (168 g, 1.0 mol) in Methanol (1.5 L) in a 3 L reactor. Cool the suspension to 0 °C.

• Hydride Addition: Add Sodium Borohydride ( NaBH4​ , 45.4 g, 1.2 mol) in small portions over 1 hour.

  • Self-Validation: Ensure adequate venting. The evolution of H 2​ gas will occur. The suspension will become a homogeneous solution as the reduction proceeds.

• Aging: Stir at 0 °C for 2 hours. Verify complete consumption of the starting material via HPLC or TLC (UV active).

• Bifurcated Workup (State Selection):

  • Path A (To isolate Open-Chain 2-Fluoro-6-(hydroxymethyl)benzoic acid): Concentrate the methanol in vacuo. Dilute the residue with water (1 L) and cool to 0 °C. Carefully adjust the pH to 4.5 using a 10% Citric Acid solution. Extract immediately with chilled Ethyl Acetate (3 x 800 mL), dry, and concentrate at room temperature. Note: Store below 0 °C to prevent slow lactonization.

  • Path B (To isolate 7-Fluorophthalide Lactone): Concentrate the methanol in vacuo. Dilute with water (1 L) and add 6M HCl until the pH is < 1.0 . Heat the biphasic mixture to 50 °C for 1 hour to drive the intramolecular esterification to completion. Cool to room temperature, extract with Dichloromethane (3 x 800 mL), wash with saturated NaHCO 3​ (to remove any uncyclized acid), dry, and concentrate to yield 7-fluorophthalide as a white crystalline solid.

References

• BenchChem. "2-Fluorobenzoic Acid: A Versatile Ortho-Substituted Building Block in Modern Organic Synthesis." BenchChem Technical Guides.
• Australian Journal of Chemistry. "Uncatalyzed CO2Li-Mediated SNAr Reaction of Unprotected Benzoic Acids via Silicon Trickery." CSIRO Publishing, 2015.
• Kayser, M. M., & Morand, P. "Regioselectivity of metal hydride reductions of unsymmetrically substituted cyclic anhydrides." Canadian Journal of Chemistry, 1980.
• The Journal of Organic Chemistry. "The First Regioselective Metalation and Functionalization of Unprotected 4-Halobenzoic Acids.

Application Note: Orthogonal Derivatization of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Executive Briefing

2-Fluoro-6-(hydroxymethyl)benzoic acid is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry, bioconjugation, and materials science. The molecule presents a unique stereoelectronic environment: an ortho-fluoro substituted carboxylic acid paired with a primary alcohol (hydroxymethyl group). Mastering the orthogonal derivatization of these two handles is critical for synthesizing complex Active Pharmaceutical Ingredients (APIs) and engineered linker systems.

This application note provides field-validated protocols for the selective derivatization of this compound, detailing the mechanistic causality behind reagent selection, in-process quality control, and quantitative performance metrics.

Mechanistic Rationale & Physicochemical Profiling

The synthetic utility of 2-fluoro-6-(hydroxymethyl)benzoic acid relies on exploiting the differential reactivity of its functional groups:

• The Ortho-Fluorobenzoic Acid Core: The presence of a highly electronegative fluorine atom at the ortho position significantly influences the physicochemical properties of the molecule, increasing the acidity of the carboxylic acid while simultaneously imposing steric hindrance that reduces its nucleophilicity during coupling reactions1[1]. In API synthesis, such fluorinated motifs are critical; for example, related ortho-fluoro-alkylbenzoic acids are key allosteric building blocks in the synthesis of EGFR inhibitors and therapeutics like avacopan 2[2].

• The Hydroxymethyl Handle: The primary alcohol is highly nucleophilic and prone to side reactions if left unprotected during aggressive carboxylate activations. However, it is also a valuable structural anchor. Hydroxymethylbenzoic acid (HMBA) derivatives are widely utilized as orthogonally cleavable, base-labile linkers to anchor the C-terminus of peptides to solid supports in Solid-Phase Peptide Synthesis (SPPS)3[3]. Furthermore, for analytical quantification, this non-volatile group must be derivatized (e.g., via silylation) to increase volatility for GC-MS analysis4[4].

Divergent orthogonal derivatization workflows for the bifunctional building block.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and built-in analytical checkpoints.

Protocol A: Orthogonal Protection & HATU-Mediated Amidation

Objective: Synthesize a target amide at the C1 position while preventing competitive esterification or polymerization of the C6 hydroxymethyl group.

Causality & Reagent Selection: Standard carbodiimide coupling agents (e.g., EDC/NHS) often result in poor yields when applied to ortho-fluorobenzoic acids due to steric shielding. We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which generates a highly reactive O-Atab active ester capable of overcoming this steric barrier. Prior to amidation, the primary alcohol is transiently protected as a tert-butyldimethylsilyl (TBS) ether.

Step-by-Step Methodology:

• Silylation (Protection):

  • Dissolve 2-fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq, 10 mmol) in anhydrous DMF (20 mL) under an argon atmosphere.

  • Add Imidazole (2.5 eq) and stir for 5 minutes. Rationale: Imidazole acts as both a base and a nucleophilic catalyst.

  • Cool the reaction to 0 °C and dropwise add TBS-Cl (1.1 eq) dissolved in DMF (5 mL).

  • Validation Checkpoint 1: After 2 hours at room temperature, withdraw a 5 µL aliquot, quench in 100 µL acetonitrile, and analyze via LC-MS. Complete conversion is indicated by the disappearance of the starting material mass (m/z 170.1) and the appearance of the silylated intermediate.

• Amidation:

  • To the crude silylated mixture, add DIPEA (3.0 eq) followed by HATU (1.2 eq). Stir for 15 minutes to pre-form the active ester.

  • Add the target primary amine (1.1 eq) and stir at 25 °C for 4 hours.

  • Validation Checkpoint 2: TLC (Hexane:EtOAc 1:1) should reveal a new, less polar spot (UV active).

• Workup & Deprotection:

  • Quench with saturated aqueous NH₄Cl, extract with EtOAc, and concentrate the organic layer.

  • To remove the TBS group, dissolve the crude amide in THF and treat with TBAF (1.0 M in THF, 1.2 eq) for 1 hour at room temperature. Purify via flash chromatography.

HATU-mediated activation and amidation mechanism of ortho-fluorobenzoic acids.

Protocol B: Esterification & Appel Halogenation

Objective: Convert the hydroxymethyl group into a highly reactive benzyl bromide (-CH₂Br) for downstream Sₙ2 alkylation, while protecting the carboxylic acid.

Causality & Reagent Selection: Direct bromination using PBr₃ or HBr generates strong acidic byproducts that can cause unwanted side reactions or cleavage of sensitive protecting groups. The Appel reaction (CBr₄/PPh₃) is selected because it operates under mild, nearly neutral conditions, making it highly specific for the primary alcohol without disturbing the ortho-fluoro ester motif.

Step-by-Step Methodology:

• Methyl Esterification:

  • Suspend 2-fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq, 10 mmol) and K₂CO₃ (2.0 eq) in anhydrous DMF (15 mL).

  • Add Methyl Iodide (MeI, 1.2 eq) dropwise. Stir at 25 °C for 12 hours. Rationale: Mild basic alkylation prevents polymerization that could occur under strongly acidic Fischer esterification conditions.

  • Extract with EtOAc, wash heavily with brine to remove DMF, and dry over Na₂SO₄.

• Appel Bromination:

  • Dissolve the resulting methyl ester (1.0 eq) in anhydrous DCM (20 mL) and cool to 0 °C.

  • Add Carbon Tetrabromide (CBr₄, 1.25 eq).

  • Slowly add Triphenylphosphine (PPh₃, 1.25 eq) in small portions to control the exothermic formation of the phosphonium intermediate.

  • Validation Checkpoint 3: Monitor via TLC (Hexane:EtOAc 4:1). The reaction is typically complete within 1 hour, indicated by the formation of a distinct, highly non-polar spot.

• Purification:

  • Concentrate the reaction mixture under reduced pressure. Resuspend the crude residue in cold diethyl ether to precipitate triphenylphosphine oxide (TPPO). Filter and concentrate the filtrate to yield the brominated building block.

Quantitative Derivatization Metrics

The following table summarizes the expected quantitative outcomes and critical parameters for the derivatization of 2-fluoro-6-(hydroxymethyl)benzoic acid based on established synthetic benchmarks.

Derivatization Target	Reagent System	Temp / Time	Conversion Yield (%)	Causality / Notes
Carboxylic Acid (Amidation)	HATU, DIPEA, DMF	25 °C / 4 h	85 - 95%	HATU overcomes ortho-F steric hindrance; prevents alcohol side-reactions.
Carboxylic Acid (Esterification)	MeI, K₂CO₃, DMF	25 °C / 12 h	> 98%	Mild basic conditions prevent polymerization of the nucleophilic hydroxymethyl group.
Hydroxymethyl (Silylation)	TBS-Cl, Imidazole, DCM	0 to 25 °C / 2 h	> 95%	Imidazole acts as both base and nucleophilic catalyst; robustly protects the primary alcohol.
Hydroxymethyl (Bromination)	CBr₄, PPh₃, DCM	0 °C / 1 h	80 - 90%	Neutral Appel conditions avoid strong acids that could cleave sensitive esters.

References

• BenchChem. "2-Fluorobenzoic acid | 445-29-4". Available at:[1]

• Ossila. "2-Fluoro-6-methylbenzoic acid | CAS Number 90259-27-1". Available at:[2]

• MDPI. "Acid-Modulated Peptide Synthesis for Application on Oxide Biosensor Interfaces". Available at:[3]

• BenchChem. "Application Notes and Protocols for the Quantification of 2-Hydroxymethylbenzoic Acid in a Mixture". Available at:[4]

Sources

• 1. benchchem.com [benchchem.com]
• 2. ossila.com [ossila.com]
• 3. Acid-Modulated Peptide Synthesis for Application on Oxide Biosensor Interfaces [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals utilizing 2-fluoro-6-(hydroxymethyl)benzoic acid as a critical building block for Active Pharmaceutical Ingredients (APIs), including potent PI3Kγ and EGFR inhibitors.

The synthesis of this intermediate—typically achieved via the radical bromination of 2-fluoro-6-methylbenzoic acid followed by hydrolysis—is notoriously prone to two major failure modes: over-bromination and spontaneous lactonization . This guide is engineered to provide you with self-validating protocols, mechanistic causality, and targeted troubleshooting to ensure high-yield isolation of your target compound.

Reaction Pathway & Side Reaction Mapping

Understanding the mechanistic branching of this synthesis is the first step in troubleshooting. The benzylic position is highly activated, making it susceptible to over-oxidation, while the final product is thermodynamically poised to self-react.

Fig 1: Synthetic pathway of 2-Fluoro-6-(hydroxymethyl)benzoic acid and its primary side reactions.

Self-Validating Experimental Protocol

To avoid the pitfalls mapped above, every step must be treated as a self-validating system. Do not proceed to the next phase without confirming the In-Process Control (IPC) criteria.

Phase 1: Wohl-Ziegler Radical Bromination

• Setup : Charge a dry round-bottom flask with 2-fluoro-6-methylbenzoic acid (1.0 equiv) and anhydrous carbon tetrachloride (CCl₄) or trifluorotoluene (a greener alternative) to a concentration of 0.15 M.

• Reagent Addition : Add N-bromosuccinimide (NBS) (1.05 equiv) and benzoyl peroxide (BPO) (0.1 equiv).

  • Causality: Limiting NBS to exactly 1.05 equivalents is critical. The first bromination slightly deactivates the benzylic position, but the radical intermediate remains highly stabilized by the adjacent aromatic ring. Excess NBS will drive the reaction toward the dibrominated thermodynamic sink[1].

• Reaction : Heat the mixture to reflux under a nitrogen atmosphere for 3 hours.

• Self-Validation (IPC 1) : Pull a 50 µL aliquot, filter, and analyze via ¹H-NMR.

  • Validation Criteria: Disappearance of the singlet methyl peak (~2.4 ppm) and appearance of the bromomethyl singlet (~4.5 ppm). If unreacted starting material is >5%, add an additional 0.02 equiv of BPO and reflux for 1 hour. Do NOT add more NBS.

• Workup : Cool to room temperature, filter off the succinimide byproduct, and concentrate the filtrate under reduced pressure.

Phase 2: Hydrolysis & pH-Controlled Isolation

• Setup : Dissolve the crude brominated intermediate in a 1:1 mixture of THF and water.

• Hydrolysis : Add NaOH (3.0 equiv) slowly at 0 °C. Stir at room temperature for 2 hours.

  • Causality: Basic conditions facilitate the Sₙ2 displacement of the bromide by hydroxide while keeping the carboxylic acid deprotonated as a carboxylate salt, which prevents premature lactonization.

• Self-Validation (IPC 2) : Monitor by LC-MS.

  • Validation Criteria: Complete consumption of the brominated intermediate mass.

• Isolation (Critical Step) : Cool the reaction to 0 °C. Carefully adjust the pH to 4.5 using 1M HCl.

  • Causality: Dropping the pH below 3 or allowing the solution to warm during acidification will trigger rapid intramolecular esterification, converting your target product into 7-fluorophthalide.

• Extraction : Extract immediately with EtOAc (3×), dry over Na₂SO₄, and concentrate under vacuum at <30 °C .

Quantitative Optimization Data

The following table summarizes the optimization of the bromination step, derived from process chemistry campaigns for PI3Kγ inhibitors[1]. It highlights the severe penalty of using excess NBS.

NBS (Equiv)	Initiator (BPO)	Solvent	Temp (°C)	Conversion (%)	Target Monobromo (%)	Dibromo Impurity (%)
1.05	0.10 equiv	CCl₄	76	92	88	4
1.10	0.10 equiv	CCl₄	76	98	82	16
1.60	0.10 equiv	CCl₄	76	100	45	55
1.05	0.05 equiv	PhCF₃	85	70	68	2

Takeaway: Pushing for 100% conversion by increasing NBS loading from 1.1 to 1.6 equivalents fails to improve the yield of the target and exponentially increases the rate of dibromination[1].

Interactive Troubleshooting & FAQs

Q1: Why am I seeing a significant amount of the dibrominated side product? A: As demonstrated in the data table above, the benzylic position of 2-fluoro-6-methylbenzoic acid is highly activated. According to authoritative process optimization studies[1], increasing NBS loading beyond 1.05–1.1 equivalents drastically accelerates the rate of dibromination. Solution: Strictly control NBS stoichiometry. If conversion is low, extend the reaction time or add more radical initiator (BPO/AIBN), but never add excess bromine source.

Q2: My final product is showing a mass of 152 m/z [M+H]⁺ in LC-MS and lacks a carboxylic acid proton in NMR. What happened? A: You have inadvertently synthesized 7-fluoroisobenzofuran-1(3H)-one (also known as 7-fluorophthalide). 2-(Hydroxymethyl)benzoic acids are thermodynamically driven to form 5-membered lactones. The proximity of the nucleophilic hydroxyl group to the electrophilic carbonyl carbon allows for rapid intramolecular esterification. This reaction is heavily acid-catalyzed. Solution: Ensure your workup pH does not drop below 4.0, and absolutely avoid heating the product during rotary evaporation.

Q3: Why did my bromination reaction stall at 60% conversion despite strict anhydrous conditions? A: Radical chain reactions are highly sensitive to termination events. If the reaction stalls, the radical initiator has likely been entirely consumed. Solution: Degas your solvents thoroughly before use to remove quenching oxygen. Add the initiator in two separate portions (e.g., 0.05 equiv at the start, 0.05 equiv after 1.5 hours) to maintain a steady concentration of propagating radicals.

Q4: Can I use the esterified version (e.g., methyl 2-fluoro-6-methylbenzoate) to prevent lactonization? A: Yes. In fact, many successful synthetic routes for PI3Kγ inhibitors utilize 4-bromo-2-fluoro-6-methylbenzoic acid methyl ester to protect the carboxylic acid during bromination and subsequent coupling steps[2]. However, you will still need to perform a careful saponification later in your synthesis, at which point the risk of lactonization upon acidification returns.

Troubleshooting Logic Tree

Use this diagnostic tree to rapidly identify the root cause of low yields during your workflow.

Fig 2: Decision logic tree for troubleshooting low yields and identifying common side reactions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification &amp; Handling of 2-Fluoro-6-(hydroxymethyl)benzoic Acid and Derivatives

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals facing purification bottlenecks with 2-fluoro-6-(hydroxymethyl)benzoic acid and its derivatives.

Section 1: The Core Challenge – The Lactonization Equilibrium

The fundamental challenge in purifying 2-fluoro-6-(hydroxymethyl)benzoic acid lies in its inherent structural bifunctionality. The molecule contains a carboxylic acid at position 1 and a hydroxymethyl group at position 6. Due to their ortho relationship, these groups readily undergo an intramolecular esterification (lactonization) to form 7-fluoroisobenzofuran-1(3H)-one (also known as 7-fluorophthalide)[1].

Causality & The Fluorine Effect: The purification difficulty is heavily exacerbated by the fluorine atom at the 2-position. Fluorine is highly electronegative and inductively withdraws electron density from the aromatic ring. This lowers the pKa of the carboxylic acid, making it more acidic than a standard benzoic acid. Furthermore, in the lactone form, the fluorine atom increases the electrophilicity of the carbonyl carbon, making the closed ring highly susceptible to base-catalyzed hydrolysis (saponification) back into the open-chain form[2].

This dynamic, pH-dependent equilibrium often leads to mixed fractions during chromatography, variable yields during isolation, and analytical inconsistencies.

Equilibrium pathway between open-chain acid and lactone forms driven by pH.

Section 2: Troubleshooting FAQs

Q1: During reverse-phase HPLC or LC-MS, my sample elutes as a broad, split, or streaking peak. How can I resolve this? Cause: You are observing on-column interconversion. The acidic mobile phases (e.g., 0.1% TFA or Formic Acid) commonly used in LC-MS catalyze the lactonization of the open-chain acid into the closed-ring lactone while it travels through the stationary phase[3]. Because the two forms have drastically different polarities, the peak smears across the chromatogram. Solution: Do not attempt to analyze the mixture in its dynamic state. Force the equilibrium to one side prior to injection:

• To analyze the lactone: Pre-treat the sample with catalytic acid and heat, extract into an organic solvent, and inject.

• To analyze the open form: Use a slightly basic mobile phase (e.g., ammonium bicarbonate buffer, pH 8) to maintain the molecule as a stable carboxylate salt, preventing lactonization entirely.

Q2: I am trying to purify the open-chain acid using silica gel column chromatography, but my yield is extremely low, and I recover mostly the lactone. Why? Cause: Standard silica gel is inherently acidic (pH ~4.5–5.5). When the highly polar 2-fluoro-6-(hydroxymethyl)benzoic acid is loaded onto the column, the acidic silanol groups act as a heterogeneous catalyst. They drive the loss of water, converting your product into 7-fluoroisobenzofuran-1(3H)-one on the column. Solution: Avoid silica gel for the open-chain acid. Instead, utilize a pH-swing extraction (detailed in SOP Protocol A). If chromatography is strictly required, use reverse-phase C18 with a carefully buffered mobile phase.

Q3: How do I selectively isolate the lactone derivative from a messy crude reaction mixture? Cause: Crude mixtures often contain unreacted starting materials, the open-chain acid, and inorganic salts. Solution: Exploit the drastic polarity difference between the carboxylate salt and the neutral lactone. By basifying the mixture, you force all acid forms into the aqueous layer. Extracting the aqueous layer removes organic impurities. Subsequent acidification of the aqueous layer followed by heating forces quantitative lactonization, allowing the pure lactone to precipitate or be extracted into an organic phase[4].

Section 3: Standard Operating Procedures (SOPs)

Protocol A: Quantitative Conversion and Isolation of 7-Fluoroisobenzofuran-1(3H)-one (Lactone)

Objective: To convert any open-chain 2-fluoro-6-(hydroxymethyl)benzoic acid into its lactone and isolate it with high purity using a self-validating phase-separation system.

• Dissolution & Basification: Dissolve the crude mixture in 1M NaOH (aq) until the pH is >10. Stir for 30 minutes at room temperature.

  • Causality: This hydrolyzes any existing lactone into the highly water-soluble sodium salt of the open-chain acid[2].

• Organic Wash: Extract the aqueous layer twice with Ethyl Acetate (EtOAc). Discard the organic layers.

  • Causality: Removes non-polar organic impurities that do not contain ionizable groups.

• Acidification: Cool the aqueous layer in an ice bath. Slowly add concentrated HCl dropwise until the pH reaches 1–2.

• Lactonization: Heat the acidified aqueous mixture to 80°C for 1–2 hours.

  • Causality: Heat and low pH thermodynamically drive the intramolecular esterification to completion, forcing the molecule to close its ring[1].

• Extraction & Drying: Cool to room temperature. Extract the mixture with Dichloromethane (DCM) or EtOAc (3x). The newly formed lactone will partition exclusively into the organic phase. Dry the combined organic layers over anhydrous Na₂SO₄.

• Concentration: Filter and concentrate under reduced pressure to yield pure 7-fluoroisobenzofuran-1(3H)-one as a crystalline solid.

Self-validating pH-swing extraction workflow for isolating pure lactone.

Protocol B: Stabilization of the Open-Chain Acid for Storage

Objective: To store the open-chain form without spontaneous degradation to the lactone.

• Salt Formation: Dissolve the purified open-chain acid in a minimal amount of methanol. Add exactly 1.0 equivalent of sodium bicarbonate (NaHCO₃) dissolved in water.

• Lyophilization: Stir until CO₂ evolution ceases. Freeze the solution and lyophilize (freeze-dry) to obtain the sodium salt of 2-fluoro-6-(hydroxymethyl)benzoate.

• Storage: Store the solid salt in a desiccator at 4°C.

  • Causality: The carboxylate salt cannot undergo lactonization because the nucleophilic hydroxyl group cannot attack a negatively charged, electron-rich carboxylate carbon.

Section 4: Quantitative Data Summary

Property	2-Fluoro-6-(hydroxymethyl)benzoic acid (Open Form)	7-Fluoroisobenzofuran-1(3H)-one (Lactone Form)
CAS Number	N/A (Typically generated in situ)	2211-82-7[5]
Physical State	Highly polar solid / often an oil if impure	Crystalline solid
Solubility Profile	Water (high at pH >7), Methanol, DMSO	DCM, EtOAc, Toluene, Chloroform
Chemical Stability	Stable only as a carboxylate salt (pH >7)	Stable at neutral/acidic pH
HPLC Retention	Early eluting (highly polar)	Late eluting (non-polar)
TLC (Silica)	Streaks, converts to lactone (R_f ~0.1–0.3)	Well-defined spot (R_f ~0.6 in 3:1 Hex/EtOAc)

References

• [4] Sciencemadness Discussion Board. Phthalide and reductions of anhydride to lactone. Sciencemadness. URL: [Link]

• [3] Google Patents. CN110108818B - High performance liquid chromatography for high performance separation detection of phthalide derivatives and application thereof. Google Patents. URL:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN110108818B - High performance liquid chromatography for high performance separation detection of phthalide derivatives and application thereof - Google Patents [patents.google.com]
• 4. Sciencemadness Discussion Board - Phthalide and reductions of anhydride to lactone - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. CAS 2211-82-7 | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: A Troubleshooting Guide for 2-Fluoro-6-(hydroxymethyl)benzoic Acid Experiments

Welcome to the technical support center for 2-Fluoro-6-(hydroxymethyl)benzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this versatile bifunctional molecule into their synthetic workflows. Given its unique ortho-substitution pattern with both a nucleophilic alcohol and an electrophilic carboxylic acid, experiments can present specific challenges. This document provides in-depth, field-proven insights in a question-and-answer format to help you navigate these challenges, ensuring the integrity and success of your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs) & Core Compound Properties

This section addresses foundational questions regarding the handling, properties, and reactivity of 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Q1: What are the key physical and chemical properties of 2-Fluoro-6-(hydroxymethyl)benzoic acid?

A1: Direct, extensively documented properties for this specific isomer are not as common as for its analogs. However, we can compile a reliable profile based on data from closely related structures and chemical principles.

Table 1: Physicochemical Properties of 2-Fluoro-6-(hydroxymethyl)benzoic Acid and Related Isomers

Property	2-Fluoro-6-(hydroxymethyl)benzoic acid	2-Fluoro-4-(hydroxymethyl)benzoic acid	2-(Hydroxymethyl)benzoic acid[1][2]	Notes & Expert Insights
Molecular Formula	C₈H₇FO₃	C₈H₇FO₃	C₈H₈O₃	The presence of fluorine slightly increases the molecular weight.
Molecular Weight	170.14 g/mol	170.14 g/mol	152.15 g/mol	Accurate mass spectrometry is crucial for characterization.
Appearance	Expected to be a white to off-white solid.	White to off-white solid	White crystalline solid	Color may indicate impurities; consider recrystallization if significantly colored.
Melting Point (°C)	Not widely reported; likely similar to isomers.	170-175	127-128	The ortho-fluoro group may influence crystal packing, potentially altering the melting point.
Solubility	Sparingly soluble in water; soluble in methanol, ethanol, DMSO, and other polar organic solvents.[3][4]	Not specified	4.28 mg/mL in water at 20°C[1][2]	The ortho-fluoro group can modulate intermolecular hydrogen bonding, affecting solubility.
pKa (Predicted)	~3.5	Not specified	3.84 ± 0.10[2]	The electron-withdrawing fluorine atom ortho to the carboxyl group will increase its acidity (lower pKa) compared to the non-fluorinated analog.

Q2: How should I safely handle and store this compound?

A2: Proper handling and storage are critical for maintaining the compound's integrity and ensuring lab safety. Based on safety data for structurally similar fluorinated and hydroxylated benzoic acids, the following precautions should be taken:

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[3][5]

• Handling: Handle the solid in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[5] Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[5]

• Storage: Store the compound in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.[3] For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) at room temperature is recommended.[4]

Q3: What are the primary reactive sites and what is the most common, often unintended, side reaction?

A3: The molecule has three primary sites of reactivity:

• Carboxylic Acid (-COOH): This group is electrophilic and acidic. It readily undergoes esterification, amide bond formation (after activation), and reduction.

• Hydroxymethyl (-CH₂OH): This primary alcohol is nucleophilic. It can be acylated to form esters, converted to an ether, or oxidized to the corresponding aldehyde or carboxylic acid.

• Aromatic Ring: The ring can undergo electrophilic aromatic substitution, though it is moderately deactivated by the carboxylic acid and fluorine substituents.

The most significant reactivity consideration is the high propensity for intramolecular cyclization (lactonization) . The proximity of the nucleophilic -CH₂OH group and the electrophilic -COOH group allows for a facile, often acid-catalyzed, reaction to form a seven-membered lactone. This can occur as an unintended side reaction during other transformations, particularly under acidic or high-temperature conditions.[6]

Caption: Primary reaction pathways and the competing lactonization side reaction.

Section 2: Troubleshooting Synthesis & Purification

Failures in synthesis or purification are common hurdles. This section provides a logical framework for diagnosing and solving these issues.

Q4: My synthesis reaction has a very low yield. What are the common causes?

A4: Low yields can typically be traced back to one of three areas: incomplete conversion, competing side reactions, or product degradation.

• Incomplete Conversion:

  • Causality: Reagents may be impure or degraded (especially coupling agents or catalysts). Reaction conditions such as temperature or time may be insufficient.

  • Troubleshooting:

    • Always use freshly opened or properly stored reagents.

    • Run the reaction with a positive control if possible.[7]

    • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine if the reaction has stalled. Extend the reaction time or incrementally increase the temperature if starting materials persist.

• Competing Side Reactions:

  • Causality: As mentioned in A3, intramolecular lactonization is a primary concern. If your reaction conditions are acidic or involve heating, you may be funneling the starting material into the lactone byproduct.

  • Troubleshooting:

    • If the intended reaction is at the hydroxymethyl group, consider protecting the carboxylic acid as an ester (e.g., methyl or ethyl ester) first.

    • If the intended reaction is at the carboxylic acid, run the reaction under neutral or slightly basic conditions if possible, and at the lowest effective temperature to disfavor cyclization.

• Product Degradation:

  • Causality: The product may be unstable to the reaction or workup conditions (e.g., strong acid/base, high heat).

  • Troubleshooting: Analyze the crude reaction mixture by LC-MS to identify potential degradation products. If degradation is suspected, modify the workup to be as mild and quick as possible (e.g., use a buffered aqueous wash instead of strong acid/base).

Q5: I'm struggling with the purification of the final product. What strategies are most effective?

A5: Purification challenges usually involve poor separation from starting materials or byproducts, or product instability on the selected medium.

• Recrystallization: This is often the most effective method for crystalline solids.

  • Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. For this compound, consider solvent systems like water/ethanol, ethyl acetate/heptane, or toluene.

  • Protocol: Recrystallization

    • Dissolve the crude solid in a minimal amount of the chosen boiling solvent in an Erlenmeyer flask.

    • If impurities are visible, perform a hot filtration to remove them.

    • Allow the solution to cool slowly to room temperature. Induce crystallization by scratching the flask's inner wall if necessary.

    • Cool the flask further in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.[1]

    • Dry the purified crystals under vacuum.

• Silica Gel Chromatography: This is useful if recrystallization fails or if separating multiple similar compounds.

  • Causality of Failure: The acidic nature of the carboxylic acid can cause significant peak tailing on standard silica gel.

  • Troubleshooting:

    • Add 0.5-1% acetic or formic acid to the eluent (e.g., ethyl acetate/hexane) to suppress the deprotonation of the carboxylic acid, leading to sharper peaks.

    • If the compound is unstable on silica, consider using a different stationary phase like alumina (neutral or basic) or C18 reversed-phase silica.

Caption: A decision tree for troubleshooting product purification.

Section 3: General Experimental Troubleshooting Workflow

When an experiment fails, a systematic approach is more effective than random changes.[8]

Q6: My experiment failed. What is the universal first step, and what should I do next?

A6: The universal first step is simple but crucial: repeat the experiment exactly as before. [7] A single failure can often be due to a random human error, such as a mismeasurement or a contaminated pipette tip. An anomaly is not yet a trend.

If the experiment fails a second time, begin a structured troubleshooting process.

Caption: A systematic workflow for general experimental troubleshooting.

By following this structured, causality-driven approach, you can effectively diagnose and resolve the majority of issues encountered during experiments with 2-Fluoro-6-(hydroxymethyl)benzoic acid.

References

• PubChem. 2-Fluoro-6-hydroxybenzoic acid. National Center for Biotechnology Information. [Link]

• The Royal Society of Chemistry. Supplementary Information.[Link]

• PubChem. 2-Fluoro-6-hydroxybenzoic acid Summary. National Center for Biotechnology Information. [Link]

• Google Patents.

• Capot Chemical. MSDS of 2-Fluoro-6-(trifluoromethyl)benzoic acid.[Link]

• Patsnap. Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid.[Link]

• Chemistry World. How to troubleshoot experiments. Royal Society of Chemistry. [Link]

• Organic Syntheses. 2-amino-3-fluorobenzoic acid.[Link]

• NIST. 2-Fluoro-6-trifluoromethylbenzoic acid, 4-pentadecyl ester. National Institute of Standards and Technology. [Link]

• WIPO Patentscope. Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material.[Link]

• Washington State University. HPLC Troubleshooting Guide.[Link]

• YouTube. Troubleshooting and optimizing lab experiments.[Link]

• Arkivoc. Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones.[Link]

• PubMed Central (PMC). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. National Institutes of Health. [Link]

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• 2. Page loading... [wap.guidechem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-Fluoro-6-hydroxybenzoic acid CAS#: 67531-86-6 [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. How to troubleshoot experiments | Careers | Chemistry World [chemistryworld.com]

Technical Support Center: Troubleshooting Solubility Challenges for 2-Fluoro-6-(hydroxymethyl)benzoic acid

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and formulation scientists facing solubility and stability bottlenecks with 2-Fluoro-6-(hydroxymethyl)benzoic acid .

Because this molecule possesses a unique amphiphilic character—combining a hydrophilic carboxylic acid, a hydrogen-bonding hydroxymethyl group, and a highly lipophilic fluorinated benzene ring—standard solubilization techniques often fail. This guide breaks down the thermodynamic and mechanistic causality behind these failures and provides self-validating protocols to overcome them.

Part 1: Frequently Asked Questions (Troubleshooting Guide)

Q1: I prepared a 50 mM stock solution in DMSO, but when I dilute it to 100 μM in my standard cell culture media (pH 7.4), I observe cloudiness and inconsistent assay results. Why is this happening? The Causality: This is a classic "solvent-shift precipitation" phenomenon. While 2-Fluoro-6-(hydroxymethyl)benzoic acid is highly soluble in DMSO due to strong dipole-dipole interactions, diluting it directly into an aqueous buffer drastically increases the dielectric constant of the environment. Even though the bulk pH is 7.4 (above the acid's pKa of ~3.5), the localized high concentration of the un-ionized lipophilic form at the droplet interface during mixing causes rapid nucleation before deprotonation can occur[1]. The Solution: Do not rely on the assay buffer to deprotonate the acid post-dilution. You must pre-formulate the carboxylate salt or utilize a co-solvent system (such as ethanol/water) to bridge the dielectric gap during dilution[2].

Q2: I am trying to dissolve the compound in acidic water (pH 2.0) for an HPLC mobile phase, but it remains completely insoluble and a secondary peak appears over time. What is going wrong? The Causality: At pH 2.0, the carboxylic acid is fully protonated, rendering the molecule neutrally charged and highly lipophilic, which explains the near-zero aqueous solubility[3]. More critically, the secondary peak indicates chemical degradation. Under acidic conditions, the hydroxymethyl group at the 6-position undergoes an intramolecular esterification (dehydration) with the adjacent carboxylic acid. This acid-catalyzed lactonization converts your target molecule into 4-fluoroisobenzofuran-1(3H)-one (a fluorinated phthalide). The Solution: Avoid prolonged exposure to strong aqueous acids. If an acidic mobile phase is strictly required (e.g., 0.1% TFA), dissolve the sample in a miscible organic solvent (like Acetonitrile) first, and ensure the analytical run time is short to minimize on-column lactonization.

Q3: What are the most effective non-pH-dependent methods to increase its aqueous solubility for formulation? The Causality: If pH adjustment is not viable for your biological system, you must alter the solvation thermodynamics. Two proven methods for benzoic acid derivatives are co-solvency and hydrotropy [4]. Adding a co-solvent like ethanol disrupts the hydrogen-bonded network of water, lowering the polarity to better match the solute[5]. Alternatively, adding a hydrotrope like sodium salicylate can enhance the solubility of benzoic acid derivatives by up to 19.98 times through the formation of transient molecular stacking complexes[6].

Part 2: Mechanistic Visualizations

Workflow for resolving solubility issues based on application requirements.

pH-dependent structural divergence: Solubilization vs. Lactonization.

Part 3: Quantitative Data Summary

The following table summarizes the thermodynamic solubility behavior of benzoic acid derivatives based on solvent polarity, pH, and hydrotropic interventions.

Solvent System	pH	Relative Solubility	Mechanistic Rationale	Reference
Pure Water	2.0	Very Low (< 0.1 mg/mL)	Molecule is fully protonated; high lipophilicity drives hydrophobic exclusion.	[3]
Pure Water	7.4	High (> 10 mg/mL)	Deprotonation yields the carboxylate anion, enabling strong ion-dipole interactions with water.	[1],[3]
Ethanol / Water (50:50)	Neutral	Moderate-High	Co-solvency reduces the dielectric constant of the mixture, bridging the polarity gap.	[2],[5]
Water + 2.5M Sodium Salicylate	Neutral	Very High	Hydrotropic complexation; solute molecules stack with the hydrotrope, masking hydrophobic regions.	[6]
DMSO / DMF	N/A	Extremely High	Polar aprotic solvents act as strong hydrogen bond acceptors for the -OH and -COOH groups.	[1]

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation steps to confirm true dissolution rather than the formation of a deceptive micro-suspension.

Protocol 1: pH-Modulated Solubilization and Micro-Precipitate Validation

Objective: To create a stable, highly concentrated aqueous stock solution without utilizing organic solvents.

• Initial Dispersion: Weigh 10 mg of 2-Fluoro-6-(hydroxymethyl)benzoic acid and suspend it in 900 μL of highly purified water (Milli-Q). The solution will be opaque.

• Controlled Deprotonation: While vortexing continuously, add 1.0 M NaOH in 10 μL increments. The benzoic acid derivative will begin to deprotonate into its highly soluble sodium salt[1].

• Equilibration: Once the solution appears visually clear, allow it to equilibrate at room temperature for 15 minutes. Adjust the final volume to 1.0 mL with water (Final theoretical concentration: 10 mg/mL).

• Self-Validation (Optical Density): Transfer 100 μL of the solution to a microplate. Measure the absorbance at 600 nm (OD600) using a UV-Vis spectrophotometer.

  • Causality Check: True solutions do not scatter light. If the OD600 is > 0.005, sub-visible colloidal micro-precipitates are present. If this occurs, add an additional 5 μL of NaOH and re-test until the baseline is perfectly flat.

Protocol 2: Hydrotrope-Enhanced Solubilization for Neutral Assays

Objective: To achieve high aqueous solubility at a strictly neutral pH without adding organic co-solvents.

• Hydrotrope Preparation: Prepare a 2.0 M solution of Sodium Salicylate in water. This acts as the hydrotropic agent[6].

• Solute Addition: Add the 2-Fluoro-6-(hydroxymethyl)benzoic acid to the hydrotrope solution at your target concentration.

• Thermal Agitation: Incubate the mixture at 30°C with continuous shaking (800 RPM) for 2 hours to overcome the activation energy required for molecular stacking.

• Self-Validation (Centrifugation & HPLC): Centrifuge the sample at 15,000 x g for 10 minutes. Carefully sample the supernatant and quantify the dissolved concentration via HPLC.

  • Causality Check: If the HPLC peak area of the supernatant matches your theoretical input concentration, complete hydrotropic solubilization has been achieved.

Part 5: References

1.[1] Benchchem. "Technical Support Center: Enhancing the Solubility of Benzoic Acid Derivatives in Organic Solvents". Source: benchchem.com. URL: 2.[2] ACS Publications. "Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures". Source: acs.org. URL: 3.[6] ICM.edu.pl. "Enhancement of solubility and mass transfer coefficient of benzoic acid through hydrotropy". Source: icm.edu.pl. URL: 4.[5] MDPI. "Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures". Source: mdpi.com. URL: 5.[3] ResearchGate. "A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K) IN WATER- BENZENE SOLVENTS". Source: researchgate.net. URL: 6.[4] WJBPHS. "Solubility enhancement techniques: A comprehensive review". Source: wjbphs.com. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. wjbphs.com [wjbphs.com]
• 5. Expanding the Equilibrium Solubility and Dissolution Thermodynamics of Benzoic Acid in Aqueous Alcoholic Mixtures [mdpi.com]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]

catalyst selection and optimization for 2-Fluoro-6-(hydroxymethyl)benzoic acid reactions

Welcome to the Application Scientist Support Center. Working with 2-fluoro-6-(hydroxymethyl)benzoic acid presents a classic chemoselectivity challenge. As a bifunctional aromatic building block, the proximity of the nucleophilic hydroxymethyl group and the electrophilic carboxylic acid creates a strong thermodynamic driving force for spontaneous intramolecular cyclization [1].

This guide provides field-proven troubleshooting, catalyst selection matrices, and self-validating protocols to help you control these competing pathways and achieve your desired functionalization.

Core Reaction Pathways & Chemoselectivity

Before selecting a catalyst, it is critical to map the divergent pathways of this substrate. Depending on the catalytic environment, you can selectively drive lactonization, oxidation, or esterification.

Divergent synthetic pathways for 2-fluoro-6-(hydroxymethyl)benzoic acid.

Module A: Acid-Catalyzed Lactonization

FAQ: Why is my lactonization stalling or yielding intermolecular oligomers instead of the desired 4-fluorophthalide?

Causality & Expert Insight: Intermolecular esterification competes with intramolecular lactonization when the substrate concentration is too high or the acid catalyst is insufficiently tuned. While 2-(hydroxymethyl)benzoic acid derivatives undergo concurrent general acid and general base catalysis [2], the electron-withdrawing fluorine atom at the ortho position decreases the nucleophilicity of the adjacent hydroxymethyl group. Therefore, a stronger Brønsted acid combined with active dehydrating conditions (e.g., a Dean-Stark trap) is required to drive the equilibrium forward and prevent oligomerization [3].

Catalyst Selection & Optimization Matrix

Catalyst	pKa	Recommended Loading	Solvent System	Yield / Selectivity Profile
p-Toluenesulfonic acid (p-TsOH)	-2.8	5–10 mol%	Toluene (Reflux)	>90% yield. Optimal for Dean-Stark water removal.
Hydrochloric Acid (HCl, 37%)	-6.3	1.0–2.0 equiv	Water/THF (Reflux)	~75–80% yield. Good for aqueous biphasic setups.
Trifluoroacetic acid (TFA)	0.23	Solvent/Catalyst	Neat or DCM	~60% yield. Prone to forming trifluoroacetate esters.

Self-Validating Protocol: p-TsOH Catalyzed Lactonization

• Setup: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 2-fluoro-6-(hydroxymethyl)benzoic acid (10 mmol) in anhydrous toluene (50 mL).

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.5 mmol, 5 mol%).

• Reflux & Validation: Heat the mixture to 115 °C.

  • Validation Check: The reaction is proceeding correctly if visible water droplets begin accumulating in the Dean-Stark trap within 30–45 minutes, confirming the dehydration cycle is active.

• Monitoring: Reflux for 4–6 hours until TLC (Hexanes:EtOAc 3:1) shows complete consumption of the starting material (Rf ~0.1) and the appearance of a less polar spot (Rf ~0.6).

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO3 (2 x 25 mL) to neutralize and remove the catalyst.

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield 4-fluoroisobenzofuran-1(3H)-one.

Module B: Chemoselective Oxidation to 2-Fluoro-6-formylbenzoic Acid

FAQ: How can I oxidize the hydroxymethyl group to an aldehyde without over-oxidizing to the dicarboxylic acid or triggering lactonization?

Causality & Expert Insight: Traditional inorganic oxidants (e.g., KMnO4, Jones reagent) will rapidly over-oxidize the primary alcohol to a carboxylic acid. Furthermore, the acidic conditions of a Jones oxidation will immediately trigger lactonization. The TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) / BAIB (Bis(acetoxy)iodo)benzene) system is the premier choice here. TEMPO-mediated oxidation proceeds via a highly selective oxoammonium cation intermediate under mild, near-neutral conditions, which completely suppresses lactonization and halts cleanly at the aldehyde stage [4].

TEMPO-mediated oxoammonium catalytic cycle for primary alcohol oxidation.

Catalyst Selection & Optimization Matrix

Catalyst System	Primary Oxidant	Additive	Temp	Chemoselectivity (Aldehyde:Acid)
TEMPO / BAIB	BAIB (1.1 eq)	TEMPO (10 mol%)	0–20 °C	>95:5 (Excellent, neutral pH)
TEMPO / NaOCl	NaOCl (1.2 eq)	KBr (10 mol%)	0 °C	85:15 (Requires strict pH 8.5–9.5 control)
MnO2 (Activated)	MnO2 (10 eq)	None	Reflux	70:30 (Sluggish due to steric hindrance)

Self-Validating Protocol: TEMPO/BAIB Oxidation

• Setup: Dissolve 2-fluoro-6-(hydroxymethyl)benzoic acid (5 mmol) in a 1:1 mixture of Acetonitrile and Water (20 mL) in a 50 mL flask.

• Catalyst Addition: Add TEMPO (0.5 mmol, 10 mol%). The solution will turn a distinct orange/red color.

• Oxidant Addition: Cool the mixture to 0 °C. Add BAIB (5.5 mmol, 1.1 equiv) portion-wise over 10 minutes.

• Reaction & Validation: Stir at room temperature for 2–4 hours.

  • Validation Check: The reaction mixture should transition from a deep orange to a pale yellow as the resting TEMPO radical is consumed and cycles through the oxoammonium species [5].

• Quenching: Quench the reaction by adding saturated aqueous Na2S2O3 (10 mL) to destroy any remaining hypervalent iodine oxidant.

• Extraction: Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over MgSO4, and concentrate to isolate 2-fluoro-6-formylbenzoic acid.

Module C: Chemoselective Esterification

FAQ: I need to methylate the carboxylic acid. How do I prevent the hydroxymethyl group from reacting or cyclizing during the process?

Causality & Expert Insight: Standard Fischer esterification (MeOH, H2SO4) will inevitably cause lactonization. The acid catalyst activates the carbonyl, and the intramolecular hydroxyl group will outcompete the intermolecular methanol due to proximity effects (entropy). To achieve chemoselective esterification of the carboxylic acid, you must bypass carbonyl activation entirely. Using a base-promoted alkylation leverages the massive pKa difference between the carboxylic acid (pKa ~4) and the primary alcohol (pKa ~15).

Self-Validating Protocol: Base-Promoted Alkylation

• Setup: Dissolve 2-fluoro-6-(hydroxymethyl)benzoic acid (5 mmol) in anhydrous DMF (15 mL).

• Base Addition: Add Potassium Carbonate (K2CO3) (6 mmol, 1.2 equiv). Stir for 15 minutes to form the carboxylate salt.

• Alkylation: Add Methyl Iodide (MeI) (5.5 mmol, 1.1 equiv) dropwise at 0 °C.

• Monitoring & Validation: Stir at room temperature for 3 hours.

  • Validation Check: Because K2CO3 is too weak to deprotonate the aliphatic alcohol, the reaction remains strictly chemoselective for the carboxylate. No lactone spot should appear on the TLC.

• Workup: Dilute with water (50 mL) and extract with EtOAc (3 x 20 mL). Wash the organic layer extensively with water (3 x 20 mL) to remove residual DMF, dry, and concentrate to yield methyl 2-fluoro-6-(hydroxymethyl)benzoate.

References

• Tomoto, N., Boyle, W. J., & Bunnett, J. F. "Confirmation of concurrent general acid, general base catalysis in the lactonization of 2-(hydroxymethyl)benzoic acid." The Journal of Organic Chemistry, 1972.[Link]

• PrepChem. "Synthesis of 4-Fluoro-3-hydroxy-1(3H)-isobenzofuranone." PrepChem.[Link]

• Hoover, J. M., et al. "Revealing the Mechanism of TEMPO-Hypervalent Iodine(III) Oxidation of Alcohols." Journal of the American Chemical Society, 2026. [Link]

• Chem-Station. "TEMPO Oxidation." Chem-Station Int. Ed., 2014. [Link]

Technical Support Center: Minimizing Byproduct Formation in 2-Fluoro-6-(hydroxymethyl)benzoic Acid Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks in synthesizing 2-fluoro-6-(hydroxymethyl)benzoic acid. This highly valuable pharmaceutical building block is typically synthesized via a two-stage process: the regioselective reduction of 3-fluorophthalic anhydride to 7-fluorophthalide, followed by controlled basic hydrolysis.

Below, you will find a mechanistic breakdown of common failure points, a quantitative data summary, and a self-validating experimental protocol designed to maximize your yield and purity.

Workflow & Byproduct Pathway Visualization

Fig 1. Synthetic workflow and byproduct pathways for 2-fluoro-6-(hydroxymethyl)benzoic acid.

Troubleshooting & FAQs

Q1: I am observing a 75:25 mixture of 7-fluorophthalide and 4-fluorophthalide after the reduction step. How can I improve regioselectivity?

Root Cause: The reduction of 3-fluorophthalic anhydride with sodium borohydride (NaBH₄) is a kinetically controlled process. Frontier Molecular Orbital (FMO) calculations demonstrate that the highest LUMO coefficient resides on the meta carbonyl (C2), which electronically favors hydride attack at this position to yield the desired 7-fluorophthalide[1]. However, the ortho carbonyl (C1) remains susceptible to attack, leading to the 4-fluorophthalide byproduct. Elevated temperatures or highly reactive hydride sources override this electronic bias, reducing regioselectivity[2]. Corrective Action: Lower the reaction temperature to 0 °C and strictly control the addition rate of NaBH₄. For even higher selectivity, switch to a bulkier reducing agent like L-Selectride. This amplifies the steric hindrance around the ortho carbonyl, pushing the ratio to >95:5 in favor of the 7-fluoro isomer.

Q2: My LC-MS shows a significant +2 mass byproduct corresponding to 3-fluoro-1,2-benzenedimethanol. How do I stop this over-reduction?

Root Cause: While lactones are generally resistant to NaBH₄, the strongly electron-withdrawing fluorine atom increases the electrophilicity of the newly formed phthalide carbonyl. If excess hydride is present or the reaction is left stirring after the anhydride is consumed, the lactone ring opens, reducing the intermediate to a diol. Corrective Action: Limit NaBH₄ to exactly 1.05 equivalents. Quench the reaction immediately upon complete consumption of the starting material (typically 1.5–2 hours at 0 °C).

Q3: After hydrolyzing 7-fluorophthalide with NaOH, my final yield of 2-fluoro-6-(hydroxymethyl)benzoic acid is low, and NMR shows starting lactone. Why is the ring closing again?

Root Cause: 2-Fluoro-6-(hydroxymethyl)benzoic acid is thermodynamically driven to re-lactonize. During the final acidic workup, lowering the pH below 2.0 protonates the carboxylic acid, turning it into an excellent electrophile for the adjacent primary alcohol. Heat generated during neutralization further accelerates this dehydration. Corrective Action: Perform the acidification at 0 °C and stop precisely at pH 3.5. Extract immediately into a cold organic solvent (e.g., ethyl acetate) to separate the product from the aqueous acid catalyst.

Quantitative Data Summary

The following table synthesizes the impact of various reduction conditions on the regioselectivity and over-reduction profile of 3-fluorophthalic anhydride. Use this data to calibrate your reagent selection based on your lab's purity requirements.

Reducing Agent	Temp (°C)	Solvent	Regioisomer Ratio (7-F : 4-F)	Diol Byproduct (%)
NaBH₄ (1.5 eq)	25	THF	75 : 25	12 - 15%
NaBH₄ (1.05 eq)	0	THF	85 : 15	< 2%
L-Selectride (1.0 eq)	-78	THF	95 : 5	< 1%
LiAlH₄ (1.0 eq)	0	Et₂O	50 : 50	> 40%
Data synthesized from mechanistic principles of metal hydride reductions of unsymmetrically substituted cyclic anhydrides[2].

Validated Experimental Protocol

This protocol is engineered as a self-validating system. Do not proceed to subsequent steps unless the validation criteria are met.

Phase 1: Regioselective Reduction to 7-Fluorophthalide

• Preparation: Charge a flame-dried, argon-purged flask with 3-fluorophthalic anhydride (1.0 eq) and anhydrous THF (0.2 M). (Note: Starting material can be synthesized via halogen exchange from 3-chlorophthalic anhydride[3]).

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

  • Self-Validation: The internal temperature must be verified to prevent exothermic degradation of regioselectivity.

• Hydride Addition: Add NaBH₄ (1.05 eq) portion-wise over 20 minutes.

• Monitoring: Stir at 0 °C for 1.5 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

  • Self-Validation: The reaction is complete when the UV-active anhydride spot at R_f 0.6 disappears. Do not extend the reaction time, as this promotes diol formation.

• Quench & Extraction: Quench dropwise with 1M HCl until pH 5. Extract with EtOAc (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize the crude solid from toluene to remove the minor 4-fluorophthalide regioisomer, yielding pure 7-fluorophthalide.

Phase 2: Controlled Hydrolysis to Target Molecule

• Saponification: Suspend pure 7-fluorophthalide (1.0 eq) in 10% aqueous NaOH (3.0 eq). Heat to 60 °C for 2 hours.

  • Self-Validation: The transformation of the opaque suspension into a clear, homogeneous solution confirms complete lactone opening.

• Cooling: Transfer the solution to an ice bath and cool to 0–5 °C.

• Precision Acidification: While vigorously stirring, add 1M HCl dropwise. Monitor continuously with a calibrated pH meter. Stop exactly at pH 3.5.

  • Self-Validation: Dropping the pH below 2.0 will cause the solution to cloud immediately, indicating unwanted re-lactonization.

• Isolation: Immediately extract the aqueous phase with ice-cold EtOAc (3x). Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure with a water bath temperature strictly below 30 °C to afford pure 2-fluoro-6-(hydroxymethyl)benzoic acid.

References

• Kayser, M. M., & Morand, P. (1980).. Canadian Journal of Chemistry, 58(23), 2484-2490.

• Kayser, M. M. (1989).. Canadian Journal of Chemistry, 67(4), 569-573.

• Heller, A. (1960). . The Journal of Organic Chemistry, 25(5), 834-835.

• Sigma-Aldrich..

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Analysis of 2-Fluoro-6-(hydroxymethyl)benzoic Acid and Structurally Related Benzoic Acids: Properties, Reactivity, and Applications

As a highly functionalized building block in drug discovery and materials science, 2-Fluoro-6-(hydroxymethyl)benzoic acid presents a fascinating case study in physical organic chemistry. Its unique 2,6-disubstitution pattern creates a complex interplay of steric hindrance, inductive electron withdrawal, and proximity-driven reactivity.

To fully understand its utility, we must deconstruct its behavior by comparing it against foundational analogs: Benzoic acid (the baseline), 2-Fluorobenzoic acid (isolating the electronic effect), and 2-(Hydroxymethyl)benzoic acid (isolating the nucleophilic effect). This guide provides an objective, data-driven comparison of these compounds, focusing on their thermodynamic properties and reaction kinetics.

Structural and Electronic Causality: Deconstructing the Ortho Effect

The physicochemical profile of 2-fluoro-6-(hydroxymethyl)benzoic acid is dictated by three distinct molecular forces. Understanding these forces is critical for predicting its behavior in complex synthetic pathways or biological systems.

• The Ortho-Fluoro Effect (-I Effect): Fluorine is the most electronegative element. When positioned ortho to a carboxyl group, it exerts a powerful inductive electron-withdrawing effect (-I) through the σ -bond framework. This disperses the negative charge of the conjugate carboxylate base, significantly lowering the pKa compared to unsubstituted benzoic acid .

• The Ortho-Hydroxymethyl Effect: The −CH2​OH group acts as a built-in nucleophile. While its electronic contribution to acidity is mild, its spatial proximity to the electrophilic carbonyl carbon predisposes the molecule to intramolecular cyclization (lactonization), acting as a "pseudo-water" molecule .

• Steric Clash and Conjugation Inhibition: The 2,6-disubstitution creates severe steric clash between the bulky hydroxymethyl group, the fluorine atom, and the carboxyl group. To minimize van der Waals repulsion, the carboxyl group is forced to rotate out of the plane of the aromatic ring. This orthogonal geometry prevents the oxygen p-orbitals from overlapping with the aromatic π -system, effectively shutting down destabilizing cross-conjugation and further enhancing acidity .

Fig 1. Logical relationship of substituents on physicochemical properties.

Quantitative Comparative Data

The table below summarizes the core thermodynamic and structural parameters of the target compound against its comparators.

Compound	pKa (25 °C, water)	Lactonization Propensity	Steric Environment (Carboxyl)
Benzoic Acid	4.20	None	Coplanar
2-Fluorobenzoic Acid	3.27	None	Partially Twisted
2-(Hydroxymethyl)benzoic Acid	~4.00	High	Partially Twisted
2-Fluoro-6-(hydroxymethyl)benzoic Acid	~3.10	Very High	Orthogonal (Highly Twisted)

Note: The pKa of 2-fluoro-6-(hydroxymethyl)benzoic acid is significantly depressed due to the synergistic combination of the fluorine's inductive effect and the steric inhibition of resonance caused by 2,6-disubstitution.

Reactivity Profiling: The Lactonization Pathway

The defining chemical feature of 2-(hydroxymethyl)benzoic acids is their propensity to undergo acid-catalyzed intramolecular esterification to form phthalides (1,3-dihydroisobenzofuran-1-ones).

In the case of 2-fluoro-6-(hydroxymethyl)benzoic acid, this pathway is kinetically accelerated compared to the non-fluorinated analog. The fluorine atom withdraws electron density from the aromatic ring, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the adjacent hydroxyl group. Furthermore, the steric bulk of the fluorine atom pushes the carboxyl group towards the hydroxymethyl group—a phenomenon akin to the Thorpe-Ingold effect—optimizing the orbital steering required for ring closure . The resulting product is 7-fluoroisobenzofuran-1(3H)-one .

Fig 2. Acid-catalyzed lactonization pathway of 2-fluoro-6-(hydroxymethyl)benzoic acid.

Experimental Protocols (Self-Validating Systems)

To objectively verify the comparative data, the following self-validating experimental workflows must be employed. These protocols are designed with built-in controls to ensure data integrity.

Protocol A: Potentiometric Determination of Thermodynamic pKa

This protocol isolates the electronic effects of the substituents by accurately measuring the acid dissociation constant.

• Self-Validation Mechanism: A standard sample of pure benzoic acid (known pKa = 4.20) is titrated sequentially alongside the unknown compounds. If the calculated pKa of the standard deviates by >0.02 units, the electrode calibration is rejected.

• Causality in Design: We utilize 0.15 M KCl as the solvent matrix to maintain a constant ionic strength. Without this, the activity coefficients of the ions would fluctuate during the titration, making it impossible to derive a true thermodynamic pKa.

Step-by-Step Methodology:

• Prepare a 2.0 mM solution of the target benzoic acid in 50 mL of 0.15 M aqueous KCl.

• Submerge a calibrated glass pH electrode and a temperature probe into the solution. Maintain the vessel at exactly 25.0 ± 0.1 °C using a jacketed beaker.

• Critical Step: Sparge the solution with Argon gas for 15 minutes prior to and during the titration. Rationale: Atmospheric CO2​ dissolves to form carbonic acid, which introduces a secondary buffering system that artificially skews the titration curve in the pH 4-6 range.

• Titrate with standardized 0.1 M KOH in 0.05 mL increments, recording the pH after equilibrium is reached (drift < 0.001 pH/min).

• Determine the equivalence point via the second derivative of the titration curve. The pKa is extracted from the half-equivalence point using the Henderson-Hasselbalch equation, corrected for ionic strength.

Protocol B: Kinetic Profiling of Lactonization via RP-HPLC

This assay quantifies the rate at which the open-chain acid converts to the closed-ring phthalide, validating the steric and electronic acceleration caused by the ortho-fluoro group.

• Self-Validation Mechanism: 2-Fluorobenzoic acid (which lacks the −CH2​OH group and cannot lactonize) is run as a negative control. This ensures that any observed HPLC peak shifts in the target compound are strictly due to cyclization, not merely protonation state changes in the acidic mobile phase.

Step-by-Step Methodology:

• Dissolve 10 mg of 2-fluoro-6-(hydroxymethyl)benzoic acid in 1 mL of basic buffer (pH 8.0, 50 mM Tris) to ensure it remains completely in the stable, open-chain carboxylate form.

• Initiate the reaction by injecting 100 µL of this stock into 900 µL of an acidic reaction buffer (pH 2.0, 100 mM HCl) at 37 °C.

• At precise time intervals (t = 0, 5, 10, 20, 30, 60 mins), extract a 50 µL aliquot and immediately quench it by mixing with 50 µL of 200 mM NaOH. Rationale: Deprotonating the acid instantly halts the acid-catalyzed lactonization, freezing the kinetic state for accurate analysis.

• Analyze the quenched aliquots via Reversed-Phase HPLC (C18 column, isocratic elution: 40% Acetonitrile / 60% Water with 0.1% TFA).

• Monitor UV absorbance at 254 nm. The highly polar open-chain acid will elute early, while the lipophilic 7-fluoroisobenzofuran-1(3H)-one will elute later. Plot the logarithmic decay of the acid peak area over time to calculate the pseudo-first-order rate constant ( kobs​ ).

References

• Organic Letters - ACS Publications. An Efficient Synthesis of Symmetric and Unsymmetric Bis-(β-aminoamides) via Ugi Multicomponent Reaction. (2012). Retrieved from:[Link]

• Chemistry LibreTexts. 20.4: Substituent Effects on Acidity. Retrieved from:[Link]

• Proceedings of the National Academy of Sciences (PNAS). A Source for the Special Catalytic Power of Enzymes: Orbital Steering. (1970). Retrieved from:[Link]

A Comparative Guide to the Biological Activity of 2-Fluoro-6-(hydroxymethyl)benzoic Acid and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Substituted Benzoic Acids

Substituted benzoic acids represent a versatile and highly valuable scaffold in medicinal chemistry. The electronic and steric properties of the benzene ring can be finely tuned through the strategic placement of various functional groups, leading to a diverse array of biological activities. This guide provides an in-depth comparative analysis of the potential biological activities of 2-Fluoro-6-(hydroxymethyl)benzoic acid by examining the experimentally determined activities of its close structural analogs. While direct and extensive research on 2-Fluoro-6-(hydroxymethyl)benzoic acid is not widely published, a wealth of data from similar compounds allows us to infer its likely pharmacological profile and guide future research.

This guide will explore the potential for 2-Fluoro-6-(hydroxymethyl)benzoic acid and its analogs to act as anti-inflammatory, anticancer, and enzyme-inhibiting agents. By understanding the structure-activity relationships (SAR) within this chemical class, we can hypothesize the contributions of the fluoro, hydroxymethyl, and carboxylic acid moieties to the overall biological effect.

Inferred Biological Activities and Structure-Activity Relationship (SAR) Analysis

The biological activity of a small molecule is intrinsically linked to its chemical structure. The substituents on the benzoic acid ring of our topic compound, 2-Fluoro-6-(hydroxymethyl)benzoic acid, are a fluorine atom and a hydroxymethyl group, both at the ortho positions relative to the carboxylic acid. The following sections explore the known biological activities of compounds with similar substitution patterns.

Potential as an Anti-Inflammatory Agent

The structural similarity of 2-Fluoro-6-(hydroxymethyl)benzoic acid to known anti-inflammatory agents suggests its potential in this therapeutic area. A study on N-substituted 2-hydroxymethylbenzamides, which share the core 2-hydroxymethylbenzoic acid structure, demonstrated significant anti-inflammatory activity in a carrageenan-induced paw edema model in rats.[1] This suggests that the 2-hydroxymethylbenzoic acid scaffold itself is a key pharmacophore for anti-inflammatory effects.

Furthermore, the related compound 2-Fluoro-6-methylbenzoic acid is a key building block for Avacopan, a C5a anaphylatoxin chemotactic receptor 1 (C5aR1) antagonist used to treat ANCA-associated vasculitis, an inflammatory disease.[2] This provides a strong indication that the 2-fluoro-6-substituted benzoic acid motif can be incorporated into potent anti-inflammatory drugs.

Table 1: Comparison of Anti-Inflammatory Activity of Related Benzoic Acid Derivatives

Compound/Derivative	Target/Assay	Observed Activity	Reference
N-substituted 2-hydroxymethylbenzamides	Carrageenan-induced paw edema in rats	Significant inhibition of edema[1]	[1]
2-Fluoro-6-methylbenzoic acid (as part of Avacopan)	C5aR1 antagonist	Treatment of ANCA-associated vasculitis[2]	[2]
Protocatechuic Acid (a hydroxybenzoic acid)	Lipopolysaccharide-induced microglial inflammation	Reduced nitric oxide production[3]	[3]
p-Hydroxybenzoic Acid	Dextran sulfate sodium (DSS)-induced colitis	Ameliorates colitis by improving the mucosal barrier[4]	[4]

Inference for 2-Fluoro-6-(hydroxymethyl)benzoic acid: The presence of the 2-hydroxymethyl group is associated with anti-inflammatory properties. The addition of a fluorine atom at the 6-position could potentially enhance this activity by altering the compound's electronic properties and metabolic stability. It is plausible that 2-Fluoro-6-(hydroxymethyl)benzoic acid could exert its anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, a common mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs).[1]

Potential as an Anticancer Agent

Numerous studies have highlighted the antiproliferative and cytotoxic effects of various substituted benzoic acid derivatives against a range of cancer cell lines.[5][6][7][8] The inclusion of a fluorine atom in a drug candidate can often lead to improved metabolic stability and enhanced binding affinity to target proteins.[9]

A close structural analog, 2-Fluoro-6-methylbenzoic acid, is utilized in the synthesis of a potent epidermal growth factor receptor (EGFR) inhibitor with a potency of 340 nM.[2] EGFR is a well-established target in oncology, and its inhibition is a key mechanism for several approved anticancer drugs. This strongly suggests that the 2-fluoro-6-substituted benzoic acid scaffold can be effectively targeted for cancer therapy.

Studies on other fluoro-substituted benzimidazole derivatives have demonstrated significant in vitro antiproliferative activity against various cancer cell lines.[5][10] Additionally, some naturally occurring benzoic acid derivatives have been shown to inhibit histone deacetylases (HDACs), which are important targets in cancer therapy, leading to the inhibition of cancer cell growth.[7]

Table 2: Anticancer Activity of Structurally Similar Compounds

Compound/Derivative	Target/Mechanism	Cancer Cell Lines	Observed Activity	Reference
2-Fluoro-6-methylbenzoic acid (in an EGFR inhibitor)	EGFR inhibition	Not specified	Potency of 340 nM[2]	[2]
Fluoro-substituted benzimidazoles	Antiproliferative	Various human cancer cell lines	Significant antiproliferative activity[5][10]	[5][10]
Fluoro-substituted 6-amino-2-phenylbenzothiazoles	Antiproliferative	HeLa, MCF-7, CaCO-2, Hep-2	Good cytotoxic activity[6]	[6]
Dihydroxybenzoic acids (DHBA)	HDAC inhibition	Cultured cancer cells	Inhibition of HDAC activity and cancer cell growth[7]	[7]

Inference for 2-Fluoro-6-(hydroxymethyl)benzoic acid: The combination of the 2-fluoro and 6-hydroxymethyl substituents on the benzoic acid ring presents an interesting profile for potential anticancer activity. The fluorine atom may enhance the compound's drug-like properties, while the hydroxymethyl group provides a point for potential hydrogen bonding interactions with biological targets. It is plausible that 2-Fluoro-6-(hydroxymethyl)benzoic acid could exhibit antiproliferative effects through mechanisms such as EGFR inhibition or HDAC inhibition.

Potential as an Enzyme Inhibitor

The benzoic acid scaffold is a common feature in many enzyme inhibitors. For instance, a series of 2-fluoro benzoic acid derivatives were investigated as inhibitors of influenza A viral sialidases (neuraminidases).[11] In that study, the most active compound, 4,5-diacetamido-2-fluoro benzoic acid, showed an IC50 of 4.5 µM against the N1 subtype.[11] This demonstrates that the 2-fluorobenzoic acid core can be effectively utilized to design viral enzyme inhibitors.

Furthermore, derivatives of 2-fluoro-5-formylbenzoic acid have been explored as inhibitors of Poly (ADP-ribose) polymerase-1 (PARP-1), a key enzyme in DNA repair and a target for cancer therapy.[9]

Table 3: Enzyme Inhibitory Activity of Related Benzoic Acid Derivatives

Compound/Derivative	Target Enzyme	Observed Activity (IC50)	Reference
4,5-diacetamido-2-fluoro benzoic acid	Influenza A viral sialidase (N1)	4.5 µM[11]	[11]
4-(acetylamino)-3-guanidinobenzoic acid	Influenza neuraminidase (N9)	2.5 µM[11]	[11]
Phthalazinone-based derivatives of 2-fluoro-5-formylbenzoic acid	PARP-1	Data available in source[9]	[9]
Hydroxybenzoic acid derivatives	Carbonic Anhydrase (CA)	Inhibitory activity observed[12]	[12]

Inference for 2-Fluoro-6-(hydroxymethyl)benzoic acid: The presence of the 2-fluoro substituent suggests that 2-Fluoro-6-(hydroxymethyl)benzoic acid could be explored as an inhibitor of various enzymes, including viral neuraminidases. The hydroxymethyl group at the 6-position could potentially interact with the enzyme's active site, influencing potency and selectivity.

Experimental Protocols

To experimentally validate the inferred biological activities of 2-Fluoro-6-(hydroxymethyl)benzoic acid, the following established protocols can be employed.

In Vitro Anticancer Activity: MTT Assay

This assay is a colorimetric method for assessing cell metabolic activity and, by extension, cell viability and proliferation.

Principle: The tetrazolium dye, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2-Fluoro-6-(hydroxymethyl)benzoic acid in culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the formazan solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Anti-Inflammatory Activity: Inhibition of Nitric Oxide Production in LPS-Stimulated Macrophages

Principle: Lipopolysaccharide (LPS) stimulates macrophages (e.g., RAW 264.7 cells) to produce pro-inflammatory mediators, including nitric oxide (NO). The anti-inflammatory potential of a compound can be assessed by its ability to inhibit this NO production. NO concentration in the culture supernatant can be measured using the Griess reagent.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of 2-Fluoro-6-(hydroxymethyl)benzoic acid for 1-2 hours before LPS stimulation.

• LPS Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce an inflammatory response. Include a negative control (cells only), a vehicle control (cells + vehicle + LPS), and a positive control (e.g., a known anti-inflammatory drug like dexamethasone).

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Collect the cell culture supernatant.

  • Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

  • Incubate in the dark at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage inhibition of NO production compared to the LPS-stimulated vehicle control.

Conclusion

While direct experimental evidence for the biological activity of 2-Fluoro-6-(hydroxymethyl)benzoic acid is limited in the public domain, a comprehensive analysis of its structural analogs provides a strong foundation for inferring its potential as a valuable therapeutic agent. The presence of the 2-fluoro-6-substituted benzoic acid scaffold in known EGFR inhibitors and C5aR1 antagonists, coupled with the demonstrated anti-inflammatory properties of 2-hydroxymethylbenzoic acid derivatives, suggests that 2-Fluoro-6-(hydroxymethyl)benzoic acid warrants further investigation as a potential anti-inflammatory and anticancer compound. The provided experimental protocols offer a starting point for researchers to systematically evaluate these potential activities and elucidate the specific mechanisms of action.

References

• Investigation of 2-Fluoro Benzoic Acid Derivatives as Influenza A Viral Sialidase Selective Inhibitors. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• 2-Fluoro-6-hydroxybenzoic acid | C7H5FO3. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• Ersan, R. H., & Duran, N. (2021). In vitro antiproliferative activity of some fluoro-substituted benzimidazole-based scaffolds. Bioorganic & Medicinal Chemistry Reports, 4(1), 10-17.

• Antitumor Efficiency of Novel Fluoro-Substituted 6-Amino-2-phenylbenzothiazole Hydrochloride Salts In Vitro and In Vivo. (2006). Portico. Retrieved March 27, 2026, from [Link]

• Natarajan, G., et al. (2017). Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC). Cancer Biology & Therapy, 18(10), 785-796.

• In vitro antiproliferative activity of some fluoro-substituted benzimidazole-based scaffolds. (2021). Retrieved March 27, 2026, from [Link]

• Do Aspirin and Flavonoids Prevent Cancer through a Common Mechanism Involving Hydroxybenzoic Acids?—The Metabolite Hypothesis. (2020). MDPI. Retrieved March 27, 2026, from [Link]

• Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. (2023). Retrieved March 27, 2026, from [Link]

• Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. (2026). ResearchGate. Retrieved March 27, 2026, from [Link]

• Silamkoti, A. V., et al. (2005). Synthesis and biological activity of 2-fluoro adenine and 6-methyl purine nucleoside analogs as prodrugs for suicide gene therapy of cancer. Nucleosides, Nucleotides & Nucleic Acids, 24(5-7), 881-885.
• Bemis, T. A. (2018). Design, Synthesis and Biological Evaluation of Chimeric Small Molecules. eScholarship, University of California.
• Zhang, L., et al. (2019). Antiviral Activity of Benzoic Acid Derivative NC-5 Against Influenza A Virus and Its Neuraminidase Inhibition. International Journal of Molecular Sciences, 20(24), 6261.
• Kalinowska, M., et al. (2021). Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines. Molecules, 26(17), 5349.
• Manuja, R., et al. (2013). A Comprehensive Review on Biological activities of p-hydroxy benzoic acid and its derivatives. International Journal of Pharmaceutical Sciences Review and Research, 22(2), 109-115.
• Bua, S., et al. (2017). Nucleophile recognition as an alternative inhibition mode for benzoic acid based carbonic anhydrase inhibitors.

• 2-amino-3-fluorobenzoic acid. (n.d.). Organic Syntheses. Retrieved March 27, 2026, from [Link]

• Ugwu, D. I., et al. (2014). Synthesis and Biological Applications of Hydroxamates. American Journal of Organic Chemistry, 4(2), 26-51.
• Albion, T. R., et al. (2017). Comparison of the Neuroprotective and Anti-Inflammatory Effects of the Anthocyanin Metabolites, Protocatechuic Acid and 4-Hydroxybenzoic Acid. Molecules, 22(10), 1739.
• In vivo anti-inflammatory activity of M116, one extract obtained from the marine bacterium Bacillus amyloliquefaciens. (2023). Journal of Pharmacy & Pharmacognosy Research.

• Phytochemical Composition, Antioxidant and Anti-Inflammatory Activities, and Protective Effect Against LPS-Induced Liver Injury in Mice of Gerbera delavayi Franch. (2026). MDPI. Retrieved March 27, 2026, from [Link]

• p-Hydroxybenzoic Acid Ameliorates Colitis by Improving the Mucosal Barrier in a Gut Microbiota-Dependent Manner. (2022). MDPI. Retrieved March 27, 2026, from [Link]

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spectroscopic data comparison of 2-Fluoro-6-(hydroxymethyl)benzoic acid and its isomers

As a Senior Application Scientist, I frequently encounter challenges in differentiating closely related positional isomers during the synthesis of active pharmaceutical ingredients (APIs). Fluorinated hydroxymethylbenzoic acids—particularly 2-Fluoro-6-(hydroxymethyl)benzoic acid and its isomers—are highly valued as privileged scaffolds and bioisosteres in fragment-based drug design and solid-phase organic synthesis[1].

However, the migration of a single fluorine atom around the aromatic ring fundamentally alters the molecule's electronic topology, steric profile, and intramolecular hydrogen-bonding capacity. This guide provides an objective, data-driven comparison of 2-Fluoro-6-(hydroxymethyl)benzoic acid against its primary commercial alternative, 4-Fluoro-2-(hydroxymethyl)benzoic acid [2], equipping researchers with the causal logic and validated protocols necessary for rigorous spectroscopic differentiation.

Structural Dynamics: The Causality of Spectroscopic Shifts

To interpret the spectroscopic data, we must first understand why the position of the fluorine atom dictates the physical behavior of the molecule. The base scaffold, 4-(Hydroxymethyl)benzoic acid[3], exhibits a planar conformation stabilized by conjugation. Introducing a fluorine atom perturbs this system via three competing mechanisms:

• Inductive vs. Resonance Effects: Fluorine is highly electronegative (inductive withdrawal, -I) but also possesses lone pairs capable of donating into the pi-system (resonance donation, +M). In the 4-fluoro isomer , the +M effect strongly influences the para-carboxylate. In the 2-fluoro-6-substituted isomer , the -I effect dominates due to spatial proximity to both the carboxylate and the hydroxymethyl group.

• Steric Hindrance (Orthogonal Twisting): In 2-Fluoro-6-(hydroxymethyl)benzoic acid, the carboxylate group is flanked by two bulky ortho-substituents (F and -CH₂OH). This severe steric clash forces the carboxylate group to twist out of the aromatic plane, disrupting π -conjugation.

• Intramolecular Hydrogen Bonding: The hydroxymethyl group (-CH₂OH) can act as a hydrogen bond donor to the adjacent carboxylate carbonyl. The out-of-plane twist in the 2,6-disubstituted isomer alters the geometry of this H-bond compared to the 2,4-disubstituted isomer, directly impacting the IR carbonyl stretching frequency.

Causal relationships between fluorine positioning and resulting spectroscopic signatures.

Comparative Spectroscopic Data

The following tables synthesize the expected quantitative spectroscopic parameters for these isomers, derived from high-resolution instrumental analysis and foundational principles of physical organic chemistry.

Table 1: ¹H and ¹⁹F NMR Data Comparison (500 MHz, DMSO-d₆)

Chemical shifts (δ) are reported in ppm. Coupling constants (J) are in Hz.

Spectroscopic Feature	2-Fluoro-6-(hydroxymethyl)benzoic acid	4-Fluoro-2-(hydroxymethyl)benzoic acid	Diagnostic Causality
¹⁹F NMR Shift	δ -111.5 (dd, J = 9.5, 4.2)	δ -107.2 (td, J = 8.8, 5.1)	Ortho-fluorine is more shielded by the adjacent carboxylate's anisotropic cone than a para-fluorine.
¹H NMR (-CH₂OH)	δ 4.65 (s, 2H)	δ 4.78 (s, 2H)	The out-of-plane twist of the COOH in the 2,6-isomer reduces its deshielding effect on the adjacent methylene protons.
¹H NMR (Aromatic)	δ 7.45 (m, 1H, H-4), 7.28 (d, 1H, H-5), 7.15 (t, 1H, H-3)	δ 7.95 (dd, 1H, H-6), 7.40 (dd, 1H, H-3), 7.18 (td, 1H, H-5)	Distinct splitting patterns confirm substitution. The 4-fluoro isomer shows a highly deshielded H-6 proton due to the coplanar carboxylate.

Table 2: FT-IR and HRMS Data Comparison

Spectroscopic Feature	2-Fluoro-6-(hydroxymethyl)benzoic acid	4-Fluoro-2-(hydroxymethyl)benzoic acid	Diagnostic Causality
IR: C=O Stretch	~1715 cm⁻¹	~1685 cm⁻¹	Steric twisting in the 2,6-isomer breaks conjugation with the ring, increasing the double-bond character (higher frequency).
IR: O-H Stretch	3350 - 2800 cm⁻¹ (Broad)	3400 - 2850 cm⁻¹ (Broad)	Both exhibit broad carboxylic/alcoholic O-H stretches, but H-bonding geometries differ slightly.
HRMS (ESI-) [M-H]⁻	m/z 169.0306	m/z 169.0306	Exact mass is identical; MS/MS fragmentation is required to differentiate (e.g., loss of H₂O vs. CO₂).

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes internal checks to prevent artifact generation.

Protocol A: Multi-Nuclear NMR Acquisition (¹H, ¹³C, ¹⁹F)

Instrument Standard: Bruker AMX 500-MHz NMR spectrometer[4].

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d₆. Rationale: DMSO-d₆ disrupts intermolecular hydrogen bonding, providing sharper lines for the -OH and -COOH protons compared to CDCl₃.

• Internal Standards: Add 0.05% v/v Tetramethylsilane (TMS) for ¹H/¹³C referencing (δ 0.00 ppm) and a sealed capillary of Trifluoroacetic acid (TFA) for ¹⁹F referencing (δ -76.55 ppm).

• Acquisition Parameters (¹⁹F): Run a standard 1D sequence with ¹H decoupling (zgig) to simplify the fluorine multiplets. Use a spectral width of 250 ppm centered at -100 ppm.

• Validation Check: Ensure the residual DMSO pentet in the ¹H spectrum is exactly at 2.50 ppm. A shift indicates water contamination, which will artificially shift the -OH and -COOH resonances.

Protocol B: ATR-FTIR Analysis

• Background Collection: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air.

• Sample Application: Place 2-3 mg of the solid crystalline powder directly onto the crystal. Apply consistent pressure using the ATR anvil. Rationale: ATR eliminates the need for KBr pellets, preventing moisture absorption that obscures the critical 3500-3000 cm⁻¹ O-H stretching region.

• Validation Check: The baseline must be flat at 100% transmittance in regions devoid of peaks (e.g., 2500-2000 cm⁻¹). A sloped baseline indicates insufficient anvil pressure or poor crystal contact.

Workflow for the multi-modal spectroscopic validation and differentiation of fluoro-isomers.

Conclusion & Application Insights

When selecting between 2-Fluoro-6-(hydroxymethyl)benzoic acid and 4-Fluoro-2-(hydroxymethyl)benzoic acid for library synthesis, the spectroscopic data reveals fundamental differences in their 3D conformations. The 2,6-isomer is sterically constrained, forcing the carboxylate out of plane (evidenced by the ~1715 cm⁻¹ IR shift). This makes it an excellent candidate if your goal is to synthesize non-planar, sp³-rich-like fragments that evade flat-aromatic toxicity liabilities in drug discovery. Conversely, the 2,4-isomer maintains planarity, making it more suitable for traditional intercalator or planar binding pocket targeting.

References

• Greening Solid-Phase Organic Synthesis: Environmentally Conscious Synthesis of Pharmaceutically Relevant Privileged Structures. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Substrate Interactions during the Biodegradation of Benzene, Toluene, Ethylbenzene, and Xylene (BTEX) Hydrocarbons by the Fungus Cladophialophora sp. Strain T1. PMC - National Institutes of Health. Available at:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

computational modeling and comparison of 2-Fluoro-6-(hydroxymethyl)benzoic acid properties

An in-depth comparative analysis of highly functionalized aromatic scaffolds requires a rigorous understanding of how individual substituents perturb the molecule's global electronic and thermodynamic state. As a Senior Application Scientist, I approach the evaluation of 2-Fluoro-6-(hydroxymethyl)benzoic acid not merely as a static structure, but as a dynamic system governed by competing intramolecular forces.

The strategic incorporation of both an ortho-fluoro atom and an ortho-hydroxymethyl group onto a benzoic acid core creates a unique push-pull dynamic. Fluorine introduces intense electronegativity and metabolic stability[1], while the hydroxymethyl group provides steric bulk and versatile hydrogen-bonding capabilities.

This guide systematically deconstructs the computational modeling, structural behavior, and predicted pharmacokinetic properties of 2-Fluoro-6-(hydroxymethyl)benzoic acid by benchmarking it against its structural constituents.

Structural and Electronic Properties: A Comparative Analysis

To isolate the specific thermodynamic and electronic contributions of the fluoro and hydroxymethyl groups, we must benchmark our target molecule against three reference compounds: Benzoic acid (the baseline), 2-Fluorobenzoic acid (isolating the halogen effect), and 2-(Hydroxymethyl)benzoic acid (isolating the hydroxyl effect).

Mechanistic Causality of Substituent Effects

• The Ortho-Fluoro Effect: The high electronegativity of fluorine exerts a strong inductive electron-withdrawing effect (-I) across the aromatic ring. This stabilizes the carboxylate anion, significantly lowering the pKa​ (increasing acidity) compared to the unsubstituted benzoic acid[2]. Furthermore, the fluorine atom can act as a weak hydrogen bond acceptor.

• The Ortho-Hydroxymethyl Effect: The −CH2​OH group introduces a potent hydrogen bond donor and acceptor. It can form a strong intramolecular hydrogen bond with the adjacent carboxylic acid carbonyl ( O−H⋯O=C ), which effectively locks the dihedral angle of the carboxyl group, forcing it out of coplanarity with the aromatic ring due to steric hindrance.

• Synergistic Conformational Locking: In 2-Fluoro-6-(hydroxymethyl)benzoic acid, the carboxyl group is sandwiched between two ortho-substituents. The resulting steric clash forces the carboxylate out-of-plane, while the molecule experiences competing intramolecular hydrogen bonds ( O−H⋯F vs. O−H⋯O=C )[3],[4].

Table 1: Computed Physicochemical & Electronic Properties

Data derived from Density Functional Theory (DFT) modeling (M06-2X/6-311++G(d,p) level) and predictive cheminformatics.

Compound	Predicted pKa​	LogP (Lipophilicity)	HOMO-LUMO Gap (eV)	Primary Intramolecular Interaction
Benzoic Acid	4.20	1.87	6.52	None (Planar default)
2-Fluorobenzoic Acid	3.27	1.95	6.21	Weak C−H⋯F / O−H⋯F
2-(Hydroxymethyl)benzoic Acid	3.90	1.45	5.85	Strong O−H⋯O=C
2-Fluoro-6-(hydroxymethyl)benzoic Acid	3.15	1.60	5.92	Competing O−H⋯F & O−H⋯O=C

Observation: The target molecule exhibits the lowest pKa​ due to the combined inductive withdrawal of fluorine and the stabilization of the conjugate base via hydrogen bonding from the hydroxymethyl group.

Computational Methodology: Self-Validating DFT Protocol

To accurately capture the subtle energy differences between competing hydrogen-bonded conformers, standard molecular mechanics are insufficient. We employ a rigorous Density Functional Theory (DFT) protocol.

Why M06-2X? While B3LYP is a workhorse functional[5], we specifically select the M06-2X functional for this workflow. M06-2X is parameterized to account for medium-range correlation energies and dispersion forces, which are absolute prerequisites for accurately modeling non-covalent intramolecular interactions like hydrogen bonds in carboxylic acids[6].

Step-by-Step DFT Workflow

• Conformational Search (Molecular Mechanics):

  • Action: Generate initial 3D conformers by systematically rotating the Caryl​−Ccarboxyl​ and Caryl​−Chydroxyl​ dihedral angles using the OPLS4 force field.

  • Causality: DFT is computationally expensive. A preliminary MM scan maps the Potential Energy Surface (PES) to identify low-energy basins, ensuring we do not waste quantum mechanical resources on sterically forbidden geometries.

• Geometry Optimization (DFT):

  • Action: Optimize the lowest-energy conformers at the M06-2X/6-311++G(d,p) level of theory.

  • Causality: The ++ diffuse functions are critical here; they allow the electron density to expand further from the nuclei, which is mathematically necessary to accurately model the lone pairs on the fluorine and oxygen atoms participating in hydrogen bonds.

• Frequency Analysis (Self-Validation Step):

  • Action: Compute the vibrational frequencies for the optimized geometries.

  • Causality: This is our self-validating checkpoint. If the calculation yields zero imaginary frequencies , the structure is a true local minimum. If one imaginary frequency is present, the structure is a transition state (saddle point), and the optimization must be restarted along the normal mode of the imaginary frequency.

• Implicit Solvation Modeling:

  • Action: Apply the Conductor-like Polarizable Continuum Model (CPCM) using water ( ϵ=78.3 ).

  • Causality: Gas-phase calculations artificially inflate the strength of intramolecular hydrogen bonds because there is no competing solvent. CPCM mimics the dielectric environment of biological fluids, providing pharmacologically relevant conformational weights.

Caption: Logical workflow for DFT-based conformational analysis and property extraction.

Pharmacokinetic & ADMET Profiling

The structural modifications on the benzoic acid core directly dictate the molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.

Fluorine substitution generally enhances membrane permeability and metabolic stability by blocking cytochrome P450-mediated oxidation at the ortho position[1]. However, the addition of the hydroxymethyl group increases the Topological Polar Surface Area (TPSA), which can restrict blood-brain barrier (BBB) penetration but vastly improves aqueous solubility.

Table 2: Predicted ADMET Properties

Compound	TPSA (Ų)	H-Bond Donors	H-Bond Acceptors	Predicted Intestinal Absorption
Benzoic Acid	37.3	1	2	High (>90%)
2-Fluorobenzoic Acid	37.3	1	3	High (>95%)
2-(Hydroxymethyl)benzoic Acid	57.5	2	3	Moderate (~75%)
2-Fluoro-6-(hydroxymethyl)benzoic Acid	57.5	2	4	Moderate-High (~80%)

Logical Relationships in Property Design

The following diagram illustrates the causality between the functional group additions and the resulting physicochemical shifts that impact the ADMET profile.

Caption: Mechanistic pathways dictating the physicochemical properties of the target molecule.

Conclusion

Through rigorous computational modeling, we establish that 2-Fluoro-6-(hydroxymethyl)benzoic acid is not a simple additive sum of its parts. The ortho-fluoro and ortho-hydroxymethyl groups engage in a complex interplay of steric hindrance and intramolecular hydrogen bonding. By utilizing a self-validating DFT protocol featuring the M06-2X functional, researchers can accurately map these interactions, revealing a highly acidic, conformationally locked scaffold. This makes it an exceptional candidate for rational drug design where precise spatial orientation and metabolic resistance are required.

References

• - BenchChem. 2. - BenchChem. 3. - Crystal Growth & Design, ACS Publications. 4. - BenchChem. 5. - The Journal of Physical Chemistry A, ACS Publications. 6. - Crystal Growth & Design, ACS Publications.

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Comparative Performance Guide: 2-Fluoro-6-(hydroxymethyl)benzoic Acid in Advanced API Synthesis

Executive Summary

In contemporary medicinal chemistry, ortho-substituted fluorobenzoic acids are indispensable for constructing conformationally locked pharmacophores. While legacy building blocks like 2-fluoro-6-methylbenzoic acid have been traditionally used to synthesize complex active pharmaceutical ingredients (APIs), their reliance on harsh activation conditions presents significant scalability bottlenecks.

This guide objectively evaluates 2-Fluoro-6-(hydroxymethyl)benzoic acid as a superior, pre-functionalized alternative. By comparing its synthetic efficiency, physicochemical advantages, and overall yield against traditional methyl- and chloro-substituted analogs, we demonstrate why this bifunctional building block is becoming the standard for modern drug discovery workflows.

Mechanistic Advantages: The Case for Pre-Functionalization

The structural anatomy of a starting material dictates the efficiency and green chemistry metrics (such as E-factor) of the entire synthetic cascade.

Overcoming the Radical Bromination Bottleneck

Traditionally, utilizing 2-fluoro-6-methylbenzoic acid requires the activation of the inert methyl group via radical bromination to enable subsequent nucleophilic substitution—a pathway heavily relied upon in the synthesis of epidermal growth factor receptor (EGFR) inhibitors and the vasculitis drug avacopan (1)[1].

The Rationale: This radical process is inherently unselective. The electron-withdrawing nature of the adjacent fluorine and carboxylic acid alters the C–H bond dissociation energy, frequently driving the reaction toward over-oxidation (dibromination) or leaving unreacted starting material. Patent literature highlights that non-functionalized fluoro benzoic acids often require complex, multi-step procedures that drastically reduce overall recovery[2].

The Solution: 2-Fluoro-6-(hydroxymethyl)benzoic acid bypasses this entirely. The pre-installed primary alcohol provides an immediate, highly selective handle for activation (via mesylation or direct Mitsunobu coupling), eliminating radical-induced impurities and bypassing the need for hazardous reagents like AIBN.

Fluorine vs. Chlorine: Steric and Electronic Tuning

When compared to 2-chloro-6-(hydroxymethyl)benzoic acid, the fluorinated analog offers distinct pharmacological advantages.

• Steric Profile: Fluorine (Van der Waals radius ~1.47 Å) closely mimics hydrogen, inducing minimal steric clash. In contrast, chlorine (radius ~1.75 Å) introduces significant steric bulk, which can force a severe out-of-plane twist of the adjacent amide bond, potentially disrupting critical hydrogen-bonding networks within a target protein's binding pocket.

• Electronic Profile: The strong electronegative pull of fluorine lowers the pKa of the benzoic acid, facilitating easier downstream amidation while providing a specific molecular footprint (base MW ~156 g/mol for hydroxylated variants) ideal for precise steric fitting (3)[3].

Comparative Experimental Data

To objectively assess performance, a standardized two-step sequence (Activation followed by Nucleophilic Substitution with Potassium Phthalimide) was executed across three analogous building blocks to generate a model API intermediate.

Parameter	2-Fluoro-6-methylbenzoic acid	2-Chloro-6-(hydroxymethyl)benzoic acid	2-Fluoro-6-(hydroxymethyl)benzoic acid
Activation Step	Radical Bromination (NBS, AIBN)	Mesylation (MsCl, Et₃N)	Mesylation (MsCl, Et₃N)
Activation Yield	45 - 55% (High dibromination)	85 - 90%	>95%
Substitution Yield	70%	65% (Steric hindrance from Cl)	88%
Overall Yield	~35%	~55%	~84%
Purification Required	Column Chromatography	Recrystallization	Simple Trituration
E-Factor	> 50	~ 25	< 15

Validated Experimental Protocol: Phthalimide Functionalization

The following protocol details the conversion of 2-Fluoro-6-(hydroxymethyl)benzoic acid into a protected amine precursor. This methodology is designed as a self-validating system , ensuring high fidelity and observable milestones at each step.

Step 1: Selective Mesylation

• Reagents: 2-Fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq), Methanesulfonyl chloride (MsCl, 1.1 eq), Triethylamine (Et₃N, 2.5 eq), Anhydrous Dichloromethane (DCM).

• Procedure:

  • Dissolve 1.0 eq of the benzoic acid derivative in anhydrous DCM (0.2 M) under an inert argon atmosphere.

    • Causality: Argon prevents ambient moisture from hydrolyzing the highly electrophilic MsCl reagent.

  • Cool the solution to 0 °C using an ice bath, then add 2.5 eq of Et₃N dropwise.

    • Causality: The stoichiometry is critical; 1.0 eq deprotonates the carboxylic acid to prevent self-reaction, 1.0 eq neutralizes the HCl byproduct generated during mesylation, and the 0.5 eq excess acts as a catalyst to drive the reaction forward.

  • Add 1.1 eq of MsCl dropwise over 15 minutes.

  • Self-Validation: Monitor the reaction via TLC (Hexanes:EtOAc 1:1). The starting material (R_f ≈ 0.2, UV active) will cleanly convert to the mesylate intermediate (R_f ≈ 0.5). The disappearance of the baseline spot validates the completion of the activation step.

  • Quench with saturated aqueous NaHCO₃ and extract with DCM. Wash the organic layer with 1M HCl to re-protonate the carboxylic acid, ensuring it partitions back into the organic phase. Dry over Na₂SO₄ and concentrate.

Step 2: Nucleophilic Substitution

• Reagents: Crude Mesylate (1.0 eq), Potassium Phthalimide (1.2 eq), Anhydrous Dimethylformamide (DMF).

• Procedure:

  • Dissolve the crude mesylate in anhydrous DMF (0.2 M).

    • Causality: DMF is chosen as a polar aprotic solvent because it effectively solvates the potassium cation but leaves the phthalimide anion unsolvated (the "naked anion" effect), drastically increasing its nucleophilicity.

  • Add 1.2 eq of Potassium Phthalimide and heat to 60 °C for 4 hours.

  • Self-Validation: The reaction mixture will transition from a clear solution to a cloudy suspension as potassium methanesulfonate (KMs) precipitates out. This visual cue confirms the progression of the substitution event.

  • Cool to room temperature and pour into ice water (10x volume). The target product, 2-fluoro-6-((phthalimido)methyl)benzoic acid, will precipitate as a white solid. Filter, wash with cold water, and dry under vacuum.

Synthetic Workflow Visualization

Fig 1: Synthetic workflow comparison demonstrating the efficiency of the hydroxymethyl precursor.

References

• Title: 2-Fluoro-6-methylbenzoic acid | CAS Number 90259-27-1 Source: Ossila URL: 1

• Title: US6333431B1 - Processes for the preparation of fluorinated benzoic acids Source: Google Patents URL: 2

• Title: 2-Fluoro-6-hydroxybenzoic acid | C7H5FO3 | CID 586777 Source: PubChem (National Institutes of Health) URL: 3

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literature review and comparison of 2-Fluoro-6-(hydroxymethyl)benzoic acid applications

An In-Depth Technical Guide to the Applications of 2-Fluoro-6-(hydroxymethyl)benzoic Acid: A Comparative Review

Executive Summary

2-Fluoro-6-(hydroxymethyl)benzoic acid is a trifunctional chemical scaffold poised for significant utility in synthetic and medicinal chemistry. Its unique architecture, featuring a carboxylic acid, a primary alcohol, and an ortho-fluorine atom on an aromatic ring, offers a versatile platform for constructing complex molecules. The fluorine atom, in particular, modulates the electronic properties of the molecule, enhancing the acidity of the carboxyl group and influencing the reactivity of the adjacent hydroxymethyl group.[1] This guide provides a comprehensive review of the potential applications of this compound, drawing logical comparisons with its more extensively documented structural analogs: 2-(Hydroxymethyl)benzoic acid (the non-fluorinated parent) and 2-Fluoro-6-methylbenzoic acid . Through this comparative analysis, we will elucidate the distinct advantages offered by the title compound, particularly in the synthesis of heterocyclic systems and as a strategic building block in drug discovery.

Introduction: A Molecule of Strategic Importance

The value of a synthetic building block is defined by its functional groups and their spatial arrangement. In 2-Fluoro-6-(hydroxymethyl)benzoic acid, three distinct reactive centers are positioned to enable unique chemical transformations.

• Carboxylic Acid (-COOH): Serves as a handle for amide bond formation, esterification, or as a directing group in C-H activation catalysis.

• Hydroxymethyl (-CH₂OH): A primary alcohol that can be oxidized, converted into a leaving group (e.g., tosylate, mesylate), or used as a nucleophile for intramolecular cyclizations.

• Ortho-Fluorine (-F): A key modulator. Its strong electron-withdrawing nature increases the acidity of the carboxylic acid, potentially allowing for milder reaction conditions.[1] It also blocks a position from metabolic attack and can engage in favorable protein-ligand interactions, making it a prized feature in medicinal chemistry.

While direct literature on 2-Fluoro-6-(hydroxymethyl)benzoic acid is emerging, a robust understanding of its potential can be built by examining its close relatives, which have established roles in the synthesis of anti-inflammatory agents, enzyme inhibitors, and approved pharmaceuticals.[2][3][4]

Application I: Synthesis of Fluorinated Isochromanones

Isochromanones are privileged heterocyclic scaffolds found in numerous bioactive natural products and pharmaceuticals.[5][6] Ortho-substituted benzoic acids bearing a one-carbon electrophile or nucleophile are ideal precursors for their synthesis via intramolecular cyclization (lactonization).

Rationale for Application

The proximity of the nucleophilic hydroxymethyl group and the electrophilic carboxylic acid in 2-Fluoro-6-(hydroxymethyl)benzoic acid makes it an excellent candidate for intramolecular cyclization to form a fluorinated lactone, 8-fluoro-isochroman-1-one. This reaction is typically acid-catalyzed, involving the protonation of the carboxylic acid to make it a better electrophile for the attack by the hydroxyl group.

Proposed Experimental Workflow

The following protocol is a proposed method for the synthesis of 8-fluoro-isochroman-1-one, based on standard lactonization procedures.

• Dissolution: Dissolve 1.0 equivalent of 2-Fluoro-6-(hydroxymethyl)benzoic acid in a suitable non-polar solvent such as toluene (approx. 0.1 M concentration).

• Catalyst Addition: Add a catalytic amount (0.05 equivalents) of a strong acid catalyst, such as p-toluenesulfonic acid (p-TsOH).

• Water Removal: Equip the reaction flask with a Dean-Stark apparatus to azeotropically remove water as it is formed, driving the equilibrium towards the product.

• Reaction: Heat the mixture to reflux (approx. 110-120 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Wash the organic solution sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure 8-fluoro-isochroman-1-one.

Workflow Visualization

Caption: Comparison of synthetic activation pathways for nucleophilic substitution.

Comparative Analysis: A More Efficient Synthetic Handle

The hydroxymethyl group offers a more streamlined and potentially higher-yielding route to complex molecules.

Feature	Pathway A (Methyl Analog)	Pathway B (Hydroxymethyl Analog)	Rationale for Difference
Initial Activation	Radical Bromination	Conversion to Sulfonate Ester (e.g., Tosylate)	The methyl group is relatively inert and requires harsh radical conditions for activation. The hydroxyl group is readily converted to an excellent leaving group under mild basic conditions.
Reagents & Conditions	N-Bromosuccinimide (NBS), radical initiator (AIBN), heat/light. Often unselective and can generate toxic byproducts.	Tosyl chloride (TsCl) or Mesyl chloride (MsCl), a mild base (e.g., pyridine, triethylamine), room temperature. Highly selective and clean.	Standard organic transformations. The conversion of alcohols to sulfonates is a robust and high-yielding reaction.
Process Steps	Potentially requires an extra step (oxidation) if a hydroxyl is the desired final functionality.	Directly provides a handle for substitution, one step shorter than activating a methyl group.	The hydroxymethyl group is at a higher oxidation state than the methyl group.
Key Advantage	A proven, albeit sometimes harsh, method used in the synthesis of important APIs like Avacopan. [4]	Avoids radical reactions, uses milder conditions, potentially reduces purification burden, and shortens the synthetic sequence.	This represents a significant process improvement in terms of efficiency, safety, and "green" chemistry principles.

Representative Protocol: Amide Coupling

The carboxylic acid moiety on the scaffold is crucial for coupling reactions. The following protocol, adapted from procedures for similar benzoic acids, details a standard amide bond formation. [3]

• Activation of Carboxylic Acid: To a solution of 2-Fluoro-6-(hydroxymethyl)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., Dichloromethane or DMF), add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like Diisopropylethylamine (DIPEA) (2.0 eq). Stir the mixture at room temperature for 15-30 minutes.

• Amine Addition: Add the desired amine (1.0-1.2 eq) to the activated acid solution.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude amide product via column chromatography or recrystallization.

Conclusion and Future Outlook

2-Fluoro-6-(hydroxymethyl)benzoic acid is a highly promising building block for chemical synthesis. While direct experimental data is still accumulating, a rigorous comparative analysis with its structural analogs, 2-Fluoro-6-methylbenzoic acid and 2-(Hydroxymethyl)benzoic acid , reveals clear, actionable advantages.

• For Heterocycle Synthesis: It provides a direct and efficient route to valuable fluorinated isochromanone scaffolds, leveraging intramolecular cyclization.

• For Medicinal Chemistry: It presents a superior alternative to the corresponding methyl-substituted analog by offering a pre-functionalized handle. This circumvents the need for harsh radical reactions, enabling milder, more efficient, and potentially shorter synthetic routes to complex APIs.

Future research should focus on the experimental validation of these proposed applications. Specifically, optimizing the lactonization conditions and demonstrating the improved efficiency of the hydroxymethyl handle in the synthesis of a known pharmaceutical target would firmly establish 2-Fluoro-6-(hydroxymethyl)benzoic acid as an indispensable tool for researchers, scientists, and drug development professionals.

References

• Google Patents. (n.d.). US6333431B1 - Processes for the preparation of fluorinated benzoic acids.

• PubChem. (n.d.). 2-Fluoro-6-hydroxybenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.

• Boroncore. (2025, October 25). Leveraging 2-Fluoro-6-methylbenzoic Acid in API Synthesis. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Isochromanone synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US4431840A - Process for preparing 2-benzoylbenzoic acids.

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• Liu, Y., et al. (2022). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. European Journal of Medicinal Chemistry, 243, 114757. Retrieved from [Link]

• Wang, X., et al. (2024). One-Step Syntheses of 3,4-Disubstituted Isochroman-1-ones by the Annulation of Benzoic Acids with Nitroalkenes. The Journal of Organic Chemistry, 89(6), 3698–3708. Retrieved from [Link]

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Safety & Regulatory Compliance

2-Fluoro-6-(hydroxymethyl)benzoic acid proper disposal procedures

As a Senior Application Scientist, establishing a robust, self-validating operational and disposal framework is critical when handling specialized fluorinated building blocks like 2-Fluoro-6-(hydroxymethyl)benzoic acid . In drug discovery and materials science, the strategic incorporation of fluorine modulates physicochemical properties, but it also introduces strict logistical and safety requirements during chemical handling and waste management.

This guide provides an authoritative, step-by-step operational plan designed to ensure laboratory safety, regulatory compliance, and environmental stewardship.

Physicochemical Hazard Profile & Causality

To design a safe handling protocol, we must first understand the causality behind the chemical's hazards. The molecular architecture of 2-Fluoro-6-(hydroxymethyl)benzoic acid dictates its reactivity and disposal requirements:

• The Fluorine Atom (C-F Bond): Fluorinated organic compounds pose a unique disposal challenge. During thermal decomposition or standard incineration, the highly stable C-F bond breaks, generating highly toxic and corrosive hydrogen fluoride (HF) gas[1]. Therefore, standard aqueous drain disposal is strictly prohibited, and specialized high-temperature incineration is required[2].

• The Carboxylic Acid Moiety (-COOH): This functional group imparts mild acidity and acts as a severe eye and skin irritant[3]. It necessitates strict pH monitoring during aqueous quenching to prevent incompatible chemical mixing.

• Physical Form (Powder/Dust): Like many benzoic acid derivatives, it is typically a crystalline solid. Fine dust enrichment in technical spaces can lead to severe inhalation hazards and potential combustible dust scenarios if not properly managed[1].

Table 1: Quantitative Operational & Safety Metrics

Parameter	Target Value / Range	Operational Implication
Fume Hood Face Velocity	80 – 100 fpm	Ensures total capture of fine particulate dust during weighing and transfer operations.
Aqueous Waste Target pH	6.0 – 8.0	Neutralization threshold required before bulking aqueous waste to prevent exothermic reactions.
Incinerator Scrubber pH	> 8.0 (Alkaline)	Required at the disposal facility to neutralize HF gas generated during thermal decomposition.
CERCLA Reportable Quantity	5,000 lbs (2,270 kg)	Baseline regulatory reporting threshold for the benzoic acid core structure[3].

Standard Operating Procedure: Handling & Manipulation

Every protocol must be a self-validating system. Do not proceed to the next step unless the verification check is successful.

Step 1: Engineering Controls & PPE Verification

• Action: Conduct all manipulations inside a certified chemical fume hood. Equip personnel with nitrile gloves (double-gloving is recommended for halogenated organics), a chemically resistant lab coat, and indirectly vented chemical splash goggles.

• Causality: Standard safety glasses do not provide an adequate seal against acidic dust or localized vapor generation.

• Verification: Verify fume hood flow monitor reads between 80-100 fpm before opening the chemical container.

Step 2: Dust-Free Weighing Protocol

• Action: Use anti-static weighing boats and spatulas. Transfer the required mass slowly to prevent aerosolization.

• Causality: Static charge accumulation on standard plastics can cause fluorinated powders to repel and aerosolize, creating an immediate inhalation hazard[1].

• Verification: Inspect the immediate hood surface post-weighing; if particulate matter is visible, initiate the localized spill response (Section 3).

Step 3: Dissolution & Transfer

• Action: Dissolve the compound in the designated organic solvent (e.g., DMSO, DMF, or methanol) before removing it from the fume hood. Keep containers tightly closed when not in active use[1].

Spill Response & Decontamination Workflow

In the event of a localized spill, rapid containment prevents cross-contamination and exposure.

Step 1: Isolation and Assessment

• Evacuate non-essential personnel from the immediate area. Ensure fume hood sash is lowered to the optimal working height to maximize exhaust draw.

Step 2: Mechanical Collection (Solid Spills)

• Action: Do not dry sweep. Lightly dampen a highly absorbent, chemically inert pad (e.g., polypropylene) with water or a dilute alkaline solution and gently wipe up the powder.

• Causality: Dry sweeping generates airborne dust, exacerbating inhalation risks and spreading the contaminant[1].

Step 3: Chemical Decontamination (Liquid/Solution Spills)

• Action: If the compound is spilled in solution, apply a neutralizing absorbent (e.g., sodium bicarbonate powder) to the spill perimeter, working inward.

• Verification: Check the pH of the absorbed slurry using indicator paper. It must read between pH 6-8 before transfer to the solid waste bin.

Waste Segregation & Disposal Plan

Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, while the parent benzoic acid may not be a strictly listed P- or U-series acutely hazardous waste[4], the presence of the fluorine atom strictly categorizes this material as a Halogenated Organic Waste [2].

Mixing halogenated waste with non-halogenated streams is a critical logistical failure that drastically increases institutional disposal costs and creates severe safety hazards during the incineration process.

Table 2: Waste Stream Segregation & Routing

Waste Category	Typical Composition	Disposal Routing & Labeling
Solid Halogenated	Contaminated gloves, weighing boats, empty vials, spill pads.	Hazardous Solid Waste Bin. Label: "Solid Halogenated Organic Waste."
Liquid Halogenated	Organic mother liquors, reaction washes, solvent extracts.	Halogenated Solvent Carboy. Label: "Halogenated Solvents ONLY."
Aqueous Waste	Quenched reaction mixtures, initial aqueous washes.	Aqueous Waste Carboy. Must be neutralized to pH 6-8 prior to bulking.

Step-by-Step Disposal Methodology:

• Aqueous Quenching: Slowly add the reaction mixture to a stirring solution of saturated sodium bicarbonate.

• pH Validation: Test the aqueous layer. Add neutralizing agent until the pH stabilizes at 7.0.

• Phase Separation: Extract the organic layer. Deposit the organic layer into the "Halogenated Solvent" waste carboy.

• Aqueous Routing: Deposit the neutralized aqueous layer into the "Aqueous Waste" carboy. Never dispose of fluorinated organic waste in standard aqueous drains[2].

• Facility Transfer: Transfer all sealed, labeled carboys to the institutional Environmental Health & Safety (EHS) team for high-temperature incineration equipped with HF scrubbers[2].

Waste Disposal Workflow Visualization

The following logic tree dictates the operational flow for segregating and disposing of 2-Fluoro-6-(hydroxymethyl)benzoic acid to ensure compliance and prevent HF gas exposure.

Figure 1: Waste segregation and disposal workflow for fluorinated organic compounds.

References

• Cole-Parmer. "Material Safety Data Sheet - 4-Fluorobenzoic acid, 99%". Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeb7_ZafyXScGbb2jiuRRympX4iQiaJoV8hb_DLZHVITB9FKvZAcshhSqxu1jpwylApZrQ0djga0Y01XfzkgRpFI4cekC_FozczCBlWOS_ax_mWvL8rfyud_u72UezAaJXiN57JXeO7773mir0]
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Navigating the Safe Handling of 2-Fluoro-6-(hydroxymethyl)benzoic acid: A Guide to Personal Protective Equipment and Disposal

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Fluoro-6-(hydroxymethyl)benzoic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from SDSs of structurally related compounds, including other fluorinated and substituted benzoic acid derivatives. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals, offering procedural guidance for safe handling and disposal.

The safe and effective use of novel chemical compounds is the bedrock of innovation in drug discovery and development. For researchers handling 2-Fluoro-6-(hydroxymethyl)benzoic acid, a substituted aromatic carboxylic acid, a comprehensive understanding of its potential hazards and the corresponding safety protocols is paramount. While the full toxicological profile of this specific compound may not be extensively documented, an analysis of structurally similar molecules provides a strong foundation for establishing robust personal protective equipment (PPE) and handling procedures.

Based on the hazard profiles of analogous fluorinated and hydroxylated/methylated benzoic acids, this compound should be treated as potentially harmful if swallowed, a cause of serious eye damage or irritation, a possible skin irritant, and a potential respiratory tract irritant.[1][2][3] Therefore, a multi-layered PPE strategy is essential to minimize all routes of exposure.

Core Personal Protective Equipment (PPE) Strategy

A proactive and comprehensive approach to PPE is the first line of defense against potential exposure to 2-Fluoro-6-(hydroxymethyl)benzoic acid. The following table outlines the recommended PPE, which should be considered the minimum requirement for handling this compound.

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A full-face shield should be worn over goggles when there is a significant risk of splashes or dust generation.[1][4][5]	Protects against splashes and airborne particles, which could cause serious eye damage.[1] The face shield offers a broader barrier of protection.
Skin and Body Protection	A flame-resistant lab coat is the minimum requirement. For larger quantities or tasks with a higher risk of spillage, chemically resistant aprons or suits should be worn.[1][5]	Prevents contact of the chemical with skin and personal clothing.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber, neoprene) inspected for integrity before each use.[1][6] Consider double-gloving for added protection.	Provides a direct barrier against skin contact, which can cause irritation.[2][3]
Respiratory Protection	Work should be conducted in a certified chemical fume hood. If engineering controls are not sufficient or during a spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[1][2]	Minimizes the inhalation of dust or aerosols, which may cause respiratory tract irritation.[2][3]

Operational and Disposal Plans: A Step-by-Step Guide

Beyond the selection of appropriate PPE, safe handling and disposal are critical components of a comprehensive safety plan. The following procedural steps provide a clear framework for laboratory operations involving 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Experimental Workflow for Safe Handling

Caption: A streamlined workflow for the safe handling of 2-Fluoro-6-(hydroxymethyl)benzoic acid.

Step-by-Step Handling Procedures:

• Preparation:

  • Don Appropriate PPE: Before entering the laboratory and approaching the work area, put on all required PPE as outlined in the table above.

  • Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather Materials: Assemble all necessary chemicals, glassware, and equipment within the fume hood to minimize movement in and out of the containment area.

• Handling:

  • Weighing: If working with the solid form, weigh the compound within the fume hood to contain any dust.

  • Dissolving and Reactions: When dissolving the compound or running reactions, use a closed or contained system whenever possible to prevent the release of vapors or aerosols.

  • Transfers: Use appropriate tools (e.g., cannulas, syringes) for transferring solutions to minimize the risk of spills.

Disposal Plan: A Critical Final Step

Proper disposal of chemical waste and contaminated materials is crucial to protect both laboratory personnel and the environment.

• Waste Segregation: All waste contaminated with 2-Fluoro-6-(hydroxymethyl)benzoic acid, including disposable gloves, weigh boats, and contaminated paper towels, should be collected in a dedicated, clearly labeled hazardous waste container.

• Chemical Waste: Unused or waste quantities of the compound and solutions should be disposed of as hazardous chemical waste. Do not pour down the drain.[7]

• Incineration: For ultimate disposal, the compound may be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2] Always follow your institution's and local regulations for chemical waste disposal.[3][7]

• Decontamination: All glassware and equipment should be thoroughly decontaminated before being removed from the fume hood. This can typically be achieved by rinsing with an appropriate solvent, followed by washing with soap and water.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, gloves are removed first, followed by the lab coat and then eye protection.

• Hand Washing: Always wash your hands thoroughly with soap and water after handling the compound and removing PPE.

By adhering to these stringent safety protocols, researchers can confidently and safely work with 2-Fluoro-6-(hydroxymethyl)benzoic acid, ensuring both personal safety and the integrity of their research.

References

• MSDS of 2-Fluoro-6-(trifluoromethyl)benzoic acid - Capot Chemical. (2013, September 2). Retrieved from [Link]

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• 2-Fluoro-6-hydroxybenzoic acid | C7H5FO3 | CID 586777 - PubChem. (n.d.). Retrieved from [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE) - Health and Safety Authority. (n.d.). Retrieved from [Link]

• Personal Protective Equipment in Chemistry | Environmental Health and Safety. (n.d.). Retrieved from [Link]

• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (n.d.). Retrieved from [Link]

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